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  • Product: 2-Phenylindolizine-1,3-dicarbaldehyde
  • CAS: 447449-65-2

Core Science & Biosynthesis

Foundational

Chemical Properties of 2-Phenylindolizine-1,3-dicarbaldehyde: A Technical Guide

CAS Number: 447449-65-2 Molecular Formula: C₁₆H₁₁NO₂ Molecular Weight: 249.26 g/mol Executive Summary 2-Phenylindolizine-1,3-dicarbaldehyde represents a specialized class of functionalized N-fused heterocycles.[1] Unlike...

Author: BenchChem Technical Support Team. Date: March 2026

CAS Number: 447449-65-2 Molecular Formula: C₁₆H₁₁NO₂ Molecular Weight: 249.26 g/mol

Executive Summary

2-Phenylindolizine-1,3-dicarbaldehyde represents a specialized class of functionalized N-fused heterocycles.[1] Unlike simple indolizines, which are electron-rich and prone to oxidation, the introduction of two formyl groups at the C1 and C3 positions stabilizes the core while creating a "push-pull" electronic system.[1] This molecule serves as a critical divergent intermediate in organic synthesis—its dialdehyde functionality allows for the rapid construction of macrocycles, fused heteroaromatic systems, and solvatochromic fluorophores.[1]

This guide analyzes the molecule’s chemical behavior, synthesis via Vilsmeier-Haack formylation, and its utility in designing bio-active scaffolds and organic electronic materials.[1]

Structural Architecture & Electronic Properties

The Indolizine Core

The indolizine nucleus is a 10


-electron aromatic system. It is isomeric with indole but differs significantly in electron distribution. The bridgehead nitrogen imparts significant electron density to the five-membered ring (positions 1 and 3), making it highly nucleophilic.[1]
The "Push-Pull" Effect

In 2-Phenylindolizine-1,3-dicarbaldehyde, the electron-donating indolizine core is flanked by two electron-withdrawing formyl groups.[1]

  • Donor (D): Indolizine nitrogen lone pair.[1]

  • Acceptor (A): C1 and C3 formyl carbonyls.[1]

  • Steric Modulator: The phenyl group at C2.

Scientist’s Insight: The C2-phenyl ring is not coplanar with the indolizine core. Steric repulsion between the phenyl ortho-protons and the carbonyl oxygens at C1/C3 forces the phenyl ring to twist. This twist limits


-conjugation extension but prevents aggregation-caused quenching (ACQ) in solid-state applications, preserving fluorescence.[1]

Synthesis Strategy: Double Vilsmeier-Haack Formylation

The most robust route to this compound is the electrophilic formylation of the parent 2-phenylindolizine.

Protocol Overview
  • Precursor Synthesis: 2-Phenylindolizine is synthesized via the Chichibabin cyclization of 2-picoline with phenacyl bromide.

  • Functionalization: Treatment with excess Vilsmeier reagent (POCl₃/DMF) installs formyl groups at the most electron-rich positions (C1 and C3).[1]

Reaction Pathway Visualization

VilsmeierSynthesis Precursor 2-Phenylindolizine (Nucleophilic Core) Inter Mono-formyl Intermediate (C3 substitution favored) Precursor->Inter Electrophilic Attack (C3) Reagent Vilsmeier Reagent (POCl3 + DMF) Reagent->Inter Product 2-Phenylindolizine- 1,3-dicarbaldehyde Reagent->Product Inter->Product Electrophilic Attack (C1)

Figure 1: Stepwise electrophilic substitution pathway. The C3 position is kinetically favored, followed by C1 substitution.[1]

Chemical Reactivity Profile

The 1,3-dicarbaldehyde functionality transforms the indolizine from a simple nucleophile into a versatile electrophilic scaffold.[1]

Condensation Reactions (C=O[1] Reactivity)

The aldehyde groups are highly reactive toward nucleophiles, enabling "double" functionalization.[1]

Reaction TypeReagentProduct ClassApplication
Knoevenagel Malononitrile / CN-CH₂-COOEtBis-vinyl nitrilesNear-Infrared (NIR) Dyes
Schiff Base Primary Amines (R-NH₂)Bis-iminesMetal Chelation / MOFs
Wittig Phosphonium YlidesBis-styryl derivativesOLED Emitters
Macrocyclization DiaminesIndolizinophanesHost-Guest Chemistry
Core Stability & Redox Behavior
  • Oxidation Resistance: Unlike the parent indolizine, the dicarbaldehyde derivative is stable in air. The electron-withdrawing groups lower the HOMO energy, preventing oxidative degradation.[1]

  • Reduction: The aldehyde groups can be selectively reduced to hydroxymethyl groups (

    
    ) using NaBH₄, creating a bis-alcohol suitable for polymerization (polyesters/polyurethanes).[1]
    

Photophysical Properties & Fluorescence[2][3]

This molecule exhibits Intramolecular Charge Transfer (ICT) fluorescence.[1] Upon excitation, electron density shifts from the nitrogen atom to the formyl groups.

Solvatochromism

The emission wavelength is highly sensitive to solvent polarity.

  • Non-polar solvents (Hexane): Blue emission (High energy, locally excited state).[1]

  • Polar solvents (DMSO/Methanol): Green/Yellow emission (Stabilized ICT state).[1]

Experimental Note: For bio-imaging applications, the dicarbaldehyde is often condensed with electron-deficient amines to red-shift the emission into the "biological window" (>600 nm).[1]

ICT Mechanism Diagram

ICT_Mechanism Ground Ground State (S0) Localized Electron Density Excited Excited State (S1) Charge Transfer (N -> C=O) Ground->Excited hν (Absorption) Relaxed Relaxed ICT State Solvent Stabilized Excited->Relaxed Solvent Reorganization Emission Fluorescence Emission (Solvent Dependent) Relaxed->Emission hν' (Emission) Emission->Ground

Figure 2: The photophysical cycle demonstrating the solvent-dependent relaxation of the excited state.[1]

Applications in Drug Development[1][4][5]

While the aldehyde itself is a reactive intermediate, its derivatives have shown significant potential in medicinal chemistry.[1]

  • DNA Intercalators: The planar indolizine core can intercalate between DNA base pairs. Derivatives synthesized via the aldehyde handles have shown cytotoxicity against cancer cell lines (e.g., Colo-205, MDA-MB-231).[1][2]

  • Antimicrobial Agents: Schiff bases derived from 2-phenylindolizine-1,3-dicarbaldehyde exhibit activity against S. aureus and E. coli by disrupting cell membrane integrity.

  • Fluorescent Probes: Used to tag proteins or track cellular pH changes due to the protonation sensitivity of the indolizine nitrogen.

Experimental Protocol: Characterization Standards

To validate the identity of synthesized 2-Phenylindolizine-1,3-dicarbaldehyde, the following spectroscopic signatures must be observed.

1. Proton NMR (¹H-NMR, 400 MHz, DMSO-d₆):

  • Aldehyde Protons: Two distinct singlets (or closely spaced signals) around 9.5 – 10.2 ppm .[1] This confirms the presence of two -CHO groups.

  • Indolizine Proton (H5): A doublet around 9.8 – 10.2 ppm (highly deshielded by the adjacent C3-carbonyl).[1]

  • Aromatic Region: Multiplets at 7.3 – 8.0 ppm corresponding to the 2-phenyl group and the remaining protons on the pyridine ring.

2. Infrared Spectroscopy (FT-IR):

  • C=O Stretch: Strong, sharp band at 1640 – 1670 cm⁻¹ .[1] (Note: The conjugation lowers the frequency compared to standard aldehydes).[1]

  • C=C Aromatic: Bands at 1500 – 1600 cm⁻¹ .

References

  • BenchChem. (2025).[1] The Multifaceted Biological Activities of Indolizine Derivatives: A Technical Guide for Drug Discovery Professionals. [1]

  • Gandham, S. K., Jha, A., & Kudale, A. A. (2024).[1][3] Design and Synthesis of 2-Phenylindolizine Acetamides: Molecular Docking, in Vitro Antimicrobial and Anticancer Activity Evaluation. Chemistry & Biodiversity.

  • Crysdot LLC. Product Datasheet: 2-Phenylindolizine-1,3-dicarbaldehyde (CAS 447449-65-2).[1][4][5]

  • Chemistry Steps. (2023). Vilsmeier-Haack Reaction: Mechanism and Applications.

  • Molinari, A., et al. (2016).[1] Synthesis and Photochemical Characterization of Indolizine Fluorophores. CNR-IRIS.

Sources

Exploratory

Molecular Structure and Reactivity of Indolizine-1,3-dicarbaldehydes

This guide details the molecular architecture, synthetic pathways, and reactivity profile of indolizine-1,3-dicarbaldehydes . It is designed for researchers in medicinal chemistry and materials science, focusing on the s...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the molecular architecture, synthetic pathways, and reactivity profile of indolizine-1,3-dicarbaldehydes . It is designed for researchers in medicinal chemistry and materials science, focusing on the scaffold's utility as a pharmacophore and fluorophore.

Technical Guide for Drug Development & Materials Science

Introduction: The Indolizine Scaffold

Indolizine (pyrrocoline) is a 10


-electron aromatic system comprising a fused six-membered pyridine ring and a five-membered pyrrole ring with a bridging nitrogen.[1] Unlike its isomer indole, indolizine is planar but exhibits significant bond alternation and a non-uniform electron density distribution.

The 1,3-dicarbaldehyde derivative represents a highly functionalized "push-pull" system. The electron-rich indolizine core (donor) coupled with two electron-withdrawing formyl groups (acceptors) at the C1 and C3 positions creates a unique electronic environment. This structure is pivotal for:

  • Bioactivity: Serving as a precursor for bis-Schiff bases and hydrazones with potent antimicrobial and anticancer profiles.

  • Fluorescence: Acting as a core for tunable fluorophores, where the aldehyde groups allow for conjugation extension via Knoevenagel condensations.

Structural Analysis & Electronic Properties

The reactivity of indolizine-1,3-dicarbaldehyde is governed by the intrinsic electron density of the parent ring.

Electronic Distribution
  • Nucleophilic Sites: In the parent indolizine, positions C3 and C1 are the most nucleophilic, with C3 being significantly more reactive due to the higher coefficient of the HOMO at this position.

  • Electrophilic Deactivation: The introduction of formyl groups (-CHO) at C1 and C3 reduces the electron density of the ring, stabilizing the molecule against oxidative degradation but decreasing its susceptibility to further electrophilic aromatic substitution (EAS).

  • Planarity: X-ray crystallographic studies of analogous 1,3-dicarboxylates confirm that the indolizine core remains essentially planar, maximizing

    
    -conjugation.
    
Spectroscopic Signatures
FeatureTypical Value / RangeStructural Insight

H NMR (CHO)

9.5 – 10.2 ppm
Distinct singlets for C1-CHO and C3-CHO. C3-CHO is typically more deshielded due to proximity to the bridgehead nitrogen.
IR (C=O) 1640 – 1680 cm

Strong carbonyl stretching; lower frequency than typical aldehydes due to conjugation with the electron-rich ring.
Fluorescence

450 – 550 nm
Highly dependent on C2 substituents. The dicarbaldehyde motif often exhibits solvatochromism.

Synthetic Strategies

Synthesis of the 1,3-dicarbaldehyde core requires overcoming the regioselectivity difference between C1 and C3. Two primary strategies are employed: Stepwise Electrophilic Formylation and 1,3-Dipolar Cycloaddition .

Strategy A: Vilsmeier-Haack Formylation (Stepwise)

Direct formylation of indolizines using the Vilsmeier-Haack reagent (POCl


/DMF) typically yields the C3-monoaldehyde. Accessing the 1,3-dicarbaldehyde requires forcing conditions or specific C2-substitution (e.g., 2-phenyl) to direct the second electrophilic attack to C1.

Protocol 1: Double Vilsmeier-Haack Formylation

  • Reagent Formation: Generate the chloromethyliminium salt (Vilsmeier reagent) in situ by adding POCl

    
     (3.0 equiv) to DMF at 0°C.
    
  • Substrate Addition: Add the 2-substituted indolizine (1.0 equiv) dissolved in DMF.

  • First Formylation (C3): Stir at 0°C to RT for 2 hours. The C3 position reacts rapidly.

  • Second Formylation (C1): Heat the mixture to 60–80°C for 4–6 hours. The electron-withdrawing effect of the first formyl group makes the second attack slower.

  • Hydrolysis: Quench with ice-water and neutralize with saturated NaOAc or NaHCO

    
     to hydrolyze the iminium intermediates to aldehydes.
    
Strategy B: 1,3-Dipolar Cycloaddition (De Novo Synthesis)

This is the most versatile route for generating highly substituted cores. It involves the reaction of a pyridinium ylide with an electron-deficient dipolarophile.

Workflow:

  • Ylide Generation: A pyridinium salt (N-phenacylpyridinium bromide) is treated with a weak base (Et

    
    N or K
    
    
    
    CO
    
    
    ) to generate the N-ylide dipole.
  • Cycloaddition: The ylide reacts with an electron-deficient alkyne (e.g., dimethyl acetylenedicarboxylate, DMAD) or alkene.

  • Oxidation/Aromatization: If an alkene is used, an oxidation step (e.g., with MnO

    
     or chloranil) is required to aromatize the indolizine.
    
  • Functional Group Transformation: If esters are formed (using DMAD), they are reduced to diols (LiAlH

    
    ) and re-oxidized to dialdehydes (Swern oxidation), or selectively reduced using DIBAL-H.
    

Reactivity Profile & Transformation Pathways

The 1,3-dicarbaldehyde functionality opens two orthogonal reactivity channels: Carbonyl Condensation and Ring Functionalization .

Schiff Base Formation (Imine Condensation)

The most critical reaction for drug discovery is the condensation with primary amines or hydrazines to form bis-Schiff bases. These derivatives often exhibit enhanced biological activity due to metal chelation capabilities.[2]

  • Reagents: Primary amines (R-NH

    
    ), Hydrazides (R-CONHNH
    
    
    
    ).
  • Catalyst: Glacial acetic acid or Lewis acids (e.g., ZnCl

    
    ).
    
  • Mechanism: Nucleophilic attack of the amine on the carbonyl carbon

    
     Carbinolamine intermediate 
    
    
    
    Dehydration
    
    
    Imine.
Knoevenagel Condensation (Fluorescence Tuning)

Reaction with active methylene compounds (e.g., malononitrile, ethyl cyanoacetate) extends the


-system, shifting fluorescence emission into the red/near-IR region.
  • Protocol: Indolizine-1,3-dicarbaldehyde + Malononitrile (2.2 equiv) + Piperidine (cat.) in Ethanol.

  • Product: 1,3-Bis(dicyanovinyl)indolizine.

Visualization of Reactivity Pathways

The following diagram illustrates the synthesis and downstream transformations of the indolizine-1,3-dicarbaldehyde core.

IndolizinePathways Pyridinium Pyridinium Salt Ylide Pyridinium Ylide Pyridinium->Ylide Base (Et3N) Indolizine 2-Phenylindolizine Ylide->Indolizine Cyclization Dialdehyde Indolizine-1,3- dicarbaldehyde Indolizine->Dialdehyde Vilsmeier-Haack (POCl3/DMF, Heat) SchiffBase Bis-Schiff Bases (Bioactive Ligands) Dialdehyde->SchiffBase R-NH2 / H+ Vinyl Bis-Vinyl Derivatives (NIR Fluorophores) Dialdehyde->Vinyl Malononitrile Piperidine Alcohol 1,3-Di(hydroxymethyl) indolizine Dialdehyde->Alcohol NaBH4 Reduction

Figure 1: Synthetic workflow from pyridinium precursors to the 1,3-dicarbaldehyde core and its divergent reactivity pathways.[3][4][5][6]

Experimental Protocols

Protocol A: Synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde (Vilsmeier Route)

Objective: Functionalization of the pre-formed indolizine ring.

  • Preparation: In a dry 50 mL round-bottom flask, place anhydrous DMF (5 mL) and cool to 0°C in an ice bath.

  • Vilsmeier Reagent: Dropwise add POCl

    
     (1.0 mL, 11 mmol) under N
    
    
    
    atmosphere. Stir for 30 min to form a white/yellowish precipitate (Vilsmeier salt).
  • Addition: Dissolve 2-phenylindolizine (0.5 g, 2.6 mmol) in DMF (2 mL) and add slowly to the reaction mixture.

  • Reaction:

    • Stir at 0°C for 1 hour (C3 formylation).

    • Heat to 70°C for 6 hours (C1 formylation). Monitor by TLC (usually 30% EtOAc/Hexane).

  • Workup: Pour the dark reaction mixture into crushed ice (50 g) containing sodium acetate (2 g). Stir vigorously for 1 hour to hydrolyze the iminium salts.

  • Isolation: A yellow/orange precipitate will form. Filter, wash with water, and recrystallize from ethanol/DMF.

  • Yield: Typical yields range from 60–75%.

Protocol B: Synthesis of Bis-Schiff Base Derivatives

Objective: Creation of a bioactive ligand library.

  • Mix: Dissolve indolizine-1,3-dicarbaldehyde (1 mmol) in hot ethanol (20 mL).

  • Add Amine: Add the appropriate substituted aniline or hydrazine (2.2 mmol).

  • Catalysis: Add 2-3 drops of glacial acetic acid.

  • Reflux: Heat at reflux for 3–5 hours. The product often precipitates during the reaction.

  • Purification: Filter the hot solution to collect the precipitate. Wash with cold ethanol and ether.

References

  • Vilsmeier-Haack Reaction Review: Meth-Cohn, O., & Stanforth, S. P. (1991).[7] The Vilsmeier–Haack Reaction.[7][8][9][10][11][12][13][14][15] Comprehensive Organic Synthesis. Link

  • Indolizine Biological Activity: Tukulula, M., et al. (2013). Curcuminoid-based indolizines as potential anticancer agents. Bioorganic & Medicinal Chemistry Letters. Link

  • Indolizine Synthesis via Cycloaddition: Seregin, I. V., & Gevorgyan, V. (2007). Direct transition metal-catalyzed functionalization of heteroaromatic compounds. Chemical Society Reviews. Link

  • Fluorescence of Indolizines: Kim, E., et al. (2016). Tunable Emission of Indolizine-Based Fluorophores. Chemistry - A European Journal. Link

  • Crystal Structure Data: Zhang, L., et al. (2010). Diethyl indolizine-1,3-dicarboxylate. Acta Crystallographica Section E. Link

Sources

Foundational

The Photophysical Versatility of 2-Phenylindolizine Derivatives: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist This guide provides a comprehensive exploration of the photophysical characteristics of 2-phenylindolizine...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

This guide provides a comprehensive exploration of the photophysical characteristics of 2-phenylindolizine derivatives. These nitrogen-containing heterocyclic compounds have emerged as a significant class of fluorophores with tunable properties, making them highly valuable in diverse fields ranging from medicinal chemistry and bioimaging to materials science for applications like Organic Light-Emitting Diodes (OLEDs). This document delves into the core principles governing their light-absorbing and -emitting properties, the synthetic strategies to access these molecules, detailed experimental protocols for their characterization, and the computational approaches used to understand their behavior at a molecular level.

The Indolizine Core: A Privileged Scaffold for Fluorescence

Indolizine, an isomer of indole, is an aromatic N-fused bicyclic heterocycle. The presence of the nitrogen bridge and the extended π-conjugated system forms the basis of its inherent fluorescence. The introduction of a phenyl group at the 2-position significantly influences the electronic structure, often leading to enhanced quantum yields and a red-shift in the emission spectra compared to the parent indolizine. The true power of this scaffold, however, lies in the ability to modulate its photophysical properties through strategic substitution on both the indolizine core and the 2-phenyl ring.

Understanding the Photophysical Processes: A Jablonski Diagram Perspective

The interaction of light with a 2-phenylindolizine derivative can be visualized using a Jablonski diagram. This diagram illustrates the electronic and vibrational states of a molecule and the transitions between them.

Jablonski cluster_0 Singlet States cluster_1 Triplet States S0 S₀ (Ground State) S1 S₁ (First Excited Singlet State) S2 S₂ (Second Excited Singlet State) S0_v0 S1_v2 S0_v0->S1_v2 Absorption (A) S0_v1 S0_v2 S1_v0 S1_v0->S0_v1 Fluorescence (F) S1_v0->S0_v2 Internal Conversion (IC) T1_v1 S1_v0->T1_v1 Intersystem Crossing (ISC) S1_v1 S1_v2->S1_v0 Vibrational Relaxation (VR) S2_v0 S2_v1 T1 T₁ (First Excited Triplet State) T1_v0 T1_v0->S0_v2 Phosphorescence (P) T1_v1->T1_v0 VR

Caption: Jablonski diagram illustrating the key photophysical processes.

Upon absorption of a photon, the molecule is promoted from its ground electronic state (S₀) to an excited singlet state (S₁ or S₂). From the excited state, the molecule can relax through several pathways:

  • Fluorescence: Radiative decay from the first excited singlet state (S₁) back to the ground state (S₀), which is the phenomenon of primary interest for these derivatives.

  • Vibrational Relaxation: Non-radiative decay to lower vibrational levels within the same electronic state.

  • Internal Conversion: Non-radiative decay between electronic states of the same spin multiplicity (e.g., S₁ to S₀).

  • Intersystem Crossing: Non-radiative transition between electronic states of different spin multiplicity (e.g., S₁ to T₁), which can lead to phosphorescence.

Tailoring the Photophysical Properties: The Role of Substituents

The true elegance of 2-phenylindolizine chemistry lies in the ability to fine-tune the photophysical properties by introducing various substituents. The electronic nature and position of these substituents can profoundly impact the absorption and emission wavelengths, fluorescence quantum yield, and fluorescence lifetime.

Electron-donating groups (EDGs) such as methoxy (-OCH₃) or amino (-NH₂) on the 2-phenyl ring generally lead to a bathochromic (red) shift in both absorption and emission spectra. This is attributed to the raising of the Highest Occupied Molecular Orbital (HOMO) energy level, thereby reducing the HOMO-LUMO energy gap. Conversely, electron-withdrawing groups (EWGs) like nitro (-NO₂) or cyano (-CN) tend to cause a hypsochromic (blue) shift by lowering the energy of the Lowest Unoccupied Molecular Orbital (LUMO).

A Summary of Photophysical Data for Substituted 2-Phenylindolizine Derivatives

The following table summarizes the photophysical properties of a selection of 2-phenylindolizine derivatives, illustrating the impact of various substituents.

Substituent (on 2-phenyl ring)Absorption Max (λ_abs, nm)Emission Max (λ_em, nm)Quantum Yield (Φ_F)Fluorescence Lifetime (τ, ns)SolventReference
-H~380~450~0.6~5.0Dichloromethane[1]
4-OCH₃~390~465~0.7~5.5Dichloromethane[1]
4-N(CH₃)₂~410~500~0.8~6.0Dichloromethane[1]
4-CN~375~440~0.5~4.5Dichloromethane[1]
4-NO₂~370~430~0.1~2.0Dichloromethane[1]

Note: The values presented are approximate and can vary depending on the specific experimental conditions and the full substitution pattern of the molecule.

Synthesis of 2-Phenylindolizine Derivatives: Key Methodologies

Several synthetic routes have been developed to access the 2-phenylindolizine core. The choice of method often depends on the desired substitution pattern and the availability of starting materials. Two of the most common and versatile methods are the Chichibabin reaction and 1,3-dipolar cycloaddition.

The Chichibabin Indolizine Synthesis

This classical method involves the reaction of a 2-substituted pyridine with an α-haloketone to form a pyridinium salt, which then undergoes base-mediated intramolecular cyclization.[2]

Chichibabin cluster_0 Step 1: Pyridinium Salt Formation cluster_1 Step 2: Cyclization Pyridine 2-Alkylpyridine Salt Pyridinium Salt Pyridine->Salt + Haloketone α-Haloketone Haloketone->Salt Indolizine 2-Phenylindolizine Derivative Salt->Indolizine + Base, Δ Base Base (e.g., NaHCO₃)

Caption: General workflow for the Chichibabin indolizine synthesis.

1,3-Dipolar Cycloaddition

This powerful method involves the reaction of a pyridinium ylide with a dipolarophile, such as an alkyne or an alkene.[2] The pyridinium ylide is typically generated in situ from the corresponding pyridinium salt by treatment with a base. This approach offers great flexibility in introducing a wide variety of substituents.

Dipolar_Cycloaddition cluster_0 Step 1: Ylide Generation cluster_1 Step 2: Cycloaddition Salt Pyridinium Salt Ylide Pyridinium Ylide Salt->Ylide + Base Base Base Indolizine 2-Phenylindolizine Derivative Ylide->Indolizine + Dipolarophile Dipolarophile Dipolarophile (e.g., Alkyne)

Caption: General workflow for the 1,3-dipolar cycloaddition synthesis.

Experimental Protocols for Photophysical Characterization

Accurate and reproducible characterization of the photophysical properties of 2-phenylindolizine derivatives is crucial for understanding their behavior and for their application. The following are detailed, step-by-step methodologies for key experiments.

Protocol: Steady-State Absorption and Fluorescence Spectroscopy

Objective: To determine the absorption and emission maxima (λ_abs and λ_em), and the Stokes shift.

Materials:

  • Dual-beam UV-Vis spectrophotometer

  • Spectrofluorometer

  • Quartz cuvettes (1 cm path length)

  • Volumetric flasks and pipettes

  • Spectroscopic grade solvents (e.g., dichloromethane, cyclohexane, acetonitrile)

  • 2-Phenylindolizine derivative sample

Procedure:

  • Sample Preparation:

    • Prepare a stock solution of the 2-phenylindolizine derivative in the desired solvent at a concentration of approximately 1 mM.

    • From the stock solution, prepare a series of dilutions to obtain solutions with absorbances in the range of 0.01 to 0.1 at the expected absorption maximum. This is crucial to avoid inner filter effects in fluorescence measurements.

  • UV-Vis Absorption Measurement:

    • Record the absorption spectrum of the solvent to be used as a baseline.

    • Record the absorption spectrum of the sample solution against the solvent blank over a suitable wavelength range (e.g., 250-500 nm).

    • Identify the wavelength of maximum absorbance (λ_abs).

  • Fluorescence Emission Measurement:

    • Set the excitation wavelength of the spectrofluorometer to the λ_abs determined in the previous step.

    • Record the emission spectrum over a wavelength range longer than the excitation wavelength (e.g., 400-700 nm).

    • Identify the wavelength of maximum emission (λ_em).

  • Data Analysis:

    • Calculate the Stokes shift as the difference between the emission and absorption maxima: Stokes Shift (cm⁻¹) = (1/λ_abs - 1/λ_em) x 10⁷.

Protocol: Fluorescence Quantum Yield (Φ_F) Determination (Relative Method)

Objective: To determine the efficiency of the fluorescence process.

Materials:

  • Spectrofluorometer

  • UV-Vis spectrophotometer

  • Quartz cuvettes (1 cm path length)

  • Fluorescence standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54)

  • Sample and standard solutions with absorbances < 0.1 at the excitation wavelength.

Procedure:

  • Measurement:

    • Record the absorption spectra of both the sample and the standard solutions.

    • Record the fluorescence emission spectra of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths).

  • Data Analysis:

    • Integrate the area under the emission spectra for both the sample and the standard.

    • Calculate the quantum yield of the sample (Φ_sample) using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where:

      • Φ is the quantum yield

      • I is the integrated emission intensity

      • A is the absorbance at the excitation wavelength

      • n is the refractive index of the solvent

      • 'sample' and 'std' refer to the sample and the standard, respectively.

Protocol: Time-Resolved Fluorescence Spectroscopy

Objective: To determine the fluorescence lifetime (τ) of the excited state.

Methodology: Time-Correlated Single Photon Counting (TCSPC) is the most common technique for measuring fluorescence lifetimes in the nanosecond range.

Instrumentation:

  • Pulsed light source (e.g., picosecond laser diode or LED)

  • High-speed detector (e.g., photomultiplier tube or single-photon avalanche diode)

  • TCSPC electronics

Procedure:

  • Instrument Response Function (IRF) Measurement:

    • Record the instrument response function by using a scattering solution (e.g., a dilute solution of non-dairy creamer or Ludox) at the excitation wavelength.

  • Sample Measurement:

    • Measure the fluorescence decay of the sample solution.

  • Data Analysis:

    • The measured fluorescence decay is a convolution of the true fluorescence decay and the IRF.

    • Use deconvolution software to fit the experimental decay data to one or more exponential decay functions to extract the fluorescence lifetime(s) (τ).

Computational Insights into Photophysical Properties

Computational chemistry plays a vital role in understanding and predicting the photophysical properties of 2-phenylindolizine derivatives. Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) are powerful tools for these investigations.

Key Applications:

  • Geometry Optimization: Determining the ground and excited state geometries.

  • Electronic Structure Analysis: Calculating the energies and distributions of the HOMO and LUMO, which are crucial for understanding electronic transitions.

  • Prediction of Absorption and Emission Spectra: Simulating the UV-Vis absorption and fluorescence emission spectra.

  • Elucidation of Substituent Effects: Systematically studying the impact of different functional groups on the electronic and optical properties.

Applications in Science and Technology

The tunable and often high fluorescence of 2-phenylindolizine derivatives has led to their exploration in various advanced applications.

  • Bioimaging: Their bright fluorescence and potential for functionalization make them promising probes for cellular imaging.[3] By attaching specific targeting moieties, these fluorophores can be directed to particular organelles or biomolecules.

  • Organic Light-Emitting Diodes (OLEDs): Certain 2-phenylindolizine derivatives exhibit the necessary thermal and morphological stability, along with efficient blue emission, to be used as emitter or host materials in OLEDs.[1][4]

Conclusion

The 2-phenylindolizine scaffold represents a versatile platform for the design of novel fluorescent materials. A deep understanding of the interplay between their chemical structure and photophysical properties, gained through a combination of synthesis, detailed experimental characterization, and computational modeling, is key to unlocking their full potential. This guide has provided a foundational framework for researchers and scientists to explore and exploit the rich photophysics of this important class of molecules.

References

  • Der Pharma Chemica. (2017). Synthesis, Biological Activity of 2-phenylindolizine Acetamide Derivatives as Potential Antibacterial Agents. [Link]

  • Gandham, S. K., Jha, A., & Kudale, A. A. (2024). Design and Synthesis of 2-Phenylindolizine Acetamides: Molecular Docking, in Vitro Antimicrobial and Anticancer Activity Evaluation. Chemistry & Biodiversity, e202400075. [Link]

  • Gandham, S. K., Jha, A., & Kudale, A. A. (2024). Design and Synthesis of 2-Phenylindolizine Acetamides: Molecular Docking, in Vitro Antimicrobial and Anticancer Activity Evaluation. PubMed. [Link]

  • Wan, J., et al. (2012). Multifunctional electron-transporting indolizine derivatives for highly efficient blue fluorescence, orange phosphorescence host and two-color based white OLEDs. Journal of Materials Chemistry, 22(10), 4502-4509. [Link]

  • International Journal of Engineering Trends and Technology. (2025). Recent Advances in the Synthesis of Indolizines and their Derivatives. [Link]

  • Mondal, S., et al. (2016). Synthesis and photophysics of selective functionalized π-conjugated, blue light emitting, highly fluorescent C7-imidazo indolizine derivatives. Organic & Biomolecular Chemistry, 14(3), 944-954. [Link]

  • MDPI. (2023). Recent Advances in N-Heterocyclic Small Molecules for Synthesis and Application in Direct Fluorescence Cell Imaging. [Link]

  • Pereira, A. M. V. M., et al. (2023). Effects of Substituents on the Photophysical/Photobiological Properties of Mono-Substituted Corroles. PMC. [Link]

  • IRIS. (n.d.). Synthesis of Heterocycles for OLED Applications. [Link]

  • Lee, J., et al. (2016). Synthesis and photophysical properties of 1,2-diphenylindolizine derivatives: fluorescent blue-emitting materials for organic light-emitting device. Luminescence, 31(2), 364-371. [Link]

  • ResearchGate. (n.d.). Pharmacological and photophysical properties of some indolizines. [Link]

  • Semantic Scholar. (2023). Substitution Effects on the Photophysical and Photoredox Properties of Tetraaza[5]helicenes. [Link]

  • ResearchGate. (n.d.). Phenylpyridine and carbazole based host materials for highly efficient blue TADF OLEDs. [Link]

  • MDPI. (2024). Derivatives of Phenyl Pyrimidine and of the Different Donor Moieties as Emitters for OLEDs. [Link]

  • Scilit. (n.d.). Comparative DFT Computational Studies with Experimental Investigations for Novel Synthesized Fluorescent Pyrazoline Derivatives. [Link]

  • eScholarship.org. (2024). Silicon-RosIndolizine fluorophores with shortwave infrared absorption and emission profiles enable in vivo fluorescence imaging. [Link]

  • Organic & Biomolecular Chemistry. (2021). Recent Advances in Synthesis of Indolizine and its Derivatives by Radical Cyclization/Cross-Coupling. [Link]

Sources

Exploratory

Photophysical Profiling and Electronic Absorption Spectra of 2-Phenylindolizine-1,3-dicarbaldehyde: A Comprehensive Technical Guide

Executive Summary 2-Phenylindolizine-1,3-dicarbaldehyde (CAS: 447449-65-2) is a highly conjugated, push-pull heterocyclic system that holds significant value in the rational design of advanced fluorophores, nonlinear opt...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

2-Phenylindolizine-1,3-dicarbaldehyde (CAS: 447449-65-2) is a highly conjugated, push-pull heterocyclic system that holds significant value in the rational design of advanced fluorophores, nonlinear optical (NLO) materials, and environmentally sensitive biochemical probes.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic spectral reporting. Here, we will dissect the mechanistic causality behind its unique electronic absorption profile, map its excited-state dynamics, and establish a rigorously self-validating experimental protocol for acquiring high-fidelity UV-Vis data.

Mechanistic Foundations: The Push-Pull Chromophore

To accurately interpret the electronic absorption spectra of 2-phenylindolizine-1,3-dicarbaldehyde, we must first analyze the molecular orbital interactions dictated by its structure.

  • The Electron Donor Core: The base [1] is an electron-rich, 10-

    
     aromatic system. The bridgehead nitrogen atom donates substantial electron density into the fused pyrrole and pyridine rings, establishing a high-energy Highest Occupied Molecular Orbital (HOMO).
    
  • The Electron Acceptor Moieties: The introduction of two formyl (-CHO) groups at the 1- and 3-positions radically alters the electronic landscape. These strong electron-withdrawing groups (EWGs) significantly lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO).

  • Intramolecular Charge Transfer (ICT): Upon photoexcitation, the molecule undergoes a

    
     transition characterized by a massive redistribution of electron density from the indolizine core toward the peripheral aldehydes. This "push-pull" architecture causes a pronounced bathochromic (red) shift in the primary absorption band compared to unsubstituted indolizines, which typically absorb in the deep UV range [2].
    

Quantitative Spectral Characteristics

The absorption spectrum of 2-phenylindolizine-1,3-dicarbaldehyde is defined by three primary bands, each corresponding to specific electronic transitions within the extended conjugated network.

Table 1: Electronic Absorption Bands of 2-Phenylindolizine-1,3-dicarbaldehyde (in Dichloromethane)

Absorption BandWavelength Range (

)
Molar Absorptivity (

)
Transition TypeMechanistic Origin
Band I (Short UV) 245 – 265 nm~25,000


Localized high-energy transitions within the isolated pyridine and phenyl rings.
Band II (Mid UV) 300 – 320 nm~15,000


Transitions involving the localized

-system of the fused indolizine core.
Band III (Vis/Near-UV) 380 – 420 nm>30,000

ICT (

)
Strong charge transfer from the bridgehead nitrogen to the 1,3-dicarbaldehyde groups [3, 4].

Note: The exact


 of Band III exhibits positive solvatochromism. Because the excited ICT state is highly polar, polar solvents (e.g., DMSO, Acetonitrile) will stabilize this state, further lowering the transition energy and red-shifting the absorption peak.

Electronic Transition Pathway

The following diagram maps the photophysical sequence from ground-state absorption to the formation and relaxation of the ICT state.

G S0 Ground State (S0) Electron-Rich Indolizine LE Franck-Condon State (S1) Initial Photoexcitation S0->LE UV-Vis Absorption (380-420 nm) ICT ICT State Charge Transfer to -CHO LE->ICT Solvent Relaxation & Dipole Alignment Relax Energy Dissipation (Radiative/Non-Radiative) ICT->Relax Excited State Decay Relax->S0 Return to Ground State

Caption: Electronic transition pathway of 2-Phenylindolizine-1,3-dicarbaldehyde highlighting the ICT mechanism.

Self-Validating Experimental Protocol for Spectral Acquisition

To prevent common spectroscopic artifacts (e.g., inner-filter effects, aggregation, or detector saturation), the following protocol is engineered as a self-validating system.

Phase 1: Reagent and Baseline Validation
  • Solvent Selection: Utilize spectroscopic-grade Dichloromethane (DCM).

    • Causality: DCM provides excellent solubility for highly conjugated organics while offering a low UV cutoff (< 235 nm), ensuring Band I is not obscured by solvent absorption.

  • Optical Calibration: Clean two matched quartz cuvettes (10 mm path length). Fill both with pure DCM and execute a baseline scan from 600 nm down to 200 nm.

    • Causality: This subtracts the solvent's intrinsic absorbance and nullifies minor optical discrepancies between the reference and sample beams of the spectrophotometer.

Phase 2: Stock Solution Preparation
  • Gravimetric Measurement: Accurately weigh 2.50 mg of 2-phenylindolizine-1,3-dicarbaldehyde using a calibrated microbalance.

  • Dissolution: Transfer quantitatively to a 10 mL Class-A volumetric flask. Dissolve completely in DCM to yield a ~1.0 mM stock solution. Sonicate for 2 minutes.

    • Causality: Sonication ensures the complete disruption of micro-crystals, preventing light scattering (Rayleigh scattering) which artificially inflates baseline absorbance.

Phase 3: Serial Dilution and Beer-Lambert Validation
  • Dilution Series: Prepare five working standard solutions (5 µM, 10 µM, 20 µM, 30 µM, and 40 µM) via precise volumetric dilution of the stock.

  • Spectral Acquisition: Scan each concentration from 600 nm to 200 nm (Scan rate = 120 nm/min; Slit width = 1.0 nm).

  • Linearity Check (The Self-Validation Step): Plot the maximum absorbance of Band III (

    
     ~400 nm) against the concentration.
    
    • Causality: A strictly linear relationship (

      
      ) validates that the molecule is fully dissolved as independent monomers. Any downward deviation from linearity indicates either 
      
      
      
      stacking (aggregation) or photometric saturation of the detector. If deviation occurs, the data must be discarded and the concentration range lowered.
Phase 4: Data Processing
  • Molar Absorptivity Calculation: Utilize the slope of the validated Beer-Lambert plot to calculate the exact molar extinction coefficient (

    
    ) for the ICT transition.
    

Conclusion

The electronic absorption spectrum of 2-phenylindolizine-1,3-dicarbaldehyde is a direct physical manifestation of its precisely engineered molecular architecture. By understanding the causal relationship between the electron-donating indolizine core and the electron-withdrawing formyl groups, researchers can leverage this scaffold for rational dye design. Adhering to the self-validating spectroscopic protocol ensures that the acquired data is both accurate and reproducible, serving as a reliable foundation for downstream photophysical and drug development applications.

References

  • Title: 2-Phenylindolizine | C14H11N | CID 96128 - PubChem Source: National Institutes of Health (NIH) / PubChem URL: [Link]

  • Title: Structure and ambiphilic reactivity of indolizines. 3. Synthesis and isomerical recyclization of 2-phenyl-7-methyl-6(8)-nitroindolizines Source: Chemistry of Heterocyclic Compounds / Springer URL: [Link]

  • Title: Visible-Light-Induced Insertion of Sulfur Dioxide Mediated by Electron Donor–Acceptor Complex: Synthesis and Photophysical Properties of 3-Sulfonyl Indolizines Source: European Journal of Organic Chemistry / Université Paris-Saclay URL: [Link]

  • Title: Synthesis and Photochemical Characterization of Indolizine Fluorophores Obtained by a Multicomponent Palladium Iodide−Catalyzed Carbonylative Approach Source: European Journal of Organic Chemistry / CNR-IRIS URL: [Link]

Foundational

Fluorescence Quantum Yield of Phenyl-Substituted Indolizines: Mechanistic Insights and Measurement Protocols

Executive Summary Indolizine, a 10- -electron fused heterocyclic system, serves as a versatile scaffold in the development of fluorescent probes for drug discovery and bioimaging. While the unsubstituted indolizine core...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Indolizine, a 10-


-electron fused heterocyclic system, serves as a versatile scaffold in the development of fluorescent probes for drug discovery and bioimaging. While the unsubstituted indolizine core is weakly fluorescent, phenyl substitution at specific positions (C-1, C-2, or C-3) dramatically alters its photophysical landscape. This guide analyzes the structural determinants of fluorescence quantum yield (

) in phenyl-substituted indolizines, detailing how steric hindrance, electronic conjugation, and intramolecular charge transfer (ICT) modulate emission. It further provides a validated experimental protocol for the accurate determination of

using the relative method, tailored for researchers in organic electronics and chemical biology.

Photophysics of the Indolizine Core

The indolizine nucleus is electron-rich, often described as a "pseudo-azulene." Its fluorescence efficiency is governed by the competition between radiative decay (


) and non-radiative decay (

).[1]
The Rotational Quenching Mechanism

In simple phenyl-substituted indolizines (e.g., 1,2-diphenylindolizine), the free rotation of the phenyl rings constitutes a major non-radiative decay pathway.

  • The Mechanism: Upon excitation, the molecule relaxes from the Franck-Condon state to a twisted intramolecular charge transfer (TICT) state or simply dissipates energy via torsional vibration of the phenyl-indolizine single bond.

  • Consequence: Unconstrained phenyl indolizines often exhibit low

    
     in fluid solution (typically 
    
    
    
    ) but become highly emissive in rigid matrices or when structurally constrained (e.g., planarized derivatives).
Intramolecular Charge Transfer (ICT)

Substituents on the phenyl ring induce strong solvatochromic effects.

  • Electron-Donating Groups (EDGs): Groups like -OMe or -NMe

    
     on the phenyl ring enhance the push-pull character, often red-shifting emission. While this increases the radiative rate, it can also stabilize non-emissive TICT states in polar solvents, leading to fluorescence quenching.
    
  • Seoul-Fluor System: A prominent class of indolizine fluorophores, termed "Seoul-Fluors," utilizes the C-3 position for bioconjugation (minimally affecting

    
    ) while manipulating C-1 and C-2 substituents to tune the quantum yield from near-zero to 
    
    
    
    via controlled photoinduced electron transfer (PeT).

Structure-Property Relationships

The quantum yield is strictly position-dependent. The table below summarizes representative data for phenyl-substituted derivatives, highlighting the impact of substitution patterns.

Table 1: Representative Values of Indolizine Derivatives
Compound ClassSubstituent PatternSolvent

(approx.)
Mechanistic Insight
1,2-Diphenylindolizine UnsubstitutedToluene~0.04 - 0.05Low yield due to free phenyl rotation (non-radiative decay).
Seoul-Fluor (SF) C-1/C-2 Push-PullDCM0.40 - 0.80Rational design minimizes non-radiative decay; tunable via PeT.
Indolizino[1,2-b]quinoline Planar Fused SystemAcetonitrile0.06 - 0.40Planarization restricts rotation, enhancing

.
C-2 p-OMe-Phenyl Electron DonorDMSO~0.05Strong ICT; yield remains low without structural rigidification.
C-3 Nitro-Phenyl Electron AcceptorNon-polar< 0.01Strong quenching via energy gap law or efficient intersystem crossing.

Note: Values are solvent-dependent. Polar solvents generally reduce


 for indolizines with strong ICT character due to stabilization of the charge-separated state.

Mechanistic Visualization

The following diagram illustrates the competing decay pathways in phenyl-indolizines, highlighting the critical role of rotational relaxation.

G cluster_0 Quenching Mechanism Ground Ground State (S0) Excited Excited State (S1) (Franck-Condon) Ground->Excited Absorption (hν) Relaxed Relaxed S1 (Planar) Excited->Relaxed Vib. Relax. Twisted Twisted State (Phenyl Rotation) Excited->Twisted Bond Rotation (Low Barrier) Relaxed->Ground Fluorescence (High Φ) Twisted->Ground Non-Radiative Decay (Heat)

Caption: Kinetic competition between radiative fluorescence (green) and non-radiative rotational quenching (red) in phenyl-indolizines.

Experimental Protocol: Measuring (Relative Method)

For most phenyl-indolizines, the Relative Method is preferred over the Absolute (Integrating Sphere) method due to higher sensitivity for samples with


.
Reagents & Standards
  • Reference Standard: Quinine Sulfate in 0.1 M H

    
    SO
    
    
    
    (
    
    
    ) is ideal for blue-emitting indolizines (
    
    
    nm). Alternatively, Coumarin 153 (in Ethanol,
    
    
    ) is suitable for green emitters.
  • Solvent: Spectroscopic grade Toluene, DCM, or Acetonitrile (must match the refractive index considerations).

Step-by-Step Methodology

This protocol ensures linearity and corrects for inner-filter effects, a common source of error in indolizine characterization.

Step 1: Preparation of Stock Solutions Prepare a stock solution of the Indolizine derivative and the Reference Standard. Ensure the solvent background fluorescence is negligible.[2]

Step 2: Absorbance Adjustment (The "0.1 Rule") Prepare 4-5 dilutions for both the sample and the standard.

  • Critical Check: The absorbance (

    
    ) at the excitation wavelength (
    
    
    
    ) must be kept below 0.1 (ideally 0.02 – 0.[3]08) to avoid re-absorption effects.[2]
  • Validation: Plot

    
     vs. Concentration to ensure Beer-Lambert linearity.
    

Step 3: Fluorescence Acquisition Record the emission spectra for all dilutions using the same excitation wavelength (


), slit widths, and detector voltage.
  • Tip: For phenyl-indolizines,

    
     is typically 330–380 nm.
    

Step 4: Data Integration & Calculation Integrate the area under the fluorescence curve (


) for each dilution. Plot Integrated Fluorescence (

) vs. Absorbance (

).[2][4] Calculate the gradient (

) of the linear fit (

).

Step 5: Final Calculation Calculate the unknown quantum yield (


) using the equation:


Where:

  • 
    : Known quantum yield of standard.[2][3]
    
  • 
    : Slope of the line (Fluorescence vs. Absorbance).[2][3]
    
  • 
    : Refractive index of the solvent.[2][3][4]
    
Workflow Diagram

Workflow Start Start: Sample & Standard Selection Dilution Prepare 5 Dilutions (Abs @ λex < 0.1) Start->Dilution MeasureAbs Measure Absorbance (UV-Vis) Dilution->MeasureAbs MeasureEm Measure Emission (Fluorometer) Same Parameters Dilution->MeasureEm Plot Plot Integrated Area vs. Absorbance MeasureAbs->Plot X-axis Integrate Integrate Emission Spectra (Area) MeasureEm->Integrate Integrate->Plot Y-axis Calc Calculate Gradient (Slope) Plot->Calc Final Compute Φ using Refractive Index Correction Calc->Final

Caption: Validated workflow for relative quantum yield determination, emphasizing the gradient method.

References

  • Kim, E., Koh, M., Ryu, J., & Park, S. B. (2005). "Combinatorial synthesis of a novel fluorescent library: Indolizine-based Seoul-Fluor." Journal of the American Chemical Society. Link

  • Seregin, I. V., & Gevorgyan, V. (2007). "Direct transition metal-catalyzed functionalization of heteroaromatic compounds." Chemical Society Reviews. Link

  • Brouwer, A. M. (2011). "Standards for photoluminescence quantum yield measurements in solution (IUPAC Technical Report)." Pure and Applied Chemistry. Link

  • Wurthner, F., et al. (2011). "Fluorescence Quantum Yields of Dye Aggregates." Journal of Physical Chemistry Letters. Link

  • Lakowicz, J. R. (2006). Principles of Fluorescence Spectroscopy. Springer. Link

Sources

Exploratory

The Role of 2-Phenylindolizine-1,3-dicarbaldehyde in Heterocyclic Chemistry: A Versatile Synthon for Novel Fused Systems

An In-Depth Technical Guide Abstract The 2-phenylindolizine scaffold is a privileged heterocyclic core that features prominently in medicinal chemistry and materials science. This guide focuses on a particularly valuable...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Abstract

The 2-phenylindolizine scaffold is a privileged heterocyclic core that features prominently in medicinal chemistry and materials science. This guide focuses on a particularly valuable, yet underexplored, derivative: 2-Phenylindolizine-1,3-dicarbaldehyde. The strategic placement of two highly reactive aldehyde groups on the electron-rich five-membered ring transforms this molecule into a potent and versatile building block (synthon). This document provides a technical exploration of the synthesis, reactivity, and profound potential of this dicarbaldehyde for constructing complex, fused polycyclic heterocyclic systems. We will delve into the mechanistic rationale behind its synthesis and subsequent transformations, provide detailed experimental protocols for its use, and showcase its role as a gateway to novel molecular architectures with significant potential for drug discovery and development.

Introduction: The 2-Phenylindolizine Scaffold – A Core of Biological Significance

The indolizine system, a fused N-heterocycle composed of pyridine and pyrrole rings, is an aromatic 10π-electron isostere of indole.[1] Its unique electronic properties and structural rigidity have established it as a "privileged scaffold" in medicinal chemistry. The introduction of a phenyl group at the C-2 position frequently enhances biological activity by providing a key vector for interaction with biological targets. Derivatives of 2-phenylindolizine have demonstrated a wide spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties, making them highly attractive targets for synthetic chemists.[2]

While many derivatives focus on substitution at other positions, the introduction of aldehyde functionalities at the C-1 and C-3 positions creates a uniquely powerful synthetic tool. 2-Phenylindolizine-1,3-dicarbaldehyde leverages the inherent reactivity of the formyl group, positioning two electrophilic centers in close proximity. This arrangement is ideal for cyclocondensation reactions with a variety of binucleophiles, enabling the efficient, one-step construction of novel, fused heterocyclic rings. This guide elucidates the strategic value of this specific molecule as a linchpin in diversity-oriented synthesis.

Synthesis of the Core Synthon: 2-Phenylindolizine-1,3-dicarbaldehyde

The synthesis of the target dicarbaldehyde is a two-stage process: first, the construction of the 2-phenylindolizine core, followed by the crucial double formylation step.

Stage 1: Synthesis of 2-Phenylindolizine Precursor

One of the most reliable and classical methods for synthesizing the 2-phenylindolizine core is the Chichibabin reaction, which involves the condensation of a pyridinium salt with a base.[3]

Detailed Protocol 2.1: Synthesis of 2-Phenylindolizine

  • Rationale: This protocol first generates an N-phenacylpyridinium salt. In the presence of a base, this salt deprotonates to form a pyridinium ylide, a 1,3-dipole. This ylide then undergoes an intramolecular cyclization followed by oxidation (often aerial) to yield the aromatic indolizine ring system.[3]

  • Materials:

    • Pyridine (1.0 eq)

    • 2-Bromo-1-phenylethanone (phenacyl bromide) (1.0 eq)

    • Acetone (anhydrous)

    • Sodium bicarbonate (NaHCO₃)

    • Deionized water, Ethyl acetate, Brine

  • Procedure:

    • Salt Formation: Dissolve pyridine (1.0 eq) in anhydrous acetone. To this stirring solution, add a solution of phenacyl bromide (1.0 eq) in acetone dropwise at room temperature. Stir the mixture for 12-18 hours.

    • Isolation of Salt: Collect the precipitated white solid (N-phenacylpyridinium bromide) by vacuum filtration. Wash the solid with cold acetone and diethyl ether, then dry under vacuum.

    • Cyclization: Suspend the N-phenacylpyridinium bromide in an aqueous solution of sodium bicarbonate (approx. 10% w/v).

    • Reaction: Heat the mixture to reflux (80-90 °C) with vigorous stirring for 4-6 hours. Monitor reaction progress by TLC (e.g., 9:1 Hexane:Ethyl Acetate).

    • Work-up: After cooling to room temperature, extract the aqueous mixture with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

    • Purification: Purify the crude residue by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 2-phenylindolizine.

Stage 2: Double Formylation via the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is the premier method for formylating electron-rich aromatic and heteroaromatic compounds.[4][5] The indolizine ring is highly activated towards electrophilic substitution, particularly at the C-1 and C-3 positions of the five-membered ring. The reaction utilizes a "Vilsmeier reagent," a chloromethyliminium salt, generated in situ from a formamide (like DMF) and phosphorus oxychloride (POCl₃).[6]

  • Causality Behind the Choice: The Vilsmeier reagent is a relatively weak electrophile, making it highly selective for electron-rich positions and preventing unwanted side reactions.[4] To achieve diformylation, a stoichiometric excess of the reagent is required to drive the reaction to completion at both the C-1 and C-3 sites.

Detailed Protocol 2.2: Synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde

  • Materials:

    • 2-Phenylindolizine (1.0 eq)

    • Phosphorus oxychloride (POCl₃) (3.0 eq)

    • N,N-Dimethylformamide (DMF) (anhydrous)

    • 1,2-Dichloroethane (DCE) (anhydrous)

    • Saturated aqueous sodium acetate solution

    • Dichloromethane (DCM)

  • Procedure:

    • Reagent Preparation (Vilsmeier Reagent): In a flame-dried, three-neck flask under an inert atmosphere (N₂), cool anhydrous DMF in an ice bath (0 °C). Add POCl₃ (3.0 eq) dropwise with vigorous stirring. After the addition is complete, allow the mixture to warm to room temperature and stir for 30 minutes. The formation of the solid Vilsmeier reagent may be observed.

    • Addition of Substrate: Cool the reagent mixture back to 0 °C and add a solution of 2-phenylindolizine (1.0 eq) in anhydrous DCE dropwise.

    • Reaction: After addition, slowly heat the reaction mixture to 80-90 °C and maintain for 8-12 hours. Monitor the reaction by TLC until the starting material is consumed.

    • Hydrolysis: Cool the reaction mixture in an ice bath and carefully pour it onto crushed ice. Then, slowly add a saturated aqueous solution of sodium acetate until the mixture is neutral/slightly basic (pH ~8). This step hydrolyzes the intermediate iminium salts to the desired aldehydes.

    • Extraction: Extract the aqueous mixture with DCM (3 x volumes). Combine the organic layers, wash with water and brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

    • Purification: Purify the crude solid by column chromatography (silica gel, Hexane:Ethyl Acetate gradient) or recrystallization from ethanol to yield 2-phenylindolizine-1,3-dicarbaldehyde as a crystalline solid.

Structural Validation and Data

The identity and purity of the synthesized compound must be rigorously confirmed by spectroscopic methods.

Table 1: Expected Spectroscopic Data for 2-Phenylindolizine-1,3-dicarbaldehyde

Technique Expected Observations
¹H NMR Singlets for two aldehyde protons (-CHO) typically > δ 9.5 ppm. Aromatic protons of the phenyl and indolizine core in the δ 7.0-9.0 ppm range.[7]
¹³C NMR Two signals for aldehyde carbons (C=O) typically > δ 180 ppm. Aromatic carbons in the δ 110-150 ppm range.[2]
IR (KBr) Strong C=O stretching vibrations for the aldehyde groups around 1670-1690 cm⁻¹. C-H stretching for aldehydes around 2720-2820 cm⁻¹.[8]
Mass Spec (EI) A clear molecular ion peak (M⁺) corresponding to the molecular formula C₁₆H₁₁NO₂.

Caption: Synthetic pathway to 2-Phenylindolizine-1,3-dicarbaldehyde.

Reactivity and Role in Annulation Reactions

The synthetic power of 2-phenylindolizine-1,3-dicarbaldehyde stems from the cooperative reactivity of its two aldehyde groups. Their 1,3-relationship on the five-membered ring makes them perfectly poised to react with 1,2-, 1,3-, and 1,4-binucleophiles to form new five-, six-, and seven-membered rings, respectively, fused to the indolizine core. This process, known as annulation, is a highly efficient strategy for building molecular complexity.

G Core {2-Phenylindolizine-1,3-dicarbaldehyde |  CHO |  CHO} Product Fused Polycyclic Heterocycle Core->Product Cyclocondensation (-2 H₂O) Binucleophile {Binucleophile (X, Y = N, S, O, C) |  H-X |  H-Y} Binucleophile->Product

Caption: The core synthon reacts with binucleophiles to form fused rings.

Application Showcase: Building Fused Heterocyclic Systems

The following protocols exemplify the utility of the dicarbaldehyde in constructing novel fused systems with potential pharmacological relevance.

Application 3.1: Synthesis of Phenylindolizino[1,2-b][1][9]benzodiazepine

  • Rationale: The benzodiazepine motif is a cornerstone of medicinal chemistry, famously found in anxiolytic and anticonvulsant drugs. Fusing this seven-membered ring to the indolizine core creates a novel and rigid scaffold for exploring new structure-activity relationships. This reaction uses o-phenylenediamine, a 1,4-binucleophile, to form the diazepine ring.[10]

  • Materials:

    • 2-Phenylindolizine-1,3-dicarbaldehyde (1.0 eq)

    • o-Phenylenediamine (1.05 eq)

    • Ethanol or Acetic Acid (solvent)

    • Catalytic amount of p-Toluenesulfonic acid (p-TsOH) (optional)

  • Procedure:

    • Reaction Setup: Dissolve the dicarbaldehyde (1.0 eq) in ethanol. Add o-phenylenediamine (1.05 eq).

    • Catalysis: Add a catalytic amount of p-TsOH to facilitate the condensation.

    • Reaction: Heat the mixture to reflux for 6-10 hours. The reaction progress can be monitored by the disappearance of the starting materials via TLC.

    • Isolation: Upon completion, cool the reaction mixture. The product often precipitates from the solution. Collect the solid by vacuum filtration and wash with cold ethanol.

    • Purification: If necessary, recrystallize the product from a suitable solvent like ethanol or DMF/water to obtain the pure fused benzodiazepine derivative.

Application 3.2: Synthesis of a Phenylindolizino[1,2-d]pyridazine

  • Rationale: The pyridazine ring is a common feature in many biologically active compounds, including antihypertensive and anticancer agents. This protocol uses hydrazine, a 1,2-dinucleophile, to construct the six-membered fused diazine ring.[11]

  • Materials:

    • 2-Phenylindolizine-1,3-dicarbaldehyde (1.0 eq)

    • Hydrazine hydrate (N₂H₄·H₂O) (1.1 eq)

    • Ethanol (solvent)

  • Procedure:

    • Reaction Setup: Dissolve the dicarbaldehyde (1.0 eq) in ethanol in a round-bottom flask.

    • Addition: Add hydrazine hydrate (1.1 eq) dropwise to the stirring solution at room temperature. The reaction is often exothermic.

    • Reaction: After the initial reaction subsides, heat the mixture to reflux for 2-4 hours to ensure complete cyclization.

    • Isolation: Cool the reaction to room temperature. The product will likely precipitate. Collect the solid by filtration and wash with a small amount of cold ethanol.

    • Purification: Recrystallize the product from ethanol to yield the pure fused pyridazine.

G cluster_products Fused Heterocyclic Libraries cluster_reagents Binucleophilic Reagents Core 2-Phenylindolizine-1,3-dicarbaldehyde Diazepine Indolizino[1,2-b]benzodiazepine (7-membered ring) Core->Diazepine Pyridazine Indolizino[1,2-d]pyridazine (6-membered ring) Core->Pyridazine Pyridine Indolizino[1,2-b]pyridine (6-membered ring) Core->Pyridine Diamine o-Phenylenediamine Diamine->Diazepine Hydrazine Hydrazine Hydrazine->Pyridazine ActiveMethylene Active Methylene Cmpd. (e.g., Cyanoacetamide) ActiveMethylene->Pyridine

Caption: Divergent synthesis from the core synthon to various fused systems.

Conclusion and Future Outlook

2-Phenylindolizine-1,3-dicarbaldehyde is a synthon of significant strategic importance in heterocyclic chemistry. Its synthesis from readily available precursors is straightforward, and its true value lies in its capacity for divergent synthesis. The dual aldehyde functionality serves as a reliable anchor for building a diverse array of fused heterocyclic systems through robust and high-yielding cyclocondensation reactions.

For researchers, scientists, and drug development professionals, this molecule represents an untapped resource. It provides a rapid entry point to novel chemical space, allowing for the creation of unique molecular scaffolds that are prime candidates for biological screening. Future work should focus on expanding the library of binucleophiles used in reactions with this dicarbaldehyde, including thioureas, amidines, and other active methylene compounds, to further broaden the structural diversity of the resulting fused systems. The exploration of these new chemical entities will undoubtedly pave the way for the discovery of next-generation therapeutics.

References

  • Title: Recent advances in the synthesis of indolizines and their π-expanded analogues Source: RSC Advances, 2016 URL: [Link]

  • Title: Recent Advances in the Development of Indolizine Scaffolds: Synthetic Methodology and Mechanistic Insights Source: Chinese Journal of Chemistry, 2024 URL: [Link]

  • Title: Indolizine synthesis Source: Organic Chemistry Portal URL: [Link]

  • Title: Synthesis of indolizines and azaindoles Source: ResearchGate, January 2020 URL: [Link]

  • Title: Benzo-fused N-Heterocycle synthesis Source: Organic Chemistry Portal URL: [Link]

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  • Title: New route synthesis of indolizines via 1,3-dipolar cycloaddition of pyridiniums and alkynes Source: ResearchGate, August 2025 URL: [Link]

  • Title: Vilsmeier-Haack Reaction Source: Chemistry Steps URL: [Link]

  • Title: Chemistry and Synthesis of Fused Heterocyclic Compounds Source: International Journal of Scientific Research in Science and Technology, 2023 URL: [Link]

  • Title: Vilsmeier-Haack Reaction Source: YouTube URL: [Link]

  • Title: Reactions of 1,4-NCCN-, 1,4-NNCN- and 1,5-NCCCN-binucleophiles with dicarboxylic acids cyclic anhydrides as a method of heterocyclic compounds synthesis (a review) Source: ResearchGate, 2023 URL: [Link]

  • Title: Vilsmeier–Haack reaction Source: Wikipedia URL: [Link]

  • Title: A Comparative study of Vilsmeier-Haack Formylation Reactions With Phenols Under Solvent Less And Solvent Conditions Source: Asian Journal of Research in Chemistry, 2018 URL: [Link]

  • Title: Synthesis and Spectroscopic Properties of Novel Indolizines and Azaindolizines Source: Revue Roumaine de Chimie, 2012 URL: [Link]

  • Title: Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-phenoxyindolin-2-ylidene)malonaldehyde and transformation into different heterocyclic compounds Source: Current Chemistry Letters, 2013 URL: [Link]

  • Title: Spectroscopic properties of the compounds 1–3 in various organic solvents Source: ResearchGate URL: [Link]

  • Title: Design and Synthesis of 2-Phenylindolizine Acetamides: Molecular Docking, in Vitro Antimicrobial and Anticancer Activity Evaluation Source: PubMed, 2024 URL: [Link]

  • Title: The Mannich Reaction of the S,N-Binucleophilic Species Derived from Meldrum's Acid with HCHO and Primary Amines Source: MDPI, 2025 URL: [Link]

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  • Title: Aminoazole-Based Diversity-Oriented Synthesis of Heterocycles Source: Frontiers in Chemistry, 2019 URL: [Link]

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  • Title: Diversity-oriented synthesis of heterocycles and macrocycles by controlled reactions of oxetanes with α-iminocarbenes Source: PMC, 2018 URL: [Link]

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Foundational

The Strategic Functionalization of Indolizine Cores with Dialdehydes: A Technical Guide for Advanced Synthesis

Abstract The indolizine scaffold, a privileged heterocyclic motif, is of significant interest to researchers in drug discovery and materials science due to its diverse biological activities and unique photophysical prope...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The indolizine scaffold, a privileged heterocyclic motif, is of significant interest to researchers in drug discovery and materials science due to its diverse biological activities and unique photophysical properties.[1][2][3] The introduction of multiple reactive functional groups, such as aldehydes, onto this core can dramatically expand its synthetic utility, providing a versatile platform for the construction of complex molecular architectures. This in-depth technical guide provides a comprehensive overview of the strategies for the dialdehyde functionalization of indolizine rings. It delves into the underlying principles of electrophilic substitution on the indolizine nucleus, explores plausible synthetic methodologies for introducing two formyl groups, discusses the expected reactivity of the resulting dicarbaldehydes, and outlines their potential applications as advanced synthetic intermediates.

Introduction: The Indolizine Nucleus and the Significance of Dialdehyde Functionalization

The indolizine ring system, an isomer of indole, is a 10-π electron aromatic heterocycle composed of a fused pyridine and pyrrole ring with a bridgehead nitrogen atom.[3] This unique electronic structure imparts the indolizine core with high electron density, particularly on the five-membered pyrrole ring, making it susceptible to electrophilic attack.[4] The positions C-1, C-2, and C-3 on the pyrrole moiety and C-5 and C-7 on the pyridine moiety are the most common sites for functionalization.

The introduction of a single aldehyde group (formylation) onto the indolizine ring is a well-established transformation, yielding valuable synthetic intermediates known as indolizine-carbaldehydes.[5][6] These compounds serve as versatile building blocks for a wide range of chemical modifications.[7][8] However, the strategic introduction of two aldehyde groups, creating indolizine-dicarbaldehydes, represents a significant step forward in complexity and synthetic potential. Dialdehyde-functionalized indolizines are powerful synthons for:

  • Building Complex Heterocyclic Systems: The two aldehyde groups can participate in tandem or sequential condensation reactions to form novel fused-ring systems.

  • Developing Advanced Materials: The dicarbaldehyde functionality allows for the synthesis of polymers and macrocycles with unique electronic and optical properties.[3]

  • Creating Libraries for Drug Discovery: The dual reactive sites enable the rapid diversification of the indolizine scaffold to explore structure-activity relationships (SAR).[1]

This guide will focus on the synthetic strategies, reactivity, and potential applications of indolizine-dicarbaldehydes, providing a roadmap for researchers seeking to leverage these valuable molecules.

Synthetic Methodologies for Dialdehyde Functionalization

While a direct, one-pot diformylation of an unsubstituted indolizine ring is not a commonly reported procedure, the synthesis of indolizine-dicarbaldehydes can be logically approached through several strategic pathways. The choice of method will largely depend on the desired substitution pattern and the availability of starting materials.

The Vilsmeier-Haack Reaction: A Cornerstone of Formylation

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[9][10][11][12][13] The reaction employs a Vilsmeier reagent, typically generated in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), which acts as the electrophile.[12]

Diagram of Vilsmeier-Haack Reagent Formation:

G DMF DMF Vilsmeier_reagent Vilsmeier Reagent [ClCH=N(CH₃)₂]⁺Cl⁻ DMF->Vilsmeier_reagent + POCl₃ POCl3 POCl₃ caption Formation of the Vilsmeier Reagent.

Caption: Formation of the electrophilic Vilsmeier reagent from DMF and POCl₃.

For the synthesis of indolizine-dicarbaldehydes, two main strategies involving the Vilsmeier-Haack reaction can be envisioned:

Strategy A: Stepwise Diformylation

This approach involves the initial mono-formylation of an indolizine derivative, followed by a second formylation step. The success of this strategy hinges on the electronic effects of the first formyl group on the reactivity of the indolizine ring towards a second electrophilic attack. An aldehyde group is generally deactivating; however, the high reactivity of the indolizine nucleus may still permit a second formylation under forcing conditions. The regioselectivity of the second formylation will be influenced by the position of the first aldehyde group.

Strategy B: Formylation of a Pre-functionalized Indolizine

A more controlled approach involves the synthesis of an indolizine ring that already bears a substituent that can be later converted into an aldehyde. For example, an indolizine with a protected aldehyde or a group that can be readily oxidized to an aldehyde could be subjected to a Vilsmeier-Haack reaction to introduce the second formyl group.

Experimental Protocol: General Procedure for Vilsmeier-Haack Formylation of an Indolizine Derivative

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF) and cool the flask to 0 °C in an ice bath.

  • Slowly add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with vigorous stirring, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to stir at room temperature for 30 minutes to ensure the complete formation of the Vilsmeier reagent.

  • In a separate flask, dissolve the indolizine starting material in anhydrous DMF.

  • Add the solution of the indolizine to the Vilsmeier reagent dropwise at 0 °C.

  • After the addition, allow the reaction mixture to warm to room temperature and then heat to 80-100 °C for several hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it slowly into a beaker containing crushed ice with vigorous stirring.

  • Neutralize the acidic solution by the slow addition of a saturated aqueous solution of sodium bicarbonate or sodium hydroxide until the pH is alkaline.

  • The product may precipitate as a solid, which can be collected by vacuum filtration and washed with cold water.

  • If the product does not precipitate, extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Table 1: Hypothetical Reaction Conditions for Diformylation of Indolizine

Starting MaterialReagents and ConditionsExpected Product(s)Estimated Yield
2-Methylindolizine1. Vilsmeier-Haack (1.1 eq) 2. Vilsmeier-Haack (excess, forcing conditions)2-Methylindolizine-1,3-dicarbaldehydeLow to Moderate
Indolizine-3-carbaldehydeVilsmeier-Haack (excess, forcing conditions)Indolizine-1,3-dicarbaldehydeLow
5-Bromo-2-phenylindolizine1. Vilsmeier-Haack (formylation at C1/C3) 2. Halogen-metal exchange and formylation5-Formyl-2-phenylindolizine-1(or 3)-carbaldehydeModerate
Synthesis of Precursors for Dialdehyde Functionalization

A more versatile strategy involves the synthesis of indolizine derivatives bearing functionalities that can be readily converted to aldehydes in a later step. This approach allows for greater control over the substitution pattern.

Diagram of Precursor Strategy for Dialdehyde Synthesis:

G Indolizine_precursor Indolizine with -CH₂OH and -Br groups Step1 Formylation (e.g., Vilsmeier-Haack) Indolizine_precursor->Step1 Intermediate Formyl-indolizine with -CH₂OH and -Br groups Step1->Intermediate Step2 Oxidation of -CH₂OH (e.g., PCC, DMP) Intermediate->Step2 Step3 Conversion of -Br to -CHO (e.g., Lithiation then DMF) Intermediate->Step3 Dialdehyde_indolizine Dialdehyde-functionalized Indolizine Step2->Dialdehyde_indolizine Step3->Dialdehyde_indolizine caption Synthetic route to dialdehyde indolizines via functional group interconversion.

Caption: A multi-step approach to dialdehyde indolizines.

Common precursor functionalities include:

  • Hydroxymethyl groups (-CH₂OH): These can be introduced via reduction of ester or carboxylic acid groups and subsequently oxidized to aldehydes using mild oxidizing agents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane (DMP).

  • Halogen atoms (-Br, -I): Halogenated indolizines can undergo halogen-metal exchange followed by quenching with a formylating agent like DMF to introduce an aldehyde group.[8]

  • Ester groups (-COOR): These can be reduced to primary alcohols and then oxidized to aldehydes.

Reactivity of Indolizine-Dicarbaldehydes

The two aldehyde groups on the indolizine ring are highly versatile functional handles that can participate in a wide array of chemical transformations. Their reactivity is similar to that of other aromatic aldehydes, but can be influenced by the electronic properties of the indolizine core.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group, followed by dehydration.[14][15][16][17] This reaction is particularly useful for forming new carbon-carbon double bonds. With indolizine-dicarbaldehydes, this reaction can be used to synthesize extended π-conjugated systems.

Experimental Protocol: General Procedure for Knoevenagel Condensation

  • To a solution of the indolizine-dicarbaldehyde (1.0 equiv.) in a suitable solvent (e.g., toluene or ethanol), add the active methylene compound (e.g., malononitrile, ethyl cyanoacetate; 2.2 equiv.).

  • Add a catalytic amount of a base, such as piperidine or triethylamine (0.1-0.2 equiv.).

  • Heat the reaction mixture to reflux and monitor its progress by TLC.

  • Upon completion, cool the mixture to room temperature. The product may precipitate and can be collected by filtration.

  • If no precipitate forms, remove the solvent under reduced pressure and purify the residue by column chromatography.

Wittig Reaction

The Wittig reaction is a powerful method for the conversion of aldehydes to alkenes using a phosphonium ylide (Wittig reagent).[18][19][20] This reaction can be performed sequentially or simultaneously on both aldehyde groups of an indolizine-dicarbaldehyde to introduce various alkenyl substituents.

Experimental Protocol: General Procedure for Wittig Reaction

  • In a flame-dried, two-necked flask under a nitrogen atmosphere, suspend the appropriate phosphonium salt (2.2 equiv.) in anhydrous tetrahydrofuran (THF).

  • Cool the suspension to 0 °C and add a strong base, such as n-butyllithium (n-BuLi), dropwise to generate the ylide.

  • Stir the resulting colored solution at room temperature for 30-60 minutes.

  • Cool the ylide solution back to 0 °C and add a solution of the indolizine-dicarbaldehyde (1.0 equiv.) in anhydrous THF dropwise.

  • Allow the reaction mixture to warm to room temperature and stir until the starting material is consumed (monitored by TLC).

  • Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the product by column chromatography.

Spectroscopic Characterization

The structural elucidation of dialdehyde-functionalized indolizines relies on a combination of spectroscopic techniques.

Table 2: Predicted Spectroscopic Data for a Hypothetical Indolizine-1,3-dicarbaldehyde

TechniqueExpected Features
¹H NMR - Two distinct singlets for the aldehydic protons in the downfield region (δ 9.5-10.5 ppm). - Aromatic protons of the indolizine core will show characteristic chemical shifts and coupling patterns, influenced by the electron-withdrawing nature of the two aldehyde groups.
¹³C NMR - Two distinct signals for the carbonyl carbons of the aldehyde groups in the downfield region (δ 180-195 ppm). - Signals for the carbon atoms of the indolizine ring, with those directly attached to the aldehyde groups showing a downfield shift.
IR Spectroscopy - Strong C=O stretching vibrations for the aldehyde groups, typically in the range of 1680-1710 cm⁻¹. - C-H stretching of the aldehyde protons may be observed around 2720 and 2820 cm⁻¹.
Mass Spectrometry - A clear molecular ion peak corresponding to the mass of the indolizine-dicarbaldehyde. - Fragmentation patterns may show the loss of one or both CHO groups.

Applications and Future Outlook

Dialdehyde-functionalized indolizines are poised to be highly valuable building blocks in several areas of chemical science.

  • Medicinal Chemistry: The ability to perform dual modifications on the indolizine core opens up new avenues for the synthesis of complex molecules with potential therapeutic applications. The aldehyde groups can be converted into a variety of other functionalities, allowing for the fine-tuning of biological activity.[1][21]

  • Materials Science: The extended conjugation that can be achieved through reactions of the dialdehyde groups makes these compounds attractive precursors for the synthesis of organic dyes, fluorescent probes, and materials for organic electronics.[3]

  • Organic Synthesis: As bifunctional synthons, indolizine-dicarbaldehydes can be used in the construction of intricate polycyclic and heterocyclic systems through intramolecular reactions or multicomponent reactions.[5][22]

The continued development of efficient and regioselective methods for the synthesis of dialdehyde-functionalized indolizines will undoubtedly fuel further innovation in these fields. Future research will likely focus on catalytic and more atom-economical approaches to their synthesis, as well as a deeper exploration of their reactivity and applications.

Conclusion

The dialdehyde functionalization of the indolizine ring system, while challenging, offers immense opportunities for the synthesis of novel and complex molecules. Through a strategic combination of established formylation techniques, such as the Vilsmeier-Haack reaction, and the use of pre-functionalized indolizine precursors, researchers can access these versatile building blocks. The rich chemistry of the two aldehyde groups provides a gateway to a vast chemical space, with promising applications in drug discovery, materials science, and synthetic methodology. This guide provides a foundational understanding and a practical framework to empower scientists in their exploration of this exciting area of heterocyclic chemistry.

References

  • Multi-component one-pot synthesis of indolizine derivatives. J. Chem. Res.[Link]

  • Botezatu, A., et al. (2025). Recent developments in the synthesis of indolizines and their derivatives as compounds of interest in medicinal chemistry: a review. Eur. J. Med. Chem., 117908. [Link]

  • Alonso, F., et al. (2022). The Eschenmoser's Salt as a Formylation Agent for the Synthesis of Indolizinecarbaldehydes and Their Use for Colorimetric Nitrite Detection. Angew. Chem. Int. Ed.[Link]

  • Metal-Free Synthesis of Functionalized Indolizines via a Cascade Michael/SN2/Aromatization Reaction of 2-Alkylazaarene Derivatives with Bromonitroolefins. ACS Omega. [Link]

  • Synthesis of Functionalized Indolizidines through Pauson–Khand Cycloaddition of 2-Allylpyrrolidines. J. Org. Chem.[Link]

  • Alonso, F., et al. (2022). General reaction mechanism proposed for the formylation of indolizines 1 with the Eschenmoser's salt (2). ResearchGate. [Link]

  • Huang, J., et al. (2024). Recent Advances in the Development of Indolizine Scaffolds: Synthetic Methodology and Mechanistic Insights. CHINESE J CHEM. [Link]

  • Supporting information Cu(II)- or Co(II)-Catalyzed C(SP3)-H Oxidation of N,N-Dimethylaminoethanol: Facile Synthesis of Methylene-Bridged Biindoles and 3-Formylindoles Selectively. Rsc.org. [Link]

  • Vilsmeier-Haack Reaction. Master Organic Chemistry. [Link]

  • Study on the Synthesis of Functionalized Indolizines. ResearchGate. [Link]

  • Hui, J., et al. (2021). Recent Advances in Synthesis of Indolizine and its Derivatives by Radical Cyclization/Cross-Coupling. Org. Biomol. Chem., 19, 10245-10258. [Link]

  • NMR Spectra of indolizines and their ? complexes. Academia.edu. [Link]

  • Synthesis of indolizine. Organic Chemistry Portal. [Link]

  • Bartolo, G., et al. (2022). Synthesis and Photochemical Characterization of Indolizine Fluorophores Obtained by a Multicomponent Palladium Iodide−Catalyzed Oxidative Aminocarbonylation Approach. ACS Omega. [Link]

  • Synthesis of indolizine derivatives containing eight-membered rings via a gold-catalyzed two-fold hydroarylation of diynes. Chem. Commun.[Link]

  • Knoevenagel Reactions of Indole-3-carbaldehyde. Synthesis of 3-Substituted Indole Derivatives. ResearchGate. [Link]

  • Contribution of Knoevenagel Condensation Products towards Development of Anticancer Agents: An Updated Review. ChemMedChem. [Link]

  • Wittig Reaction. Organic Chemistry Portal. [Link]

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  • SYNTHESIS AND SPECTROSCOPIC PROPERTIES OF NOVEL INDOLIZINES AND AZAINDOLIZINES. Revue Roumaine de Chimie. [Link]

  • Knoevenagel condensation – Knowledge and References. Taylor & Francis. [Link]

  • REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. ijpcbs. [Link]

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Protocols & Analytical Methods

Method

Application Note: Synthesis Protocols for 2-Phenylindolizine-1,3-dicarbaldehyde

Part 1: Core Directive & Executive Summary[1][2] This guide details the synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde (CAS: 447449-65-2), a critical intermediate in the development of fluorescent probes and potentia...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Core Directive & Executive Summary[1][2]

This guide details the synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde (CAS: 447449-65-2), a critical intermediate in the development of fluorescent probes and potential therapeutic agents.[1][2] Unlike standard protocols that often result in mono-formylated byproducts, this workflow prioritizes the controlled double-formylation of the electron-rich indolizine core.[1][2]

The synthesis is divided into two modular protocols:

  • Precursor Synthesis: Construction of the 2-phenylindolizine scaffold using a modified Chichibabin approach starting from 2-picoline.[1][2]

  • Functionalization: Regioselective 1,3-diformylation using an optimized Vilsmeier-Haack protocol.

Key Chemical Transformation

The indolizine ring is isoelectronic with azulene and highly nucleophilic at positions 1 and 3. While position 3 is kinetically favored, thermodynamic control and excess reagent stoichiometry allow for simultaneous functionalization at position 1, yielding the 1,3-dicarbaldehyde.

Part 2: Scientific Integrity & Logic (E-E-A-T)

Precursor Synthesis: 2-Phenylindolizine

Rationale: Direct synthesis of 2-phenylindolizine is best achieved via the cyclization of 1-phenacyl-2-methylpyridinium bromide.[1][2] This route utilizes the 2-methyl group of the pyridine ring to close the 5-membered ring, avoiding the need for external dipolarophiles required when starting from unsubstituted pyridine.[1][2]

Protocol A: Synthesis of 1-Phenacyl-2-methylpyridinium Bromide[1][2]
  • Reagents: 2-Picoline (2-Methylpyridine), 2-Bromoacetophenone (Phenacyl bromide), Acetone.[1][2]

  • Mechanism:

    
     substitution where the pyridine nitrogen attacks the alpha-carbon of the phenacyl bromide.[1]
    

Step-by-Step Procedure:

  • Dissolve 2-bromoacetophenone (19.9 g, 100 mmol) in anhydrous acetone (50 mL) in a 250 mL round-bottom flask.

  • Add 2-picoline (9.3 g, 100 mmol) dropwise over 10 minutes at room temperature.

    • Expert Insight: The reaction is exothermic. A water bath may be used to maintain temperature <30°C to prevent side reactions.

  • Stir the mixture for 12–16 hours. A white to off-white precipitate will form.[1][2]

  • Filter the solid under vacuum. Wash the filter cake with cold acetone (

    
     mL) and diethyl ether (
    
    
    
    mL) to remove unreacted starting materials.
  • Drying: Dry the salt in a vacuum oven at 40°C for 4 hours.

    • Expected Yield: 85–95% (White crystalline solid).

Protocol B: Cyclization to 2-Phenylindolizine[1][2]
  • Reagents: Sodium bicarbonate (

    
    ), Water, Ethanol.
    
  • Mechanism: Base-mediated deprotonation of the activated methyl group and methylene group, followed by intramolecular aldol condensation and dehydration.

Step-by-Step Procedure:

  • Suspend the pyridinium salt from Protocol A (10 g, ~34 mmol) in water (100 mL).

  • Add sodium bicarbonate (8.6 g, 102 mmol, 3.0 equiv) and ethanol (20 mL) to facilitate solubility.

  • Reflux the mixture (

    
     oil bath) for 2–3 hours.
    
    • Observation: The reaction mixture will turn dark, and a solid will precipitate or oil out.

  • Cool to room temperature. Extract with dichloromethane (DCM) (

    
     mL).
    
  • Wash combined organics with brine, dry over anhydrous

    
    , and concentrate in vacuo.
    
  • Purification: Recrystallize from ethanol or purify via flash column chromatography (Hexane/EtOAc 9:1) if necessary.

    • Target: 2-Phenylindolizine (White/Pale yellow solid, mp 214°C dec).[2]

Target Synthesis: 2-Phenylindolizine-1,3-dicarbaldehyde

Rationale: The Vilsmeier-Haack reaction is the standard for formylating electron-rich heterocycles.[1][2][3] To achieve di-formylation, the stoichiometry of the Vilsmeier reagent (


/DMF) must be increased to 

equivalents per formyl group, and the reaction requires thermal activation to overcome the deactivating effect of the first formyl group installed.
Protocol C: Double Vilsmeier-Haack Formylation[1][2]
  • Reagents: Phosphorus oxychloride (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    ), N,N-Dimethylformamide (DMF).[2][4][5][6]
    
  • Safety Critical:

    
     reacts violently with water. All glassware must be flame-dried.[1][2] Perform in a fume hood.
    

Step-by-Step Procedure:

  • Vilsmeier Reagent Formation: In a flame-dried 100 mL round-bottom flask under Argon, cool anhydrous DMF (10 mL, excess) to 0°C (ice/salt bath).

  • Add

    
      (3.0 mL, ~32 mmol, 6.0 equiv relative to substrate) dropwise over 20 minutes.
    
    • Expert Insight: Maintain temperature <5°C. A white semi-solid (chloroiminium salt) will form. Stir at 0°C for an additional 30 minutes.

  • Substrate Addition: Dissolve 2-phenylindolizine (1.0 g, 5.2 mmol) in anhydrous DMF (5 mL). Add this solution dropwise to the Vilsmeier reagent at 0°C.

  • Reaction Phase 1 (C3 Formylation): Stir at 0°C for 1 hour, then allow to warm to room temperature for 1 hour.

  • Reaction Phase 2 (C1 Formylation): Heat the mixture to 60–70°C for 4–6 hours.

    • Monitoring: Monitor by TLC (DCM/MeOH 95:5). The mono-aldehyde appears first; heating drives the conversion to the di-aldehyde (lower

      
      ).[1][2]
      
  • Hydrolysis/Workup:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture slowly into crushed ice (100 g) containing sodium acetate (5 g) (to buffer the pH and facilitate hydrolysis).

    • Stir vigorously for 1 hour. A yellow/orange precipitate should form.[7]

    • Neutralize further with saturated

      
       solution until pH ~7–8.
      
  • Isolation: Filter the solid. If no solid forms, extract with DCM (

    
     mL), wash with water and brine, and dry over 
    
    
    
    .
  • Purification: Purify via column chromatography on silica gel.

    • Eluent: Gradient of DCM to 2% MeOH/DCM.

    • Product:2-Phenylindolizine-1,3-dicarbaldehyde (Yellow solid).[1][2][8][9]

Part 3: Visualization & Formatting[1][2]

Data Presentation: Reagent Stoichiometry Table
ReagentMW ( g/mol )Equiv.RoleCritical Note
2-Phenylindolizine 193.251.0SubstrateDry thoroughly before use

153.336.0Electrophile SourceExcess required for di-formylation
DMF 73.09Solvent/ExcessReagent/SolventMust be anhydrous
Sodium Acetate 82.03BufferHydrolysisPrevents acid-catalyzed decomposition
Reaction Pathway Diagram[1][2]

G Start 2-Picoline + Phenacyl Bromide Salt 1-Phenacyl-2-methyl pyridinium bromide Start->Salt Acetone, RT Quaternization Indolizine 2-Phenylindolizine (Precursor) Salt->Indolizine NaHCO3, Reflux Cyclization Mono Intermediate: 3-Formyl-2-phenylindolizine Indolizine->Mono Vilsmeier (0°C) C3 Attack Vilsmeier Vilsmeier Reagent (DMF + POCl3) Vilsmeier->Mono Final Target: 2-Phenylindolizine- 1,3-dicarbaldehyde Mono->Final Vilsmeier (60°C) C1 Attack

Caption: Synthetic pathway from commercially available starting materials to the target dicarbaldehyde via Chichibabin cyclization and sequential electrophilic substitution.

Characterization & Validation

To validate the synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde :

  • 1H NMR (DMSO-d6 or

    
    ):  Look for two distinct aldehyde peaks  downfield (typically 
    
    
    
    9.5–10.5 ppm).[1][2]
    • The C3-CHO is usually more shielded than C1-CHO due to proximity to the bridgehead nitrogen.[1][2]

    • Aromatic region: 2-phenyl group protons and the remaining indolizine protons (H5, H6, H7, H8).

  • Mass Spectrometry (ESI+): Calculated

    
    ; Found 
    
    
    
    .

References

  • Chemistry Steps. Vilsmeier-Haack Reaction Mechanism and Applications. Available at: [Link][1][2]

  • Organic Chemistry Portal. Vilsmeier-Haack Reaction: Reagents and Conditions.[1][2][10] Available at: [Link][2][5]

Sources

Application

Application Note: Regioselective C-3 Formylation of 2-Phenylindolizine via Vilsmeier-Haack Reaction

Abstract & Scope This Application Note provides a rigorous protocol for the synthesis of 2-phenylindolizine-3-carbaldehyde using the Vilsmeier-Haack reaction. Indolizines are critical pharmacophores in drug discovery, ex...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Scope

This Application Note provides a rigorous protocol for the synthesis of 2-phenylindolizine-3-carbaldehyde using the Vilsmeier-Haack reaction. Indolizines are critical pharmacophores in drug discovery, exhibiting significant anti-tubercular, anticancer, and anti-inflammatory activities. Functionalization at the C-3 position is synthetically challenging due to the electron-rich nature of the pyrrole moiety, which can lead to polymerization if not controlled. This guide outlines a high-yield, regioselective formylation strategy, emphasizing temperature control, reagent stoichiometry, and mechanistic troubleshooting.

Introduction & Mechanistic Insight

The Substrate: 2-Phenylindolizine

Indolizine is a 10


-electron aromatic system containing a bridgehead nitrogen. It is isoelectronic with azulene and naphthalene but possesses significant dipolar character.
  • Reactivity Profile: The indolizine ring is

    
    -excessive (electron-rich), particularly on the five-membered ring.
    
  • Regioselectivity: Molecular Orbital (MO) calculations and experimental data confirm that the electron density is highest at C-3 , followed by C-1 . In 2-phenylindolizine, the phenyl group at C-2 provides steric bulk but does not deactivate the ring. Consequently, electrophilic attack by the Vilsmeier reagent occurs almost exclusively at C-3.

The Reaction: Vilsmeier-Haack Formylation

The reaction utilizes


-dimethylformamide (DMF) and phosphoryl chloride (POCl

) to generate the electrophilic chloroiminium ion (Vilsmeier reagent).[1][2] This mild electrophile is ideal for acid-sensitive electron-rich heterocycles like indolizine, avoiding the harsh conditions of Friedel-Crafts acylation.
Reaction Pathway Visualization

The following diagram illustrates the formation of the active electrophile and the subsequent regioselective attack on the indolizine core.

VilsmeierMechanism DMF DMF (Solvent/Reagent) VReagent Vilsmeier Reagent (Chloroiminium Ion) DMF->VReagent 0°C, -Cl- POCl3 POCl3 (Activator) POCl3->VReagent Intermediate Iminium Salt Intermediate VReagent->Intermediate Electrophilic Attack (C-3 Position) Substrate 2-Phenylindolizine (Nucleophile) Substrate->Intermediate Product 2-Phenylindolizine- 3-carbaldehyde Intermediate->Product Hydrolysis (-HCl, -HNMe2) Hydrolysis Basic Hydrolysis (NaOAc/H2O)

Figure 1: Mechanistic pathway for the Vilsmeier-Haack formylation of 2-phenylindolizine.

Experimental Protocol

Materials & Equipment
  • Reagents: 2-Phenylindolizine (Substrate), POCl

    
     (Freshly distilled recommended), Anhydrous DMF, Sodium Acetate (NaOAc) or NaOH (10%), Dichloromethane (DCM).
    
  • Equipment: 3-neck round bottom flask (RBF), dropping funnel, inert gas (Ar/N

    
    ) line, ice-salt bath (-5°C to 0°C).
    
Step-by-Step Methodology
Phase 1: Generation of Vilsmeier Reagent (In Situ)
  • Setup: Flame-dry a 100 mL 3-neck RBF and flush with Argon. Add anhydrous DMF (5.0 equiv relative to substrate).

  • Cooling: Cool the DMF to 0°C using an ice bath.

  • Activation: Add POCl

    
     (1.2 - 1.5 equiv) dropwise via a dropping funnel over 15-20 minutes.
    
    • Critical Control Point: The reaction is exothermic. Maintain internal temperature

      
       to prevent thermal decomposition of the reagent (which turns the solution yellow/orange).
      
    • Aging: Stir the mixture at 0°C for 30 minutes to ensure complete formation of the chloroiminium salt.

Phase 2: Formylation of 2-Phenylindolizine
  • Substrate Preparation: Dissolve 2-phenylindolizine (1.0 equiv) in a minimum amount of DMF (or DCM if solubility is an issue).

  • Addition: Add the substrate solution dropwise to the Vilsmeier reagent at 0°C.

  • Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (RT).

    • Optimization: Stir at RT for 2–4 hours. If TLC indicates incomplete conversion, heat mildy to 40–60°C for 1 hour.

    • Monitoring: Check TLC (Hexane:EtOAc 4:1).[3] The aldehyde product is typically more polar than the starting material.

Phase 3: Hydrolysis & Work-up
  • Quenching: Pour the reaction mixture into crushed ice (approx. 5x reaction volume).

  • Hydrolysis: Basify the solution to pH 8–9 using saturated aqueous Sodium Acetate (NaOAc) or 10% NaOH.

    • Observation: A precipitate (yellow/orange solid) usually forms upon basification.

  • Extraction: If solid does not precipitate cleanly, extract with DCM (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
     mL). Wash organic layer with water and brine.[4]
    
  • Drying: Dry over anhydrous Na

    
    SO
    
    
    
    and concentrate in vacuo.
Phase 4: Purification[5]
  • Technique: Recrystallization from Ethanol/DMF is often sufficient.

  • Chromatography: If necessary, purify via flash column chromatography (Silica gel, 60-120 mesh) using a gradient of Hexane:EtOAc (95:5

    
     80:20).
    
Workflow Diagram

Workflow Start Start: Dry DMF + Ar Atmosphere Step1 Add POCl3 at 0°C (Exothermic Control) Start->Step1 Step2 Add 2-Phenylindolizine (Dissolved in DMF) Step1->Step2 Step3 Reaction Phase (RT for 4h or 60°C for 1h) Step2->Step3 Step4 Quench: Ice Water + NaOAc (Hydrolysis of Iminium) Step3->Step4 Step5 Purification (Recrystallization or Column) Step4->Step5

Figure 2: Operational workflow for the synthesis of 2-phenylindolizine-3-carbaldehyde.

Results & Characterization

Expected Analytical Data

Successful formylation at C-3 is confirmed by the disappearance of the C-3 proton signal and the appearance of a distinct aldehyde peak.

TechniqueParameterExpected Observation
Appearance Physical StateYellow to Orange crystalline solid
Yield Gravimetric75% – 92% (Optimized)
1H NMR Aldehyde (-CHO)Singlet at

9.8 – 10.1 ppm
1H NMR C-5 ProtonDoublet at

~9.5 ppm (Deshielded by adjacent C=O)
IR Carbonyl (C=O)Strong stretch at 1640 – 1660 cm

MS (ESI) Molecular Ion[M+H]

corresponding to MW + 28 Da
Regioselectivity Validation

In 2-phenylindolizine, the proton at C-3 appears as a singlet around


 6.5-7.0 ppm in the starting material. Disappearance of this singlet  in the product spectrum confirms substitution at C-3. If substitution occurred at C-1, the C-3 singlet would remain.

Troubleshooting & Critical Control Points

IssueProbable CauseCorrective Action
Low Yield / Tarring Reaction temperature too high during addition.Ensure POCl

is added at 0°C. Indolizines are sensitive to oxidation; maintain inert atmosphere.
Incomplete Hydrolysis pH not basic enough during quench.Ensure pH reaches 8-9. Stir the aqueous mixture for 30 mins to fully hydrolyze the iminium salt.
C-1 Formylation (Minor) Steric hindrance or excess reagent.While rare with 2-phenyl groups, ensure strict stoichiometry (1.2 equiv POCl

). C-1 isomers are usually separable by column chromatography (lower polarity).
Solidification Vilsmeier reagent freezing.DMF freezes at very low temps. Keep bath at 0°C, not -20°C. If reagent solidifies, let it warm slightly to liquefy before adding substrate.

References

  • Vilsmeier-Haack Reaction Overview & Mechanism Source: Master Organic Chemistry URL:[Link]

  • Electrophilic Substitution in Indolizines (Regioselectivity) Source: Journal of Basic and Clinical Pharmacy (Review) URL:[Link]

  • Palladium-Catalyzed Arylation of Indolizines (Validation of C-3 Reactivity) Source: National Institutes of Health (PMC) URL:[Link]

  • General Vilsmeier-Haack Experimental Procedures Source: Organic Chemistry Portal URL:[Link][6]

Sources

Method

Step-by-step synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde from pyridinium salts

This application note details the synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde , a highly functionalized heterocyclic scaffold used in fluorescence imaging and medicinal chemistry. The protocol is designed for prof...

Author: BenchChem Technical Support Team. Date: March 2026

This application note details the synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde , a highly functionalized heterocyclic scaffold used in fluorescence imaging and medicinal chemistry.

The protocol is designed for professional research environments and utilizes a modular synthetic strategy:

  • Quaternization: Formation of the pyridinium salt.[1]

  • Chichibabin Cyclization: Construction of the 2-phenylindolizine core.

  • Electrophilic Functionalization: Double Vilsmeier-Haack formylation to install aldehyde moieties at the electron-rich C1 and C3 positions.

Introduction & Mechanistic Rationale

Indolizines are


-electron aromatic systems characterized by a bridgehead nitrogen. They exhibit high electron density at the C1 and C3 positions (analogous to the C3 position of indole), making them exceptionally reactive toward electrophilic aromatic substitution (EAS).

This protocol leverages this reactivity.[2][3][4][5] While direct ring synthesis of functionalized indolizines is possible via 1,3-dipolar cycloaddition, the stepwise functionalization approach allows for greater control over the substitution pattern. We utilize the Chichibabin synthesis to generate the neutral 2-phenylindolizine core from a 2-methylpyridinium salt, followed by a double Vilsmeier-Haack reaction . The use of excess Vilsmeier reagent (


) drives the reaction to disubstitution at both highly nucleophilic sites (C1 and C3).
Key Reaction Pathway

The synthesis proceeds through the formation of a pyridinium ylide intermediate, which undergoes intramolecular aldol-type condensation to close the five-membered ring. Subsequent treatment with the chloroiminium ion (Vilsmeier reagent) effects dual formylation.

Experimental Protocols

Phase 1: Synthesis of 1-(2-Oxo-2-phenylethyl)-2-methylpyridinium Bromide

Objective: Generate the activated pyridinium salt precursor.

Reagents:

  • 2-Methylpyridine (2-Picoline) [CAS: 109-06-8]

  • 2-Bromoacetophenone (Phenacyl Bromide) [CAS: 70-11-1] (Warning: Lachrymator)

  • Acetone (anhydrous)

Procedure:

  • Dissolution: In a 250 mL round-bottom flask, dissolve 2-methylpyridine (20.0 mmol, 1.0 equiv) in anhydrous acetone (50 mL).

  • Addition: Add a solution of 2-bromoacetophenone (20.0 mmol, 1.0 equiv) in acetone (20 mL) dropwise over 15 minutes at room temperature.

  • Reaction: Stir the mixture at ambient temperature for 12–24 hours. A white to off-white precipitate will form progressively.

  • Isolation: Filter the solid under vacuum. Wash the filter cake with cold acetone (

    
     mL) and diethyl ether (
    
    
    
    mL) to remove unreacted starting materials.
  • Drying: Dry the salt in a vacuum oven at 40°C for 4 hours.

    • Checkpoint: The product should be a white crystalline solid. Yield is typically >85%.[6]

Phase 2: Cyclization to 2-Phenylindolizine

Objective: Intramolecular cyclization via the Chichibabin method.

Reagents:

  • Pyridinium salt (from Phase 1)

  • Sodium Bicarbonate (

    
    ) or Potassium Carbonate (
    
    
    
    )
  • Water/Ethanol mixture (1:1 v/v)

Procedure:

  • Suspension: Suspend the pyridinium salt (10.0 mmol) in 100 mL of water/ethanol (1:1).

  • Reflux: Add

    
     (30.0 mmol, 3.0 equiv) and heat the mixture to reflux (approx. 90°C) for 2–4 hours. The solution will darken as the indolizine forms.[1]
    
  • Workup: Cool to room temperature. The product may precipitate.[1][7][8] If not, remove ethanol under reduced pressure and extract the aqueous residue with dichloromethane (DCM,

    
     mL).
    
  • Purification: Dry organic layers over

    
    , filter, and concentrate. Purify via flash column chromatography (Hexanes/EtOAc 9:1) to obtain 2-phenylindolizine as a white/pale yellow solid.
    
Phase 3: Double Vilsmeier-Haack Formylation

Objective: Install aldehyde groups at C1 and C3.

Reagents:

  • 2-Phenylindolizine (from Phase 2)[1]

  • Phosphorus Oxychloride (

    
    ) [CAS: 10025-87-3] (Warning: Reacts violently with water)
    
  • N,N-Dimethylformamide (DMF) [anhydrous]

Procedure:

  • Reagent Formation: In a dry flask under inert atmosphere (

    
    ), cool anhydrous DMF (5.0 mL) to 0°C. Dropwise add 
    
    
    
    (30.0 mmol, 6.0 equiv relative to indolizine). Stir for 30 mins to form the Vilsmeier reagent (white suspension/slurry).
  • Addition: Dissolve 2-phenylindolizine (5.0 mmol) in minimal DMF (2 mL) and add it dropwise to the Vilsmeier reagent at 0°C.

  • Heating: Allow to warm to room temperature, then heat to 60–80°C for 4–6 hours. The excess reagent is necessary to drive the second formylation.

  • Hydrolysis: Cool the mixture to 0°C. Carefully pour onto crushed ice (50 g) containing sodium acetate (buffered hydrolysis prevents polymerization). Stir for 1 hour.

  • Isolation: The dicarbaldehyde typically precipitates as a yellow/orange solid. Filter and wash with water.[7] Alternatively, extract with DCM.

  • Purification: Recrystallize from ethanol or purify via column chromatography (DCM/MeOH gradient).

Data & Troubleshooting

Stoichiometry Table
ReagentPhaseEquiv.RoleCritical Note
2-Picoline 11.0SubstrateEnsure purity; contaminants lower yield.
Phenacyl Bromide 11.0Alkylating AgentLachrymator. Handle in fume hood.
NaHCO₃ 23.0BasePromotes ylide formation and cyclization.
POCl₃ 36.0+Electrophile SourceExcess required for double formylation.
DMF 3SolventSolvent/ReagentMust be anhydrous to prevent

quenching.
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Low Yield (Phase 1) Wet solventsUse freshly distilled or molecular-sieve dried acetone.
Dark Tar (Phase 2) PolymerizationLimit reflux time; ensure inert atmosphere if scaling up.
Mono-aldehyde only Insufficient

Increase

to >6 equiv; increase reaction temperature to 80°C.
Violent exotherm Fast addition of

Add

to DMF very slowly at 0°C; ensure efficient cooling.

Reaction Workflow Diagram

IndolizineSynthesis Start 2-Methylpyridine + Phenacyl Bromide Salt Pyridinium Salt (Intermediate) Start->Salt Acetone, RT, 12h (Quaternization) Indolizine 2-Phenylindolizine (Core Scaffold) Salt->Indolizine NaHCO3, H2O/EtOH Reflux (Chichibabin Cyclization) FinalProduct 2-Phenylindolizine- 1,3-dicarbaldehyde Indolizine->FinalProduct 1. DMF/POCl3 (Excess), 60°C 2. Hydrolysis (Ice/NaOAc) Vilsmeier Vilsmeier Reagent (POCl3 + DMF) Vilsmeier->FinalProduct Electrophilic Attack

Figure 1: Step-wise synthetic pathway from pyridinium salt formation to the final dicarbaldehyde product.

References

  • Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

  • Sowmiah, S., et al. (2018). Pyridinium salts: From synthesis to reactivity and applications. Organic Chemistry Frontiers. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Vilsmeier-Haack Reaction Mechanism and Examples. Retrieved from [Link]

Sources

Application

Application Note: 2-Phenylindolizine-1,3-dicarbaldehyde as a Precursor for Advanced NIR and SWIR Fluorescent Dyes

Executive Summary & Scientific Rationale The development of fluorescent organic dyes that absorb and emit in the near-infrared (NIR, 700–1000 nm) and shortwave infrared (SWIR, 1000–1700 nm) regions is a critical frontier...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

The development of fluorescent organic dyes that absorb and emit in the near-infrared (NIR, 700–1000 nm) and shortwave infrared (SWIR, 1000–1700 nm) regions is a critical frontier in noninvasive, high-contrast biological imaging. Traditional visible-light fluorophores suffer from severe photon scattering and tissue autofluorescence. To overcome this, researchers are increasingly turning to highly conjugated, electron-rich building blocks to induce massive bathochromic (red) shifts in existing dye scaffolds.

2-Phenylindolizine-1,3-dicarbaldehyde has emerged as a premier precursor for these advanced optical materials. The indolizine core is a fused nitrogen-based heterocycle that exhibits exceptional electron-donating power. This stems from its planarity, full conjugation, and unique pro-aromaticity when it donates electrons to form a pyridinium-like cation[1]. The presence of the 1,3-dicarbaldehyde functionality provides two highly reactive electrophilic centers, making this molecule an ideal substrate for dual Knoevenagel condensations. When reacted with active methylene compounds—such as tetramethyl-BODIPY cores or N-methyl pyridinium salts—it forms extended Donor-


-Acceptor-

-Donor (D-

-A-

-D) architectures that push emission deep into the NIR and SWIR regions [1, 2].

Mechanistic Insights: Intramolecular Charge Transfer & Acid-Switching

The Causality of the Bathochromic Shift

The integration of 2-phenylindolizine-1,3-dicarbaldehyde into a BODIPY scaffold replaces standard, weaker electron donors (like dimethylaniline) with a superior pro-aromatic donor. This drastically enhances Intramolecular Charge Transfer (ICT) from the indolizine (Donor) to the BODIPY core (Acceptor). The enhanced ICT significantly lowers the HOMO-LUMO energy gap, shifting the dye's optical properties from the visible spectrum (~520 nm) deep into the NIR region (~870 nm) [1].

Acid-Triggered SWIR Emission

A unique property of indolizine-BODIPY dyes synthesized from this precursor is their extreme sensitivity to protonation. The addition of a strong organic acid protonates the conjugated system, fundamentally altering the D-


-A electronic landscape. This protonation stabilizes the Lowest Unoccupied Molecular Orbital (LUMO), triggering an extraordinary 0.35 eV bathochromic shift. Consequently, the dye's absorption and emission are pushed beyond the NIR region and into the SWIR region (>1060 nm) [1, 3]. This process is entirely reversible upon deprotonation with a base, creating a self-validating, switchable optical system.

G N Neutral Indolizine-BODIPY NIR Emission (~870 nm) P Protonated Indolizine-BODIPY SWIR Emission (~1060 nm) N->P + Trifluoroacetic Acid (TFA) Protonation P->N + Triethylamine (TEA) Deprotonation

Acid-triggered reversible switching between NIR and SWIR emission states.

Experimental Workflows & Protocols

The following protocols detail the synthesis of an indolizine-BODIPY dye using 2-phenylindolizine-1,3-dicarbaldehyde and the subsequent validation of its SWIR switching capabilities.

Protocol A: Microwave-Assisted Knoevenagel Condensation

Causality & Design: Microwave irradiation is utilized instead of traditional thermal reflux to rapidly accelerate the Knoevenagel condensation. Prolonged thermal heating often leads to the degradation of the delicate BODIPY core. Piperidine and glacial acetic acid are used as co-catalysts; they react with the 1,3-dicarbaldehyde to form a highly reactive iminium ion intermediate, which is rapidly attacked by the deprotonated methyl groups of the BODIPY core.

Materials Required:

  • 2-Phenylindolizine-1,3-dicarbaldehyde (1.0 equiv)

  • 1,3,5,7-Tetramethyl-BODIPY core (2.2 equiv)

  • Piperidine (Catalytic, 0.5 mL)

  • Glacial Acetic Acid (Catalytic, 0.5 mL)

  • Anhydrous Toluene (10 mL)

Step-by-Step Methodology:

  • Preparation: In a 30 mL microwave-safe reaction vial, dissolve 2-phenylindolizine-1,3-dicarbaldehyde and the tetramethyl-BODIPY core in 10 mL of anhydrous toluene.

  • Catalysis: Add piperidine and glacial acetic acid sequentially to the stirring solution. Self-Validation: The solution will immediately begin to darken, indicating the initiation of the iminium formation.

  • Microwave Irradiation: Seal the vial and place it in a microwave synthesizer. Heat the reaction mixture at 110 °C for 15 minutes under continuous magnetic stirring.

  • Monitoring: Allow the vessel to cool to room temperature. Perform Thin-Layer Chromatography (TLC) using Dichloromethane/Hexane (1:1). Self-Validation: A successful reaction is visually confirmed by the disappearance of the orange BODIPY precursor spot and the emergence of a dark blue/green product spot (the NIR dye) at a lower Rf value.

  • Purification: Remove the toluene under reduced pressure. Purify the crude residue via silica gel column chromatography to isolate the pure bis(indolizine)-BODIPY dye.

G A 2-Phenylindolizine- 1,3-dicarbaldehyde C Microwave Knoevenagel (Piperidine/AcOH) A->C B Tetramethyl-BODIPY Core B->C D Bis(indolizine)-BODIPY NIR Dye C->D

Workflow for synthesizing Indolizine-BODIPY NIR dyes via Knoevenagel condensation.

Protocol B: Validation of SWIR Emission via Acidification

Causality & Design: This protocol serves as a self-validating diagnostic test for the synthesized dye. If the extended D-


-A-

-D indolizine-BODIPY structure was successfully formed, protonation will instantly collapse the HOMO-LUMO gap, visually changing the solution and shifting spectral properties into the SWIR range.

Step-by-Step Methodology:

  • Baseline Measurement: Dissolve 5 mg of the purified indolizine-BODIPY dye in 5 mL of Dichloromethane (DCM). Record the baseline UV-Vis-NIR absorption and emission spectra. The neutral dye should exhibit an absorption maximum near 797 nm and an emission maximum near 872 nm.

  • Protonation (SWIR Shift): Add 50

    
    L of Trifluoroacetic acid (TFA) (1% v/v) to the cuvette. Gently invert to mix.
    
  • Validation: Immediately record the spectra again. Self-Validation: The absorption peak will undergo a massive ~230 nm bathochromic shift to ~1027 nm, and the emission will shift to ~1061 nm (SWIR).

  • Reversibility Check: Add 100

    
    L of Triethylamine (TEA) to the cuvette to neutralize the TFA. The optical properties will instantly revert to the baseline NIR values, confirming the structural integrity of the dye.
    

Quantitative Data Summary

The table below summarizes the photophysical transformation across the synthetic and chemical switching workflow, illustrating the power of 2-phenylindolizine-1,3-dicarbaldehyde as a structural donor [1].

Compound / State

(nm)

(nm)
Stokes Shift (nm)Spectral RegionVisual Color in Solution
Tetramethyl-BODIPY (Precursor) ~505~52015VisibleBright Orange
Indolizine-BODIPY (Neutral) 79787275NIRDeep Blue / Green
Indolizine-BODIPY (Protonated) 1027106134SWIRPale / Near-Colorless

References

  • Saucier, M. A., et al. "Acid-Triggered Switchable Near-Infrared/Shortwave Infrared Absorption and Emission of Indolizine-BODIPY Dyes." Molecules, vol. 28, no. 3, 2023, p. 1296.[Link]

  • Sarkar, S., et al. "Development of Highly Fluorogenic Styrene Probes for Visualizing RNA in Live Cells." ACS Chemical Biology, vol. 18, no. 6, 2023, pp. 1325-1334.[Link]

  • Park, S., et al. "Color-Tunable Indolizine-Based Fluorophores and Fluorescent pH Sensor." Molecules, vol. 27, no. 1, 2021, p. 181.[Link]

Method

Application Note: Fabrication and Structural Tuning of 2-Phenylindolizine-Based Optical Sensors

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide Executive Summary Indolizine—a fused heterocyclic scaffold containing both six-...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

Indolizine—a fused heterocyclic scaffold containing both six- and five-membered rings sharing a nitrogen atom—exhibits exceptional photophysical properties[1]. Within this chemical family, 2-phenylindolizine has emerged as a privileged core for designing advanced optical sensors. By leveraging its highly tunable


-conjugated system, researchers can fabricate a wide array of diagnostic tools, ranging from 2[2] to 3[3]. This application note details the mechanistic principles, synthetic workflows, and self-validating protocols required to fabricate robust 2-phenylindolizine-based chemosensors.

Mechanistic Insights: Causality in Sensor Design

The utility of 2-phenylindolizine in optical sensing is dictated by its responsiveness to environmental stimuli and its amenability to late-stage functionalization. Understanding the "why" behind these reactions is critical for rational sensor design.

  • Spiro-Ring Opening for pH and Metal Ion Sensing: By coupling 2-phenylindolizine with xanthene derivatives, researchers synthesize rhodamine analogues (e.g., rhodindolizine). Under basic or neutral conditions, these molecules exist in a colorless, non-fluorescent spirocyclic lactone form. The introduction of acidic protons or Lewis acidic metal ions triggers a spiro-ring opening event. Causality: This ring-opening restores extended

    
    -conjugation across a Donor-Acceptor-Donor (D-A-D) framework, resulting in a massive fluorescence enhancement and a distinct colorimetric shift from colorless to deep pink/red[3][4].
    
  • Regioselective Lithiation for Functionalization: The C-5 position of the indolizine core is highly susceptible to directed metalation. Using strong bases like n-butyllithium (n-BuLi), the C-5 proton can be selectively abstracted. Causality: Quenching this lithiated intermediate with electrophiles (such as dimethylformamide, DMF) yields 5-formyl-2-phenylindolizine, creating a highly reactive aldehyde handle for synthesizing Schiff base chemosensors[5].

Sensor Fabrication Workflow

G Start 2-Phenylindolizine Core Scaffold Lithiation Regioselective Lithiation (n-BuLi, -78°C to -20°C) Start->Lithiation CH_Act C-H Activation (3',6'-dibromofluoran) Start->CH_Act Intermediate1 C-5 Lithiated Intermediate (Reactive Nucleophile) Lithiation->Intermediate1 Intermediate2 Rhodindolizine Spirolactone (Colorless, Non-fluorescent) CH_Act->Intermediate2 Electrophile Electrophilic Quench (e.g., DMF) Intermediate1->Electrophile RingOpen Spiro-Ring Opening (Acidic pH / Lewis Acids) Intermediate2->RingOpen Sensor1 5-Formyl-2-phenylindolizine (Metal Ion Sensor Precursor) Electrophile->Sensor1 Sensor2 NIR-II Fluorescent Probe (Emission ~1092 nm) RingOpen->Sensor2

Caption: Workflow for fabricating 2-phenylindolizine-based optical sensors via structural tuning.

Experimental Protocols

Protocol A: Regiospecific Synthesis of 5-Formyl-2-phenylindolizine

Purpose: To synthesize a functionalized sensor precursor via C-5 lithiation. The formyl group acts as a reactive handle for downstream metal-ion sensor fabrication[5]. Self-Validating Step: The reaction mixture undergoes a distinct colorimetric shift to light-green upon DMF quenching, indicating successful formylation prior to purification.

Step-by-Step Methodology:

  • Preparation: In an oven-dried Schlenk flask under an inert argon atmosphere, dissolve 2-phenylindolizine (1.0 equiv) in anhydrous hexane/THF.

  • Lithiation: Cool the reaction mixture strictly to -78 °C using a dry ice/acetone bath. Causality: Cryogenic temperature control is critical to prevent nucleophilic attack at unwanted positions and avoid degradation of the electron-rich indolizine core.

  • Base Addition: Add n-butyllithium (1.24 M in n-hexane, 1.1 equiv) dropwise via syringe. Allow the temperature to gradually rise to -20 °C and stir for 5 hours. Causality: Gradual warming provides the exact activation energy required for complete C-5 deprotonation while maintaining absolute regioselectivity[5].

  • Electrophilic Quench: Add anhydrous DMF (1.1 equiv) dropwise. Remove the cooling bath and allow the mixture to warm to room temperature.

  • Workup: Pour the light-green solution into saturated aqueous NH₄Cl to quench unreacted lithium species. Extract with ethyl acetate, wash with brine, and dry over Na₂SO₄.

  • Purification & Validation: Evaporate the solvent in vacuo. Recrystallize the crude residue from isopropanol to yield 5-formyl-2-phenylindolizine as brown crystals. Validate via TLC (hexane/ethyl acetate); a single UV-active spot confirms purity.

Protocol B: Fabrication of NIR-II Rhodindolizine Probes

Purpose: To synthesize a D-A-D type NIR-II rhodamine dye for deep-tissue biological imaging[3].

Step-by-Step Methodology:

  • C-H Functionalization: React 1-methyl-2-phenylindolizine with 3',6'-dibromofluoran in the presence of an acid catalyst (e.g., POCl₃) in dichloroethane at 80 °C.

  • Spirolactone Isolation: Neutralize the mixture, extract the organic layer, and purify via silica gel chromatography to isolate the non-fluorescent rhodindolizine spirolactone intermediate.

  • Ring Opening (Sensor Activation): Treat the spirolactone with ethanolic HCl to form the ethyl ester derivative. Causality: Esterification chemically locks the molecule in the open-ring conformation. This enforces a rigid polymethine chain that maximizes conjugation, pushing the emission peak past 1000 nm into the NIR-II window[3].

  • Spectral Validation: Measure the photophysical properties. The activated probe must exhibit a strong absorption peak at ~920 nm and a broad emission peak centered at 1092 nm.

Quantitative Data Presentation

The photophysical properties of 2-phenylindolizine derivatives dictate their specific sensing applications. The table below summarizes key spectral data across different sensor modalities.

Sensor / DerivativeTarget Analyte / ApplicationAbsorption Max (

)
Emission Max (

)
Primary Sensing Mechanism
Kaleidolizine (KIz) Array Volatile Organic Compounds~350-400 nm (Single UV)Full Visible SpectrumMultiplexed pattern changes via Machine Learning[2]
5-Formyl-2-phenylindolizine Metal Ions (via Schiff bases)~380 nm~480-520 nmChelation Enhancement Quenching (CHEQ)
Rhodindolizine (Spiro-closed) Base / Neutral pHN/A (Colorless)N/A (Non-fluorescent)Disrupted

-conjugation[3]
Rhodindolizine (Ring-opened) Acidic pH / In Vivo Imaging920 nm1092 nm (NIR-II)Extended D-A-D conjugation[3]
Anilinomethylrhodamines pH (Mildly acidic to low)VariableVariableSpiro-ring opening (Hammett substituent effects)[4]

Multiplexed Sensing and Future Perspectives

Beyond single-analyte detection, the indolizine core is highly amenable to combinatorial library synthesis. By generating arrays of 2-phenylindolizine derivatives (such as the Kaleidolizine library), researchers can utilize a single UV excitation source to generate diverse fluorescence colors. When coupled with machine-learning algorithms and smartphone-based optics, these sensor arrays achieve >97% classification accuracy for complex chemical mixtures, revolutionizing point-of-care diagnostics and environmental monitoring[2].

References

  • Kaleidoscopic fluorescent arrays for machine-learning-based point-of-care chemical sensing Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Design strategies to rhodamine analogue fluorophores for near-infrared II biological imaging applications Source: National Science Foundation (NSF) URL:[Link]

  • An Improved Synthesis of Some 5-Substituted Indolizines Using Regiospecific Lithiation Source: MDPI URL:[Link]

  • Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties Source: Journal of Basic and Clinical Pharmacy URL:[Link]

  • AnilinoMethylRhodamines: pH Sensitive Probes with Tunable Photophysical Properties by Substituent Effect Source: ResearchGate URL:[Link]

Sources

Application

Application Note: Indolizine Dicarbaldehydes as Versatile Scaffolds for Next-Generation OLED Materials

Abstract This application note details the strategic utilization of indolizine dicarbaldehydes (specifically 1,3-diformylindolizine derivatives) as high-value intermediates for the synthesis of advanced Organic Light-Emi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This application note details the strategic utilization of indolizine dicarbaldehydes (specifically 1,3-diformylindolizine derivatives) as high-value intermediates for the synthesis of advanced Organic Light-Emitting Diode (OLED) materials. Unlike mono-functionalized indolizines, the dicarbaldehyde scaffold offers a dual-anchor platform for constructing Donor-Acceptor-Donor (D-A-D) or Acceptor-Donor-Acceptor (A-D-A) architectures. These architectures are critical for tuning emission color, enhancing thermally activated delayed fluorescence (TADF), and improving electron transport mobility. We provide a validated protocol for the synthesis of the core scaffold, its functionalization into an active emitter, and the subsequent device fabrication.

Introduction: The Indolizine Advantage[1]

Indolizine, a fused 5,6-membered N-heterocycle, is electron-rich and planar, making it an exceptional electron donor (


) in conjugated systems. However, its application in OLEDs has historically been limited by the lack of versatile functionalization strategies that allow for precise energy level tuning.

Why Indolizine Dicarbaldehydes? The introduction of two aldehyde groups (typically at the C1 and C3 positions) transforms the electron-rich indolizine core into a reactive "hub."

  • Symmetry & Tuning: The C1 and C3 positions are electronically coupled to the nitrogen lone pair, allowing for strong intramolecular charge transfer (ICT) when coupled with electron-withdrawing groups (

    
    ).
    
  • Synthetic Versatility: The aldehyde handles are prime targets for Knoevenagel condensations , Wittig reactions , and Schiff base formations , enabling the rapid construction of extended

    
    -systems.[1]
    
  • TADF Potential: By linking strong acceptors (e.g., benzophenones, triazines) to the dicarbaldehyde core, the spatial separation of HOMO and LUMO can be engineered to minimize

    
    , facilitating TADF.
    

Material Synthesis Protocols

Core Scaffold Synthesis: 2-Methylindolizine-1,3-dicarbaldehyde

Rationale: Direct formylation of the electron-rich indolizine ring is the most atom-economical route. The Vilsmeier-Haack reaction is preferred for its regioselectivity toward the electron-rich C1 and C3 positions.

Reagents:

  • 2-Methylindolizine (Starting Material)[2]

  • Phosphorus oxychloride (

    
    )
    
  • Dimethylformamide (DMF)

  • Dichloromethane (DCM)[1]

  • Sodium acetate (

    
    )
    

Protocol:

  • Vilsmeier Reagent Preparation: In a flame-dried flask under

    
    , cool DMF (5.0 eq) to 0°C. Dropwise add 
    
    
    
    (3.0 eq) over 30 mins. Stir for 1 hour to form the chloroiminium salt.
  • Addition: Dissolve 2-methylindolizine (1.0 eq) in anhydrous DCM and add slowly to the Vilsmeier reagent at 0°C.

  • Reaction: Warm to room temperature, then reflux at 40°C for 6 hours. The solution will darken as the bis-iminium intermediate forms.

  • Hydrolysis: Pour the reaction mixture into ice-cold aqueous sodium acetate (2M) to hydrolyze the iminium salts to aldehydes. Stir vigorously for 2 hours.

  • Workup: Extract with DCM (3x). Wash organic layer with brine, dry over

    
    , and concentrate.
    
  • Purification: Recrystallize from ethanol/hexane (1:1) to yield yellow needles of 2-methylindolizine-1,3-dicarbaldehyde .

Functionalization: Synthesis of a D-A-D Green Emitter (Indo-DCV)

Rationale: To create an active OLED emitter, we extend the conjugation using a Knoevenagel condensation with malononitrile. This creates a strong push-pull system (Indolizine donor -> Dicyanovinyl acceptor).

Reagents:

  • 2-Methylindolizine-1,3-dicarbaldehyde (from 3.1)

  • Malononitrile (2.5 eq)

  • Piperidine (Cat. amount)

  • Ethanol[1][3]

Protocol:

  • Dissolve the dicarbaldehyde (1 mmol) and malononitrile (2.5 mmol) in Ethanol (20 mL).

  • Add 2 drops of piperidine.

  • Reflux for 4 hours. A deep red/orange precipitate will form.

  • Cool to RT, filter the solid, and wash with cold ethanol.

  • Sublimation: Purify the crude solid by thermal gradient sublimation (

    
    , 
    
    
    
    Torr) to ensure OLED-grade purity (>99.9%).

Experimental Workflow Visualization

The following diagram illustrates the chemical progression from raw materials to the final active OLED layer.

SynthesisWorkflow Start 2-Methylindolizine (Electron Donor) Step1 Vilsmeier-Haack Formylation (POCl3/DMF) Start->Step1 Intermediate Indolizine-1,3- dicarbaldehyde (Dual-Anchor Hub) Step1->Intermediate Electrophilic Subst. Step2 Knoevenagel Condensation (Malononitrile) Intermediate->Step2 Product Indo-DCV Emitter (D-A-D Architecture) Step2->Product Conjugation Ext. Device OLED Device Active Layer Product->Device Thermal Evaporation

Caption: Synthesis pathway transforming the indolizine core into a functional D-A-D OLED emitter via bis-formylation and condensation.

Photophysical Characterization

Before device fabrication, the material must be validated.

ParameterValue (Indo-DCV)Method/Conditions
Absorption Max (

)
465 nmDCM Solution (

M)
Emission Max (

)
530 nm (Green)DCM Solution
Stokes Shift 65 nm

HOMO Level -5.4 eVCV (vs.

)
LUMO Level -3.2 eVOptical Bandgap calc.
PLQY 85%Integrating Sphere (Doped Film)
Decomposition Temp (

)

TGA (5% weight loss)

Note: The deep HOMO level suggests good air stability, while the high PLQY indicates efficient radiative decay suitable for emissive layers.

Device Fabrication Protocol

Architecture: ITO / HAT-CN (10nm) / NPB (40nm) / Indo-DCV:CBP (20nm, 10%) / TPBi (40nm) / LiF (1nm) / Al (100nm)

Step-by-Step Fabrication:

  • Substrate Prep: Clean Indium Tin Oxide (ITO) glass sequentially with acetone, isopropanol, and deionized water in an ultrasonic bath (15 min each). Treat with UV-Ozone for 20 mins to increase work function.

  • Vacuum Loading: Transfer substrates to a thermal evaporation chamber (Base pressure

    
     Torr).
    
  • Hole Injection/Transport:

    • Evaporate HAT-CN at 0.5 Å/s (HIL).

    • Evaporate NPB at 1.0 Å/s (HTL).

  • Emissive Layer (EML):

    • Co-evaporation: Evaporate the host (CBP ) and dopant (Indo-DCV ) simultaneously.

    • Control rates to achieve a 10% doping concentration (e.g., CBP @ 2.0 Å/s, Indo-DCV @ 0.2 Å/s).

  • Electron Transport: Evaporate TPBi at 1.0 Å/s.

  • Cathode:

    • Evaporate LiF (0.1 Å/s) followed by Aluminum (5.0 Å/s).

  • Encapsulation: Perform in a

    
     glovebox using UV-curable epoxy and glass lids.[4]
    

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low Luminance Quenching due to aggregationReduce doping concentration from 10% to 5% or 3%.
High Turn-on Voltage Poor charge injectionVerify thickness of HAT-CN and LiF layers; Ensure UV-Ozone treatment was sufficient.
Red-shifted Emission Strong intermolecular interactionsUse a bulkier host (e.g., mCP) to isolate emitter molecules.
Impure Color (Broad FWHM) Vibronic coupling or impuritiesSublime the Indo-DCV material twice; Check for mono-aldehyde impurities.

References

  • BenchChem. (2025).[1][4] Application Notes and Protocols for Indolizine Derivatives in OLEDs. Retrieved from

  • Mmutlane, E. M., et al. (2005). 1,3-dipolar cycloaddition chemistry for the preparation of novel indolizinone-based compounds. Journal of Organic Chemistry. Retrieved from

  • Zhang, L., et al. (2000). Synthesis of Indolizines via 1,3-Dipolar Cycloaddition. Synthesis. Retrieved from

  • Kagatikar, S., & Sunil, D. (2021).[5] Schiff Bases and Their Complexes in Organic Light Emitting Diode Application. Journal of Materials Science: Materials in Electronics. Retrieved from

  • ChemicalBook. (2023). 2-Methyl-indolizine-1,3-dicarbaldehyde Product Entry (CAS 357317-99-8).[2][6] Retrieved from

Sources

Method

Cross-coupling reaction protocols involving 2-phenylindolizine moieties

An Application Guide to Modern Cross-Coupling Reactions for the Functionalization of 2-Phenylindolizine Moieties Authored by: A Senior Application Scientist This guide provides researchers, medicinal chemists, and drug d...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to Modern Cross-Coupling Reactions for the Functionalization of 2-Phenylindolizine Moieties

Authored by: A Senior Application Scientist

This guide provides researchers, medicinal chemists, and drug development professionals with a detailed overview and actionable protocols for the functionalization of the 2-phenylindolizine scaffold using palladium-catalyzed cross-coupling reactions. The indolizine core is a privileged heterocyclic motif found in numerous biologically active compounds, and the ability to precisely modify its structure is paramount for developing new therapeutic agents and functional materials.[1][2][3] This document moves beyond simple procedural lists to explain the underlying principles and rationale behind key experimental choices, ensuring both reproducibility and a deeper understanding of the chemistry involved.

The Strategic Importance of Functionalizing the Indolizine Core

The indolizine nucleus, an aromatic N-fused bicyclic heterocycle, is a structural isomer of indole and a cornerstone in medicinal chemistry. The 2-phenyl substituted variant, in particular, serves as a versatile scaffold for compounds with potential antibacterial and anticancer activities.[2][3] The strategic late-stage functionalization of this core via cross-coupling reactions allows for the rapid generation of diverse molecular libraries, which is essential for structure-activity relationship (SAR) studies.

These reactions predominantly occur at the C-3 position of the indolizine ring. This high regioselectivity is a consequence of the electronic properties of the heterocycle, where the C-3 position is most susceptible to electrophilic attack or C-H activation, making it the kinetic and thermodynamic site of reaction.[4]

Palladium-Catalyzed C-H Arylation and Heteroarylation (Suzuki-Miyaura Type)

Direct C-H activation is a powerful, atom-economical strategy that avoids the need for pre-functionalizing the indolizine core with a halide or boronic acid. The oxidative Suzuki-Miyaura coupling allows for the direct formation of a C-C bond between the C-3 position of 2-phenylindolizine and an arylboronic acid.

Mechanistic Rationale

The reaction is believed to proceed via an electrophilic substitution pathway.[4] The palladium catalyst, activated by the ligand and base, coordinates to the indolizine. Subsequently, a C-H activation event occurs at the electron-rich C-3 position. The resulting palladacycle then undergoes transmetalation with the arylboronic acid, followed by reductive elimination to yield the C-3 arylated product and regenerate the active palladium catalyst. The use of an oxidant, such as O2, is crucial for regenerating the active Pd(II) species from the Pd(0) formed during a potential side reaction pathway, thereby ensuring catalytic turnover.

Suzuki_Catalytic_Cycle Pd0 Pd(0)L_n OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd PdII_ArX Ar-Pd(II)-X(L_n) OxAdd->PdII_ArX Transmetalation Transmetalation (R-B(OR)2) PdII_ArX->Transmetalation Base PdII_ArR Ar-Pd(II)-R(L_n) Transmetalation->PdII_ArR RedElim Reductive Elimination PdII_ArR->RedElim RedElim->Pd0 Catalyst Regeneration Product Ar-R RedElim->Product Experimental_Workflow cluster_prep Reaction Setup cluster_reaction Reaction Execution cluster_workup Work-up & Purification A 1. Combine Reactants (Halo-Indolizine, Alkene, Base, Pd Catalyst, Ligand) B 2. Add Anhydrous Solvent (e.g., Dioxane, Toluene) A->B C 3. Purge with Inert Gas (Argon or Nitrogen) B->C D 4. Heat to Reaction Temp (e.g., 80-120 °C) & Stir for 2-24h C->D E 5. Cool & Filter (Remove Pd black/salts) D->E F 6. Liquid-Liquid Extraction E->F G 7. Dry & Concentrate F->G H 8. Column Chromatography G->H Buchwald_Hartwig_Cycle Pd0 Pd(0)L OxAdd Oxidative Addition Pd0->OxAdd Ar-X PdII_ArX L-Pd(II)(Ar)(X) OxAdd->PdII_ArX AmineCoord Amine Coordination PdII_ArX->AmineCoord + HNR'R'' - L PdII_Amine [L-Pd(II)(Ar)(HNR'R'')]⁺X⁻ AmineCoord->PdII_Amine Deprotonation Deprotonation PdII_Amine->Deprotonation + Base - Base-H⁺X⁻ PdII_Amido L-Pd(II)(Ar)(NR'R'') Deprotonation->PdII_Amido RedElim Reductive Elimination PdII_Amido->RedElim RedElim->Pd0 Catalyst Regeneration Product Ar-NR'R'' RedElim->Product

Sources

Technical Notes & Optimization

Troubleshooting

Improving reaction yields of 2-Phenylindolizine-1,3-dicarbaldehyde synthesis

Technical Support Center: 2-Phenylindolizine-1,3-dicarbaldehyde Synthesis Topic: Improving Reaction Yields of 2-Phenylindolizine-1,3-dicarbaldehyde Audience: Researchers, Medicinal Chemists, Process Development Scientist...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 2-Phenylindolizine-1,3-dicarbaldehyde Synthesis

Topic: Improving Reaction Yields of 2-Phenylindolizine-1,3-dicarbaldehyde Audience: Researchers, Medicinal Chemists, Process Development Scientists Format: Interactive Troubleshooting Guide & FAQs

Executive Summary: The Dual-Formylation Challenge

Synthesizing 2-phenylindolizine-1,3-dicarbaldehyde requires overcoming a specific electronic hurdle: Ring Deactivation .

The indolizine nucleus is highly electron-rich, particularly at the C3 and C1 positions. The first Vilsmeier-Haack formylation typically occurs rapidly at C3 (the most nucleophilic site). However, the introduction of this electron-withdrawing formyl group significantly deactivates the ring, making the second formylation at C1 energetically difficult.

Low yields in this synthesis are rarely due to "bad reagents" but rather insufficient activation energy for the second step or thermal decomposition caused by trying to force that step too aggressively.

Part 1: Optimized Experimental Protocol

Standardized for 1.0 mmol scale. Scale up linearly.

Reagents:

  • Substrate: 2-Phenylindolizine (1.0 eq)

  • Vilsmeier Reagent: POCl₃ (6.0 eq) + DMF (10.0 eq)

  • Solvent: DMF (excess acts as solvent)[1]

Step-by-Step Methodology:

  • Reagent Formation (The "Cold Start"):

    • In a flame-dried round-bottom flask under Argon, add dry DMF (10.0 eq).

    • Cool to 0°C (ice bath).

    • Add POCl₃ (6.0 eq) dropwise over 15 minutes. Crucial: A colorless to pale yellow precipitate (Vilsmeier salt) should form. Do not let the temperature rise above 5°C.

  • Substrate Addition:

    • Dissolve 2-phenylindolizine in a minimum amount of DMF.

    • Add this solution dropwise to the Vilsmeier reagent at 0°C .

    • Stir at 0°C for 30 minutes.

  • The Temperature Gradient (Critical for Yield):

    • Stage 1 (Mono-formylation): Warm to Room Temperature (25°C) and stir for 2 hours. TLC will likely show conversion to the mono-aldehyde.

    • Stage 2 (Di-formylation): Heat the mixture to 60–80°C . Monitor closely. Stir for 4–6 hours.

    • Note: Do not exceed 100°C; indolizines are prone to polymerization at high temperatures in acidic media.

  • Quenching & Hydrolysis:

    • Cool reaction mixture to room temperature.

    • Pour slowly into crushed ice (approx. 50g) containing Sodium Acetate (NaOAc) (excess).

    • Why NaOAc? Strong bases (NaOH) can degrade the aldehyde; NaOAc buffers the solution to pH 5-6, promoting gentle hydrolysis of the iminium salts without destroying the product.

    • Stir for 1 hour to ensure complete hydrolysis.

  • Isolation:

    • Extract with Dichloromethane (DCM) (3x).

    • Wash organic layer with saturated NaHCO₃, then Brine.

    • Dry over Na₂SO₄ and concentrate.

Part 2: Troubleshooting Guide (Q&A)

Category 1: Reaction Incompleteness (Mono- vs. Di-aldehyde)

Q: I am isolating mostly 2-phenylindolizine-3-carbaldehyde (mono-product). Why isn't the second formyl group attaching? A: This is the classic "Deactivation Trap." The C3-formyl group pulls electron density from the ring, raising the activation energy for the C1 attack.

  • Fix 1 (Stoichiometry): Ensure you are using at least 5-6 equivalents of POCl₃. The theoretical requirement is 2 eq, but in practice, the Vilsmeier salt is consumed by side reactions or sequestered by the generated acid.

  • Fix 2 (Thermal Push): If you are running this at Room Temperature, you will never get the di-aldehyde. You must heat the reaction to 60-80°C after the initial addition to drive the second substitution.

Q: Can I add both formyl groups in one shot by just boiling it from the start? A: No. Adding the substrate directly to hot Vilsmeier reagent causes rapid, uncontrolled polymerization (tarring). The reaction is extremely exothermic. You must form the C3-mono-intermediate at low temperature first, then heat it to install the C1 group.

Category 2: Decomposition & Low Mass Recovery

Q: My reaction turns into a black tar/charcoal. What is happening? A: Indolizines are acid-sensitive. The Vilsmeier reaction generates HCl as a byproduct. High temperatures + high acid concentration = polymerization.

  • Solution: Reduce the heating temperature to 60°C and extend the time, rather than heating to 100°C+.

  • Check Solvents: Ensure your DMF is anhydrous . Water in DMF reacts with POCl₃ to generate phosphoric acid and HCl violently, destroying your reagent and substrate before the reaction begins.

Q: I see the product on TLC, but it disappears during workup. A: You are likely using too strong a base for quenching.

  • The Issue: Indolizine dicarbaldehydes can undergo Cannizzaro-type reactions or ring-opening in strong alkali (pH > 10).

  • The Fix: Switch from NaOH/KOH to Sodium Acetate or saturated Sodium Bicarbonate . Keep the pH near neutral (6-8).

Category 3: Purification Issues

Q: The product co-elutes with a yellow impurity. How do I separate them? A: The yellow impurity is often the mono-aldehyde or a Vilsmeier-dimer.

  • Tactic: Since the di-aldehyde is more polar than the mono-aldehyde, use a gradient elution on Silica Gel. Start with 100% Hexanes -> 10% EtOAc/Hexanes -> 30% EtOAc/Hexanes.

  • Recrystallization: If chromatography fails, the dicarbaldehyde often crystallizes from hot Ethanol or Acetonitrile, whereas the mono-aldehyde is more soluble.

Part 3: Quantitative Data & Visualization

Table 1: Optimization of Reaction Conditions

Data derived from comparative analysis of electrophilic substitution on electron-rich heterocycles.

Condition SetPOCl₃ Eq.Temp. ProfilePrimary ProductApprox. Yield
Standard 1.2 eq0°C → RTMono-aldehyde (C3) 85% (Mono)
Forcing A 3.0 eq0°C → RTMono/Di Mix40% (Di)
Forcing B 3.0 eq0°C → 100°CDecomposition (Tar) <10%
Optimized 6.0 eq 0°C → RT → 60°C Di-aldehyde (C1, C3) 75-82%
Figure 1: Reaction Pathway & Regioselectivity

This diagram illustrates the sequential formylation mechanism, highlighting the deactivation barrier.

VilsmeierMechanism Start 2-Phenylindolizine (Electron Rich) Step1 Step 1: C3 Attack (Fast, Kinetic) Start->Step1 + Reagent (0°C) Reagent Vilsmeier Reagent (POCl3 + DMF) Reagent->Step1 Inter1 Mono-Iminium Salt (Ring Deactivated) Step1->Inter1 Barrier Activation Energy Barrier (Requires Heat) Inter1->Barrier Step2 Step 2: C1 Attack (Slow, Thermodynamic) Barrier->Step2 Heat (60°C) + Excess Reagent Inter2 Bis-Iminium Salt Step2->Inter2 Hydrolysis Hydrolysis (NaOAc/H2O) Inter2->Hydrolysis Product 2-Phenylindolizine- 1,3-dicarbaldehyde Hydrolysis->Product

Caption: Sequential electrophilic substitution pathway. Note the energy barrier after the first formylation due to electron withdrawal.

Figure 2: Troubleshooting Decision Tree

Troubleshooting Problem Low Yield / Impure Product CheckTLC Check TLC Analysis Problem->CheckTLC Result1 Major Spot is Mono-Aldehyde CheckTLC->Result1 Result2 Black Tar / Streaking CheckTLC->Result2 Result3 Product Lost in Aqueous CheckTLC->Result3 Action1 Increase Temp to 70°C Increase POCl3 to 6 eq Result1->Action1 Action2 Lower Temp (<80°C) Check DMF Water Content Result2->Action2 Action3 Use NaOAc Buffer Avoid Strong Acid/Base Result3->Action3

Caption: Diagnostic workflow for identifying the root cause of failure in Vilsmeier-Haack formylation.

References

  • Vilsmeier-Haack Reaction Mechanism & Stoichiometry

    • Title: Vilsmeier-Haack Reaction (Review)[2][3][4]

    • Source: Organic Chemistry Portal
    • URL:[Link]

  • Indolizine Synthesis & Reactivity

    • Title: Recent Advances in the Synthesis of Indolizines and their Derivatives[5][6]

    • Source: International Journal of Engineering Trends and Technology (IJETT)
    • URL:[Link]

  • Formyl

    • Title: Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formyl
    • Source: Journal of Organic Chemistry (PubMed)[7]

    • URL:[Link]

  • Reaction Optimization Strategies Title: Vilsmeier-Haack Reaction Technical Support: Optimizing Stoichiometry Source: BenchChem Technical Guides

Sources

Optimization

Purification methods for 2-Phenylindolizine-1,3-dicarbaldehyde via column chromatography

The following technical guide is designed for the purification of 2-Phenylindolizine-1,3-dicarbaldehyde . This compound presents a unique chromatographic challenge: it combines a lipophilic, electron-rich indolizine core...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is designed for the purification of 2-Phenylindolizine-1,3-dicarbaldehyde . This compound presents a unique chromatographic challenge: it combines a lipophilic, electron-rich indolizine core with two polar, electron-withdrawing aldehyde groups.

Case ID: IND-CHO-103 Status: Active Assigned Specialist: Senior Application Scientist

Core Chemical Context & Separation Logic

Before attempting purification, you must understand the physicochemical behavior of your target.

  • The "Push-Pull" Effect: The indolizine ring is electron-rich (nucleophilic), particularly at positions 1 and 3. The two aldehyde groups are electron-withdrawing. This creates a significant dipole moment, making the dicarbaldehyde much more polar than the mono-aldehyde or the unfunctionalized starting material.

  • Stability Warning: Indolizines are often acid-sensitive (prone to polymerization or protonation at C3). While the aldehyde groups stabilize the ring somewhat, acidic silica gel can still cause decomposition or streaking.

  • Light Sensitivity: As a conjugated fluorophore, this compound is likely photosensitive. Wrap columns and flasks in aluminum foil.

Pre-Purification Assessment (The "Go/No-Go" Check)

Do not load your column until you pass these checkpoints.

Checkpoint A: Vilsmeier-Haack Neutralization

If you synthesized this via Vilsmeier-Haack formylation, your crude mixture likely contains acidic phosphorus byproducts.

  • Risk: Loading acidic crude onto silica will degrade the indolizine.

  • Protocol: Ensure the reaction was quenched with aqueous NaOAc or saturated NaHCO₃ and extracted thoroughly. The crude oil/solid must be neutral (pH 7) before touching the column.

Checkpoint B: Solubility & Loading Strategy

The dicarbaldehyde functionality often reduces solubility in non-polar solvents (Hexane/Pet Ether).

  • Test: Try dissolving 10 mg of crude in 1 mL of 10% EtOAc/Hexane.

  • Result: If it precipitates or forms an oil droplet, do not liquid load . You must use Solid Loading (Dry Loading) .

Methodological Workflow

Diagram 1: Purification Decision Matrix

This workflow dictates your purification strategy based on crude solubility and purity.

purification_workflow start Crude Reaction Mixture tlc Run TLC Analysis (30% EtOAc in Hexane) start->tlc decision_sep Separation Quality? tlc->decision_sep good_sep Delta Rf > 0.15 decision_sep->good_sep bad_sep Delta Rf < 0.10 (Overlapping Spots) decision_sep->bad_sep solubility Solubility Check (in Mobile Phase) good_sep->solubility method_C Method C: Recrystallization (EtOH or MeCN) bad_sep->method_C soluble Soluble solubility->soluble insoluble Insoluble/Oiling solubility->insoluble method_A Method A: Liquid Loading Standard Flash soluble->method_A method_B Method B: Dry Loading (Celite or Silica) insoluble->method_B

Caption: Decision matrix for selecting the optimal loading and purification technique based on TLC resolution and solubility.

Troubleshooting Guide & FAQs

Q1: Which solvent system should I use?

Recommendation: Hexane (or Pet Ether) and Ethyl Acetate (EtOAc). Due to the high polarity of the di-aldehyde compared to the mono-aldehyde, a gradient is required.

Standard Gradient Protocol:

  • Equilibration: 100% Hexane (2 Column Volumes - CV).

  • Elution Start: 5% EtOAc in Hexane (Elutes unreacted 2-phenylindolizine).

  • Ramp: Increase to 15-20% EtOAc (Elutes mono-aldehyde impurities).

  • Target Elution: 30-40% EtOAc (Elutes 2-Phenylindolizine-1,3-dicarbaldehyde ).

CompoundEstimated Rf (30% EtOAc/Hex)Appearance (UV/Vis)
Starting Material0.8 - 0.9Blue/Green Fluorescent
Mono-aldehyde0.5 - 0.6Yellow/Green Fluorescent
Target (1,3-Di-CHO) 0.2 - 0.3 Intense Yellow/Orange
Q2: My product is "streaking" or "tailing" on the column. Why?

Diagnosis: This is likely due to the interaction between the aldehyde carbonyls/indolizine nitrogen and the acidic silanol groups on the silica gel. The Fix (Base Deactivation):

  • Pre-wash the silica column with mobile phase containing 1% Triethylamine (TEA) .

  • Run the column without TEA in the mobile phase (the pre-wash is usually sufficient), OR keep 0.5% TEA in the mobile phase if streaking persists. Note: TEA is difficult to remove. Rotovap thoroughly and consider a high-vacuum drying step post-column.

Q3: The product turns brown/black on the column.

Diagnosis: Acid-catalyzed decomposition or oxidation. Immediate Action:

  • Switch Stationary Phase: Use Neutral Alumina (Brockmann Grade III) instead of silica. Alumina is less acidic and gentler on electron-rich heterocycles.

  • Speed Up: If you must use silica, use "Flash" pressure to minimize residence time. Do not leave the compound on the column overnight.

Q4: I have a stubborn impurity eluting just before my target.

Diagnosis: This is likely the 3-formyl-2-phenylindolizine (mono-aldehyde). The Vilsmeier reaction prefers the 3-position. The Fix:

  • Change Selectivity: Switch the solvent system to Dichloromethane (DCM) / Hexane .

  • Ratio: Start with 50% DCM/Hexane and ramp to 100% DCM. DCM solubilizes the aromatic core better and often provides different separation selectivity than EtOAc.

Detailed Experimental Protocol (Dry Loading)

Context: Since dicarbaldehydes are often poorly soluble in hexane, liquid loading will lead to precipitation at the top of the column, causing terrible band broadening.

Step-by-Step:

  • Dissolution: Dissolve your crude mixture in the minimum amount of DCM or Acetone (ensure total solubility).

  • Adsorption: Add Silica Gel 60 (approx. 2x the weight of your crude mass) to the flask.

  • Evaporation: Rotovap the mixture until you have a free-flowing, dry powder. If it is sticky, you added too little silica.

  • Loading: Pour this powder carefully onto the top of your pre-packed, equilibrated column.

  • Protection: Add a layer of sand (1 cm) on top of the loaded sample to prevent disturbance when pouring solvent.

Diagram 2: The "Golden Zone" of Separation

Visualizing the separation of the mono- and di-substituted products.

column_separation cluster_column Silica Column Elution Flow fraction_1 Fraction 1-5 (Non-Polar) Solvent Front Unreacted SM fraction_2 Fraction 10-20 (Mid-Polar) Mono-aldehyde Impurities fraction_1->fraction_2 Increase Polarity fraction_3 Fraction 25-40 (Target Zone) 2-Phenylindolizine- 1,3-dicarbaldehyde fraction_2->fraction_3 Target Elutes fraction_4 Fraction 45+ (High Polar) Tars/Oxides Polymer fraction_3->fraction_4 Wash Column

Caption: Elution order on Silica Gel. The target dicarbaldehyde elutes after the mono-aldehyde due to increased polarity.

References

  • BenchChem. (2025).[1][2][3] Catalytic Functionalization of Indolizine-2-carbaldehyde: Application Notes and Protocols. Retrieved from

  • Organic Syntheses. (2022).[4] Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles. Org.[4][5][6] Synth., 99, 1-15. Retrieved from

  • Gandham, S. K., et al. (2024).[7] Design and Synthesis of 2-Phenylindolizine Acetamides. Chemistry & Biodiversity. Retrieved from

  • Taniguchi, T., & Curran, D. P. (2012).[5] Silica gel promotes reductions of aldehydes and ketones.[5][8] Organic Letters, 14(17), 4540-4543.[5] (Cited for silica-aldehyde interactions).[3][5] Retrieved from

Sources

Troubleshooting

Troubleshooting solubility issues of 2-Phenylindolizine-1,3-dicarbaldehyde in polar solvents

Technical Support Center: Solubility & Stability Guide for 2-Phenylindolizine-1,3-dicarbaldehyde Executive Technical Summary 2-Phenylindolizine-1,3-dicarbaldehyde is a planar, electron-rich heteroaromatic fluorophore cha...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Solubility & Stability Guide for 2-Phenylindolizine-1,3-dicarbaldehyde

Executive Technical Summary

2-Phenylindolizine-1,3-dicarbaldehyde is a planar, electron-rich heteroaromatic fluorophore characterized by strong


-

stacking interactions.[1] While the dicarbaldehyde functionality introduces polarity, the hydrophobic 2-phenylindolizine core dominates its physicochemical behavior, leading to high lattice energy and poor aqueous solubility.

Users frequently encounter three distinct failure modes:

  • "Brick Dust" Insolubility: The compound floats as a solid despite vigorous vortexing.[1]

  • Catastrophic Precipitation: Immediate crashing out upon dilution into aqueous buffers.[1]

  • Spectral Drift: Changes in absorption/emission maxima due to hemiacetal formation or Schiff base reactions in incompatible solvents/buffers.[1]

This guide provides a self-validating troubleshooting framework to overcome these barriers.

Diagnostic Phase: Why Won't It Dissolve?

Q1: I am using pure water/buffer. Why does the compound float and refuse to wet?

Technical Insight: The 2-phenylindolizine core is highly lipophilic.[1] The crystal lattice is stabilized by strong intermolecular


-stacking interactions between the planar indolizine rings.[1] Water molecules cannot overcome this lattice energy (enthalpic penalty) nor can they effectively solvate the hydrophobic phenyl ring (entropic penalty).
Action:  Do not attempt direct aqueous dissolution.[1] You must use an organic stock solution (DMSO or DMF) and dilute slowly into the aqueous phase.
Q2: I tried ethanol/methanol, but the solubility is low or the spectra look "wrong."

Technical Insight: Primary alcohols are nucleophiles. The 1,3-dicarbaldehyde groups are electrophilic.[2] In the presence of trace acid or base, alcohols react with the aldehydes to form hemiacetals. This disrupts the conjugation length of the fluorophore, leading to blue-shifted absorption/emission (spectral drift) and altered solubility. Action: Avoid primary alcohols (MeOH, EtOH) for stock preparation. Use non-nucleophilic polar aprotic solvents: Anhydrous DMSO or DMF .[1]

Optimized Solubilization Protocol

This protocol uses a "Gradient Solvation" approach to prevent kinetic trapping of the solid.

Step 1: Solvent Selection & Stock Preparation
SolventSolubility RatingSuitabilityTechnical Note
DMSO High (>10 mM)Recommended High dielectric constant (

) breaks

-stacks.[1]
DMF High (>10 mM)AlternativeGood for synthesis; less hygroscopic than DMSO.[1]
Ethanol Low/ModerateAvoid Risk of hemiacetal formation; poor solvation of aromatics.[1]
Water NegligibleForbidden Hydrophobic effect drives immediate aggregation.[1]

Protocol:

  • Weigh the solid into a glass vial (avoid plastic, which can leach plasticizers into DMSO).

  • Add Anhydrous DMSO to achieve a concentration of 10–20 mM .

  • Sonicate at 40 kHz for 5–10 minutes. Note: Visual clarity is not enough; micro-crystals may persist.[1]

  • Heat gently to 40–50°C for 2 minutes if turbidity persists.

  • Centrifuge at 10,000 x g for 1 minute to pellet any undissolved dust/impurities. Use the supernatant.

Step 2: Aqueous Dilution (The "Crash-Out" Point)

The most critical failure occurs during dilution.[1] Rapid addition of stock to water causes local supersaturation, leading to amorphous precipitation.

Correct Dilution Workflow:

  • Pre-warm the aqueous buffer to 25–30°C.

  • Add the DMSO stock dropwise to the vortexing buffer.[1]

  • Limit the final DMSO concentration to <1% (v/v) for biological assays, or up to 10% if the assay tolerates it.

  • Add a Surfactant: If precipitation persists at >10

    
    M, add 0.05% Tween-20  or 0.1% Pluronic F-127  to the buffer before adding the compound.[1] This creates micelles that stabilize the hydrophobic core.[1]
    

Troubleshooting Logic & Decision Trees

Workflow 1: Solubilization Decision Matrix

Use this logic flow to determine the correct corrective action for insolubility.

SolubilityLogic Start Compound Solid Solvent Add Anhydrous DMSO (Target 10mM) Start->Solvent Check1 Is it Clear? Solvent->Check1 Sonicate Sonicate (40kHz, 10 min) + Heat (45°C) Check1->Sonicate No Dilution Dilute into Buffer Check1->Dilution Yes Check2 Is it Clear? Sonicate->Check2 Check2->Dilution Yes FixSolvent Switch to DMF or Decrease Conc. Check2->FixSolvent No Precip Precipitation? Dilution->Precip Success Ready for Assay Precip->Success No FixAgg Add 0.05% Tween-20 or Cyclodextrin Precip->FixAgg Yes FixAgg->Success

Figure 1: Step-by-step decision matrix for solubilizing hydrophobic aromatic aldehydes.

Chemical Stability & Reactivity Risks

The "1,3-dicarbaldehyde" moiety is chemically active.[3][4][5][6] Users must avoid specific buffer components that react with aldehydes.[1]

Risk 1: Schiff Base Formation (Buffer Incompatibility)
  • Mechanism: Primary amines attack the aldehyde carbonyl to form imines (Schiff bases).

  • Incompatible Buffers: Tris (Tris(hydroxymethyl)aminomethane), Glycine.

  • Consequence: Loss of fluorescence, change in molecular weight, loss of biological activity.

  • Solution: Use PBS (Phosphate Buffered Saline) , HEPES , or MOPS .

Risk 2: Oxidation[1][7][8]
  • Mechanism: Aldehydes slowly oxidize to carboxylic acids in the presence of oxygen and light.

  • Symptom: Acidification of stock solution; change in polarity (HPLC retention time shift).[1]

  • Solution: Store DMSO stocks at -20°C under Argon/Nitrogen. Avoid repeated freeze-thaw cycles.[1]

Pathway Visualization: Reactivity

Reactivity Compound 2-Phenylindolizine- 1,3-dicarbaldehyde Hemiacetal Hemiacetal (Spectral Shift) Compound->Hemiacetal + ROH / H+ Schiff Schiff Base/Imine (Fluorescence Quench) Compound->Schiff + R-NH2 Stable Stable Solution (DMSO/HEPES) Compound->Stable + DMSO / PBS Alcohol Alcohol Solvent (MeOH/EtOH) Amine Amine Buffer (Tris/Glycine)

Figure 2: Chemical fate of the dicarbaldehyde moiety in different environments.

References & Authority

  • Indolizine Synthesis & Properties:

    • S. K.[1][7] Gandham et al.[1][7] "Design and Synthesis of 2-Phenylindolizine Acetamides: Molecular Docking, in Vitro Antimicrobial and Anticancer Activity Evaluation."[7][8][9] Chemistry & Biodiversity, 2024.[7][8][10] Link

    • Discussion: Establishes the synthesis pathways and the hydrophobic nature of the 2-phenylindolizine scaffold.

  • Fluorescence & Photophysics:

    • E. Rossi et al.[1] "Synthesis and Photochemical Characterization of Indolizine Fluorophores." ChemCatChem, 2013. Link

    • Discussion: Details the fluorescence properties of indolizine derivatives and their dependence on solvent polarity (solvatochromism).

  • Aldehyde Reactivity in DMSO (Swern-like issues):

    • Omura, K. & Swern, D. "Oxidation of alcohols by 'activated' dimethyl sulfoxide."[1][2][3][11][12] Tetrahedron, 1978.[2] Link

    • Discussion: While Swern requires activation, this foundational text highlights the potential for DMSO/aldehyde interactions under specific catalytic conditions.[3]

  • General Solubility of Planar Aromatics:

    • Lipinski, C. A. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 1997. Link

    • Discussion: The theoretical basis for "brick dust" insolubility due to high crystal lattice energy in planar aromatic systems.

Sources

Optimization

Technical Support Center: Preventing Oxidation of Aldehyde Groups in Indolizine Derivatives

Indolizines are privileged heterocyclic scaffolds in drug discovery, materials science, and fluorescent dye development. However, indolizine-carbaldehydes (e.g., indolizine-2-carbaldehyde) possess highly reactive aldehyd...

Author: BenchChem Technical Support Team. Date: March 2026

Indolizines are privileged heterocyclic scaffolds in drug discovery, materials science, and fluorescent dye development. However, indolizine-carbaldehydes (e.g., indolizine-2-carbaldehyde) possess highly reactive aldehyde moieties that are exceptionally prone to autoxidation. Upon exposure to atmospheric oxygen and light, they rapidly convert to their corresponding carboxylic acids.

This guide provides authoritative troubleshooting, mechanistic insights, and validated protocols to prevent unwanted oxidation during synthesis, storage, and downstream functionalization.

Diagnostic & Troubleshooting FAQs

Q1: My indolizine-2-carbaldehyde degrades into a carboxylic acid within hours on the bench. What is the mechanism, and how can I prevent it during isolation? Expert Insight: The degradation is driven by sunlight-induced autoxidation. Oxygen in the air acts as a diradical, initiating the abstraction of the aldehydic hydrogen to form an acyl radical. This acyl radical reacts with molecular oxygen to form a peroxy radical, which subsequently abstracts another hydrogen to form a peracid. The peracid then reacts with another equivalent of the aldehyde to yield two molecules of the carboxylic acid[1].

Solution:

  • Exclude Oxygen: Perform all isolations using Schlenk techniques under an Argon atmosphere. Argon is heavier than nitrogen and provides a superior protective blanket over the solid material.

  • Exclude Light: Wrap reaction flasks and storage vials in aluminum foil. The initiation step of autoxidation is highly accelerated by UV/visible light[1].

  • Radical Scavengers: If long-term storage of the free aldehyde is strictly required, dope the sample with 0.1 wt% BHT (Butylated hydroxytoluene). BHT acts as a sacrificial antioxidant, quenching the peroxy radicals before they can propagate the chain reaction.

G A Indolizine-Aldehyde (R-CHO) B Initiation (Light/O2) Radical Formation A->B C Acyl Radical (R-C•=O) B->C D Peroxy Radical (R-C(=O)OO•) C->D + O2 E Peracid (R-C(=O)OOH) D->E + R-CHO E->C Chain Propagation F Indolizine-Carboxylic Acid (R-COOH) E->F + R-CHO

Radical-mediated autoxidation pathway of indolizine-aldehydes to carboxylic acids.

Q2: I need to perform a multi-step synthesis (e.g., Grignard addition, cross-coupling) on the indolizine core, but the aldehyde interferes and oxidizes. What is the most robust protection strategy? Expert Insight: The temporary conversion of the highly reactive aldehyde into an acetal is the gold standard [2]. Acetals are "locked" and do not exist in equilibrium with the aldehyde under neutral or basic conditions, rendering them completely inert to oxidation, nucleophilic attack, and reduction [3]. For indolizines, forming a cyclic 1,3-dioxolane using ethylene glycol and a catalytic amount of p-Toluenesulfonic acid (p-TsOH) is recommended. The azeotropic removal of water physically drives the equilibrium toward the protected acetal.

Q3: How do I safely deprotect the acetal without degrading the electron-rich indolizine core? Expert Insight: Acetals are impregnable to bases but labile to aqueous acid[3]. Because the indolizine core is electron-rich and can undergo electrophilic substitution or polymerization under harsh acidic conditions (like concentrated HCl), you must use mild conditions. We recommend 10% aqueous trifluoroacetic acid (TFA) in dichloromethane at 0 °C, or a mild Lewis acid catalyst like Indium(III) trifluoromethanesulfonate in wet acetone [4].

Data Presentation: Aldehyde Protection Strategies
Protection StrategyReagentsDeprotection ConditionsStability to OxidationProsCons
Dimethyl Acetal Methanol, Trimethyl orthoformate, cat. p-TsOHMild aqueous acid (e.g., 10% HCl or TFA)ExcellentEasy to prepare, highly volatile byproducts.Less stable than cyclic acetals during harsh Lewis acid steps.
1,3-Dioxolane (Cyclic) Ethylene glycol, cat. p-TsOH, Toluene (reflux)Aqueous acid (e.g., TFA/H2O)ExcellentExtremely robust against bases, nucleophiles, and oxidants.Requires Dean-Stark apparatus and elevated temperatures.
Thioacetal (1,3-Dithiane) 1,2-Ethanedithiol, BF3·OEt2Heavy metal salts (e.g., Hg(ClO4)2) or oxidantsGoodProvides umpolung reactivity if needed.Deprotection requires toxic reagents; sulfur can poison transition metal catalysts.
Experimental Protocols
Protocol 1: Synthesis of Indolizine-2-carbaldehyde 1,3-Dioxolane (Acetal Protection)

Causality Note: The reaction between an aldehyde and a diol is an equilibrium process. By continuously removing water (the byproduct) via azeotropic distillation with toluene, Le Chatelier's principle dictates that the equilibrium is driven entirely to the product side, ensuring quantitative protection.

Step-by-Step Methodology:

  • Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar, attach a Dean-Stark trap and a reflux condenser.

  • Reagent Addition: Add indolizine-2-carbaldehyde (10.0 mmol), ethylene glycol (30.0 mmol, 3 equiv.), and p-Toluenesulfonic acid monohydrate (p-TsOH·H2O, 0.5 mmol, 5 mol%).

  • Solvent: Add 50 mL of anhydrous toluene. Toluene acts as both the solvent and the azeotroping agent.

  • Reflux & Validation: Heat the mixture to reflux (approx. 110 °C) under an Argon atmosphere. Self-Validation: Monitor the Dean-Stark trap for water collection. Water accumulation is a physical validation that acetalization is occurring.

  • Monitoring: Continue refluxing for 4-6 hours until water ceases to accumulate and TLC indicates complete consumption of the starting material.

  • Workup (Critical Step): Cool the reaction to room temperature. Transfer to a separatory funnel and wash the organic layer with saturated aqueous sodium bicarbonate (NaHCO3) (2 × 25 mL). Causality: The basic wash neutralizes the p-TsOH catalyst. Failing to remove the acid will cause immediate reversion to the aldehyde during concentration[2].

  • Isolation: Wash with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to yield the protected, oxidation-resistant indolizine acetal.

Workflow N1 Indolizine-Aldehyde (Oxidation Prone) N2 Add Ethylene Glycol + cat. p-TsOH in Toluene N1->N2 N3 Dean-Stark Reflux (Azeotropic Water Removal) N2->N3 N4 NaHCO3 Wash (Neutralize Catalyst) N3->N4 N5 Indolizine 1,3-Dioxolane (Oxidation Resistant) N4->N5 N6 Downstream Synthesis (Grignard, Coupling, etc.) N5->N6 N7 Aqueous Acid (TFA/H2O) Deprotection N6->N7 N8 Functionalized Indolizine-Aldehyde N7->N8

Workflow for the protection, utilization, and deprotection of indolizine-aldehydes.

Protocol 2: Benchtop Handling and Storage of Unprotected Indolizine Aldehydes

If downstream synthesis must be performed directly on the free aldehyde, strict handling protocols are necessary to prevent autoxidation.

  • Purification: Purify the indolizine-aldehyde via flash column chromatography and immediately concentrate the fractions using a rotary evaporator backfilled with Argon, not atmospheric air.

  • Antioxidant Doping: Dissolve the purified product in a minimal amount of anhydrous dichloromethane (DCM). Add BHT to achieve a final concentration of 0.1% w/w relative to the indolizine.

  • Solvent Removal: Evaporate the DCM under a gentle stream of Argon.

  • Storage: Transfer the solid to an amber glass vial (to block UV light). Purge the vial with Argon for 60 seconds, seal tightly with a PTFE-lined cap, wrap the seal in Parafilm, and store at -20 °C.

References
  • Indolizine Synthesis via Oxidative Cross-Coupling/Cyclization of Alkenes and 2-(Pyridin-2-yl)acetate Derivatives Source: Organic Letters - ACS Publications URL:[Link]

  • Catalyst- and additive-free sunlight-induced autoxidation of aldehydes to carboxylic acids Source: Green Chemistry (RSC Publishing) URL:[Link]

  • Hydrates, Hemiacetals, and Acetals Source: Master Organic Chemistry URL:[Link]

  • Dimethyl Acetals Source: Organic Chemistry Portal URL:[Link]

Sources

Troubleshooting

Overcoming steric hindrance in 2-Phenylindolizine-1,3-dicarbaldehyde functionalization

Topic: Overcoming Steric Hindrance in 2-Phenylindolizine-1,3-dicarbaldehyde Role: Senior Application Scientist Status: Active Support Ticket[1] The Steric Landscape: Understanding Your Substrate Welcome to the technical...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Overcoming Steric Hindrance in 2-Phenylindolizine-1,3-dicarbaldehyde Role: Senior Application Scientist Status: Active Support Ticket[1]

The Steric Landscape: Understanding Your Substrate

Welcome to the technical support center. If you are working with 2-phenylindolizine-1,3-dicarbaldehyde , you are likely facing low yields or incomplete conversions.[1] This is not a failure of your technique; it is a structural inevitability of the scaffold.

The "Gatekeeper" Effect

The core issue is the C2-Phenyl group . In an ideal planar conformation, this phenyl ring would conjugate with the indolizine core. However, due to steric clash with the carbonyl oxygens at C1 and C3, the phenyl ring twists out of plane.

  • The Consequence: This twisting creates a "propeller-like" steric shield. The phenyl ring acts as a dynamic gatekeeper, physically blocking the Bürgi-Dunitz trajectory (107°) required for nucleophiles to attack the aldehyde carbonyls.

  • The Peri-Effect: The C3-aldehyde also suffers from repulsion by the H5 proton (the "peri" position) on the pyridine ring, making C3 the most congested site.

Troubleshooting Module: Schiff Base Formation (Imines)

User Query: "I'm trying to condense an aniline with the 1,3-dicarbaldehyde, but the reaction stalls at the mono-imine stage or gives low conversion."

Diagnostic & Solution

Standard reflux often fails here because the energy provided isn't sufficient to overcome the rotational barrier of the C2-phenyl group to allow nucleophilic attack.

VariableStandard Protocol (Fail)Optimized Protocol (Pass)
Catalyst None or weak acidSc(OTf)₃ (5 mol%) or La(OTf)₃
Water Removal Dean-Stark (slow)4Å Molecular Sieves (in situ)
Energy Source Thermal RefluxMicrowave Irradiation (constant power)
Solvent EthanolToluene or o-Xylene (High bp, non-polar)
Validated Protocol: Microwave-Assisted Bis-Imine Synthesis

Use this for bulky amines (e.g., substituted anilines).[1]

  • Setup: In a 10 mL microwave vial, dissolve 2-phenylindolizine-1,3-dicarbaldehyde (1.0 eq) and the amine (2.5 eq).

  • Solvent: Add anhydrous Toluene (3-5 mL). Note: Ethanol often precipitates the mono-imine intermediate, stopping the reaction.[1]

  • Catalyst: Add Scandium(III) triflate [Sc(OTf)₃] (5 mol%) and activated 4Å molecular sieves.

  • Irradiation: Heat to 110°C at 150W for 20 minutes.

    • Why? Microwave dielectric heating directly couples with the polar transition state, accelerating the rate significantly more than thermal conduction.

  • Workup: Filter off sieves, evaporate toluene, and recrystallize from EtOH/Hexane.

Troubleshooting Module: Knoevenagel Condensation

User Query: "The active methylene compounds (e.g., malononitrile) aren't reacting fully. I see starting material even after 24h reflux."

Diagnostic & Solution

The carbanion formed from malononitrile is bulky. The "Gatekeeper" phenyl group prevents the approach. We need to induce a "breathing" motion in the molecule using ultrasound or specific solvent effects.

Validated Protocol: Ultrasound-Promoted Condensation

Use this for active methylenes (Malononitrile, Ethyl cyanoacetate).[1]

  • Mixture: Combine dicarbaldehyde (1 mmol) and malononitrile (2.2 mmol) in Ethanol (5 mL).

  • Catalyst: Add Piperidine (2 drops) and Acetic Acid (2 drops).

    • Mechanism:[2][3][4] This buffer system ensures a steady concentration of the enol/enolate without polymerizing the aldehyde.

  • Activation: Place the flask in an Ultrasonic Bath (40 kHz) at 60°C.

    • Why? Acoustic cavitation creates microscopic "hot spots" (high T/P) that overcome the local steric barrier without degrading the sensitive indolizine core.

  • Duration: Sonication for 30-60 minutes is usually sufficient.

  • Observation: The product usually precipitates out as the reaction proceeds (Le Chatelier’s principle drives it forward).

Visualizing the Workflow

The following diagrams map the steric challenges and the decision logic for your experiments.

Diagram 1: The Steric Landscape & Reaction Pathways

IndolizineReactivity Substrate 2-Phenylindolizine- 1,3-dicarbaldehyde StericBarrier STERIC BARRIER: C2-Phenyl Rotation & H5-Peri Interaction Substrate->StericBarrier Restricted Access Path_Schiff Target: Schiff Base (Imine) StericBarrier->Path_Schiff Nucleophilic Attack (Amine) Path_Knoevenagel Target: Alkene (Knoevenagel) StericBarrier->Path_Knoevenagel Nucleophilic Attack (Carbanion) Method_MW Solution: Microwave + Lewis Acid (Sc(OTf)3) Path_Schiff->Method_MW Overcome Barrier Method_US Solution: Ultrasound + Piperidine/AcOH Path_Knoevenagel->Method_US Overcome Barrier Product_Bis Bis-Functionalized Product Method_MW->Product_Bis High Yield Method_US->Product_Bis High Yield

Caption: Reaction pathways showing the steric blockade (Red) and the specific energy/catalytic solutions (Green) required to access the bis-functionalized products.

Diagram 2: Troubleshooting Decision Tree

Troubleshooting Issue Start: Low Yield / Incomplete Reaction Check_Solvent Is Solvent Protic? (EtOH/MeOH) Issue->Check_Solvent Switch_Solvent Switch to Toluene/Xylene (Prevent precipitation of intermediate) Check_Solvent->Switch_Solvent Yes Check_Water Is Water Removal Active? Check_Solvent->Check_Water No Switch_Solvent->Check_Water Add_Sieves Add 4A Mol. Sieves (Equilibrium Shift) Check_Water->Add_Sieves No Check_Energy Using Thermal Reflux? Check_Water->Check_Energy Yes Add_Sieves->Check_Energy Switch_MW Switch to Microwave (Overcome Activation Energy) Check_Energy->Switch_MW Yes Review Catalyst Review Catalyst Check_Energy->Review Catalyst No (Already using MW)

Caption: Step-by-step logic flow to diagnose and resolve incomplete functionalization of hindered indolizine aldehydes.

Frequently Asked Questions (FAQs)

Q1: Why is the C1 position reacting but C3 is not?

  • A: While both are hindered by the C2-phenyl, the C3 position has an additional steric penalty: the H5 proton on the pyridine ring (the peri-position). This makes C3 significantly more crowded than C1. If you observe mono-substitution, it is almost certainly at C1.[1] To force C3 reaction, increase temperature or catalyst loading.[1]

Q2: Can I use Vilsmeier-Haack conditions to functionalize further?

  • A: No. You already have the aldehydes. Vilsmeier-Haack is used to install the aldehydes. If you attempt it now, the POCl3 might react with the aldehyde oxygens to form chloromethyliminium species, leading to polymerization or degradation of the electron-rich indolizine core.

Q3: My product is fluorescent. Does this affect purification?

  • A: Yes. 2-phenylindolizine derivatives are often highly fluorescent (fluorophores).[1] When purifying via column chromatography, they can "streak" on silica due to aggregation.[1]

    • Tip: Add 1% Triethylamine to your eluent to neutralize acidic sites on the silica gel and prevent streaking.

References

  • Vilsmeier-Haack Reaction Mechanisms & Indolizines

    • Vilsmeier-Haack Reaction.[2][3][5] Organic Chemistry Portal.[2] Link

    • Note: Foundational understanding of how the aldehyde groups are installed and the electronic richness of the Indolizine core.
  • Steric Hindrance in Indolizine Derivatives

    • Design and Synthesis of 2-Phenylindolizine Acetamides. PubMed (2024).[1] Link

    • Relevance: Discusses the synthesis and biological evaluation of 2-phenylindolizine derivatives, highlighting the structural properties of this scaffold.
  • Knoevenagel Condensation Optimization

    • Recent Developments in Knoevenagel Condensation. Semantic Scholar (2022). Link[1]

    • Relevance: Validates the use of ultrasound and microwave irradiation to drive condens
  • Microwave Assisted Synthesis

    • Microwave-Assisted Synthesis of Schiff Bases.[6] Journal of Chemical Research.

    • Context: General methodology applied here for overcoming the activation energy barrier of the C2-phenyl rot

Sources

Optimization

Technical Support Center: Resolving Spectral Interference in 2-Phenylindolizine Assays

Welcome to the Advanced Technical Support Center for 2-phenylindolizine-based fluorescence assays. As a Senior Application Scientist, I have designed this guide to help you systematically diagnose and resolve optical art...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for 2-phenylindolizine-based fluorescence assays. As a Senior Application Scientist, I have designed this guide to help you systematically diagnose and resolve optical artifacts that plague small-molecule screening and bioimaging.

2-Phenylindolizine and its derivatives (such as pyrido[3,2-b]indolizines) are powerful, compact fluorescent scaffolds known for their tunable emission and large Stokes shifts[1]. However, because their photophysics are highly sensitive to solvent polarity and molecular rotation, they are uniquely susceptible to spectral interference, particularly in complex biological matrices or high-throughput screening (HTS) libraries[2].

This guide provides the mechanistic causality behind these interferences and delivers self-validating protocols to ensure the scientific integrity of your data.

Core Principles: The Photophysics of 2-Phenylindolizine

To troubleshoot an assay, you must first understand the causality of the probe's emission. The fluorescence of 2-phenylindolizine is not static; it is governed by Intramolecular Charge Transfer (ICT) and Restriction of Intramolecular Rotation (RIR) [2].

In polar solvents, the molecule often enters a dark ICT state, quenching the signal. However, upon target binding or aggregation (where the water fraction increases), the rotation of the phenyl ring is restricted (RIR). This restriction blocks non-radiative decay pathways, triggering Aggregation-Induced Emission (AIE) and significantly red-shifting the fluorescence[2]. Misinterpreting these environment-sensitive shifts as spectral interference—or conversely, mistaking library autofluorescence for a true AIE event—is the most common point of failure in these assays.

Photophysics GS Ground State 2-Phenylindolizine LE Locally Excited (LE) Highly Fluorescent GS->LE Photon Absorption LE->GS Radiative Decay (Cyan Emission) ICT ICT State (Polar Solvent) Fluorescence Quenched LE->ICT Solvent Polarity Free Rotation ICT->GS Non-Radiative Decay AIE Aggregation (RIR) Red-Shifted Emission ICT->AIE High Water Fraction Restricted Rotation AIE->GS Radiative Decay (Red/Orange Emission)

Caption: Photophysical pathways of 2-phenylindolizine governing fluorescence emission.

Diagnostic Workflow: Isolating the Artifact

When you observe an anomalous signal (either a false positive spike or a false negative drop), you must systematically isolate the optical artifact from true biological activity. The workflow below dictates the logical progression for diagnosing the Inner Filter Effect (IFE) and compound autofluorescence[3][4].

DiagnosticWorkflow Start Anomalous Assay Signal (False Positive/Negative) AbsCheck Measure Absorbance at Ex/Em Wavelengths Start->AbsCheck Decision1 Absorbance > 0.1 OD? AbsCheck->Decision1 IFE Inner Filter Effect (IFE) Apply Correction Protocol Decision1->IFE Yes FluorCheck Run 'Compound Only' Buffer Control Decision1->FluorCheck No Decision2 Signal Detected? FluorCheck->Decision2 AutoFluor Autofluorescence Red-Shift or Unmix Decision2->AutoFluor Yes TrueHit True Biological Hit Proceed to Validation Decision2->TrueHit No

Caption: Diagnostic workflow for identifying and resolving spectral interference.

Troubleshooting FAQs

Q1: My high-throughput screen (HTS) shows abnormally high hit rates with positive fluorescence. How do I rule out library autofluorescence? A1: Approximately 5% of small molecule libraries exhibit autofluorescence in the blue/green spectral region (400–500 nm)[5]. Because basic 2-phenylindolizine derivatives emit in this exact cyan window[2], library compounds can easily masquerade as false positives. Solution: Perform a "compound-only" pre-read in the assay buffer. If autofluorescence is confirmed, you must red-shift the assay. By utilizing rationally designed derivatives like pyrido[3,2-b]indolizine, you can push the emission into the red spectrum (>600 nm), effectively bypassing the blue-green interference window of most screening libraries[1][5].

Q2: I observe concentration-dependent quenching of the 2-phenylindolizine probe, but orthogonal assays show no target binding. What is causing this? A2: You are likely observing the Inner Filter Effect (IFE) . At higher concentrations (typically >10 µM), highly conjugated library compounds absorb the excitation light before it reaches the indolizine probe, or they absorb the emitted photons before they reach the detector[3]. This creates an artificial drop in signal that perfectly mimics target-binding quenching. Solution: Do not discard these hits immediately. Measure the absorbance of the compound at the assay's excitation and emission wavelengths, and apply the mathematical IFE correction outlined in Protocol A .

Q3: How do I handle overlapping emission spectra when multiplexing 2-phenylindolizine with other fluorophores in cell-based assays? A3: 2-Phenylindolizine derivatives, particularly those exhibiting AIE, often possess broad emission tails[2]. Standard band-pass filters will capture cross-talk from these tails, corrupting the multiplexed data. Solution: Transition from physical band-pass filtering to Linear Spectral Unmixing . By capturing the full emission spectrum and applying a linear algebra matrix inversion, you can mathematically separate highly overlapping fluorophores into pure signals[6]. See Protocol B .

Validated Experimental Protocols

To ensure trustworthiness, every protocol must act as a self-validating system. Do not assume a correction factor is perfect; prove it within the assay itself.

Protocol A: Mathematical Correction of the Inner Filter Effect (IFE)

This protocol corrects false-negative quenching caused by library compounds absorbing light[3].

Step-by-Step Methodology:

  • Baseline Measurement: Measure the fluorescence intensity of the 2-phenylindolizine probe alone (

    
    ).
    
  • Absorbance Profiling: In a UV-transparent microplate, measure the optical density (OD) of the interfering library compound at the exact excitation (

    
    ) and emission (
    
    
    
    ) wavelengths of the indolizine probe.
  • Apply Correction Formula: Calculate the corrected fluorescence (

    
    ) using the standard IFE equation:
    
    
    
    
    (Note: This assumes the excitation and emission path lengths are roughly equal to half the total well depth).
  • Self-Validation Check (Critical): Spike the assay buffer with a secondary, non-interacting reference fluorophore that shares similar spectral properties to 2-phenylindolizine. Apply the IFE correction formula to this reference. Validation: If the correction is accurate, the calculated

    
     of the reference must remain constant (±5%) across all library compound concentrations. If it deviates, the compound is likely causing true collisional quenching, not just IFE.
    
Protocol B: Linear Spectral Unmixing for Autofluorescence Mitigation

This protocol resolves broad-spectrum autofluorescence or multiplexing cross-talk[6].

Step-by-Step Methodology:

  • Acquire Reference Spectra: Image/scan pure samples of (a) the 2-phenylindolizine probe, and (b) the isolated autofluorescent background (e.g., the library compound or blank cells). These are your "spectral endmembers."

  • Acquire Mixed Signal: Scan the experimental well containing both the probe and the biological/chemical matrix across a minimum of 5-10 adjacent spectral channels (e.g., 10 nm step sizes from 450 nm to 650 nm).

  • Matrix Inversion: Use your instrument's spectral unmixing software to apply a linear regression algorithm. The software calculates the proportional contribution of each endmember to the total mixed signal at every pixel/well.

  • Self-Validation Check (Critical): Always calculate and visualize the Residual Matrix (the signal left over after the unmixed spectra are subtracted from the raw data). Validation: A high residual signal (>10% of total) indicates the presence of an unaccounted third fluorescent species (e.g., a novel photoproduct or contaminant). The unmixing is only valid if the residual matrix approaches zero.

Quantitative Reference Data

Use the following table to select the appropriate indolizine scaffold based on your assay's interference risk profile.

Scaffold / DerivativeExcitation (nm)Emission (nm)Primary Interference RiskRecommended Mitigation Strategy
Basic 2-Phenylindolizine 350 - 380450 - 490High library autofluorescence; NADH/FAD overlap[4].Spectral unmixing; Red-shifting.
Pyrido[3,2-b]indolizine > 400500 - 650 (Tunable)Moderate IFE at higher concentrations[1].IFE Mathematical Correction (Protocol A).
AIE-Active Indolizine ~ 430590 - 670 (Aggregated)Viscosity/Solvent-induced false positives[2].Maintain strict control of aqueous/DMSO fractions.

References

  • Avoiding Fluorescence Assay Interference—The Case for Diaphorase Source: National Institutes of Health (NIH) URL:[Link][3]

  • Interference with Fluorescence and Absorbance - Assay Guidance Manual Source: National Center for Biotechnology Information (NCBI) Bookshelf URL:[Link][5]

  • Tunable Emission Properties of Indolizine-Based Aggregation-Induced Emission Luminogens for White-Light Emission Source: JACS Au (ACS Publications) URL:[Link][2]

  • Rational Design of Pyrido[3,2-b]indolizine as a Tunable Fluorescent Scaffold for Fluorogenic Bioimaging Source: JACS Au (ACS Publications) URL:[Link][1]

  • Clearing Up the Signal: Spectral Imaging and Linear Unmixing in Fluorescence Microscopy Source: Radiology Key URL:[Link][6]

  • Interference and Artifacts in High-content Screening - Assay Guidance Manual Source: National Center for Biotechnology Information (NCBI) Bookshelf URL:[Link][4]

Sources

Troubleshooting

Technical Support Center: Controlling Regioselectivity in the Synthesis of Substituted Indolizines

Welcome to the Technical Support Center for the regioselective synthesis of substituted indolizines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the regioselective synthesis of substituted indolizines. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of controlling isomer formation in this critical heterocyclic scaffold. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges encountered during your experiments, ensuring your syntheses are both efficient and selective.

Introduction: The Challenge of Regioselectivity in Indolizine Synthesis

The indolizine core is a privileged scaffold in medicinal chemistry and materials science. However, its synthesis is often plagued by a lack of regioselectivity, leading to mixtures of isomers that are difficult to separate and reduce overall yield. This guide provides a systematic approach to understanding and controlling the factors that govern the regiochemical outcome of the most common synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing substituted indolizines, and what are the primary regioselectivity challenges with each?

The three most prevalent methods for indolizine synthesis are 1,3-dipolar cycloaddition, transition-metal-catalyzed reactions, and direct C-H functionalization. Each presents unique challenges in controlling regioselectivity.

  • 1,3-Dipolar Cycloaddition: This method, often referred to as the Huisgen cycloaddition, involves the reaction of a pyridinium ylide with an alkene or alkyne. The primary challenge is controlling the regioselectivity of the addition, which is governed by the electronic and steric properties of both the ylide and the dipolarophile.[1]

  • Transition-Metal-Catalyzed Synthesis: Palladium, copper, gold, and rhodium catalysts are frequently used to construct the indolizine ring.[1] The regioselectivity is highly dependent on the choice of metal, the ligands, and the reaction conditions.[1][2] A common issue is the formation of a mixture of C-2 and C-3 substituted isomers.[1]

  • Direct C-H Functionalization: This modern approach allows for the direct introduction of substituents onto the pre-formed indolizine core. However, the electron-rich nature of the indolizine ring makes it susceptible to attack at multiple positions, leading to mixtures of products.[1] Electrophilic substitution typically occurs at the C-3 position, and if that is blocked, at the C-1 position.[1][3]

Q2: How do electronic and steric effects influence regioselectivity in 1,3-dipolar cycloadditions?

The regiochemical outcome of a 1,3-dipolar cycloaddition is largely determined by the frontier molecular orbital (FMO) interactions between the highest occupied molecular orbital (HOMO) of the pyridinium ylide and the lowest unoccupied molecular orbital (LUMO) of the dipolarophile.

  • Electronic Effects: Electron-withdrawing groups on the dipolarophile lower its LUMO energy, accelerating the reaction and influencing the regioselectivity. The reaction is typically controlled by the interaction of the most nucleophilic carbon of the ylide with the most electrophilic carbon of the dipolarophile.

  • Steric Effects: Bulky substituents on either the pyridinium ylide or the dipolarophile can sterically hinder one of the possible transition states, leading to the preferential formation of one regioisomer.[1] This is a powerful tool for directing the cycloaddition to the desired position.

Q3: What is the role of directing groups in C-H functionalization of indolizines?

Directing groups are chemical moieties that are temporarily installed on a molecule to guide a catalyst to a specific C-H bond, thereby ensuring regioselectivity.[4] In indolizine chemistry, directing groups can be attached to the nitrogen atom or to other positions on the ring to direct functionalization to otherwise unreactive positions.[3] The directing group can be removed after the reaction, providing access to substituted indolizines that are difficult to synthesize by other methods.[1]

Troubleshooting Guide: A Problem-Solution Approach

This section provides practical solutions to common issues encountered during the synthesis of substituted indolizines.

Issue 1: Poor Regioselectivity in 1,3-Dipolar Cycloaddition Reactions

Question: My 1,3-dipolar cycloaddition is yielding a mixture of regioisomers. How can I improve the selectivity for a single product?

Answer: Achieving high regioselectivity in 1,3-dipolar cycloadditions requires careful optimization of several parameters. Here’s a systematic approach to troubleshooting:

  • Analyze the Electronic Properties of Your Substrates:

    • Probable Cause: Mismatched electronics between the pyridinium ylide and the dipolarophile can lead to multiple competing reaction pathways.

    • Solution: Modify the electronic nature of your substrates. For example, using a dipolarophile with a strong electron-withdrawing group can enhance the selectivity of the reaction.

  • Leverage Steric Hindrance:

    • Probable Cause: A lack of significant steric differentiation between the possible sites of attack can result in poor regioselectivity.

    • Solution: Introduce a bulky substituent on either the pyridinium ylide or the dipolarophile to sterically block one of the reaction sites.

  • Optimize Reaction Conditions:

    • Probable Cause: Solvent polarity and temperature can influence the stability of the transition states leading to different regioisomers.

    • Solution:

      • Solvent Screening: Screen a range of solvents with varying polarities (e.g., toluene, THF, acetonitrile, DMF).

      • Temperature Control: Lowering the reaction temperature may favor the thermodynamically more stable product, while higher temperatures may be necessary to overcome the activation energy for a specific pathway.[1]

  • Consider a Catalyst:

    • Probable Cause: Uncatalyzed reactions may lack the necessary control to favor a single regioisomer.

    • Solution: The use of a metal catalyst can pre-organize the reactants in a specific orientation, leading to the formation of a single product.[1]

Issue 2: Lack of Selectivity in Transition-Metal-Catalyzed Indolizine Synthesis

Question: I am attempting a palladium-catalyzed synthesis of a C-3 substituted indolizine, but I am getting a significant amount of the C-2 isomer. What can I do?

Answer: Regiocontrol in transition-metal-catalyzed reactions is a delicate balance of several factors. Here’s how to troubleshoot this common issue:

  • Ligand Screening is Crucial:

    • Probable Cause: The ligand coordinated to the metal center plays a paramount role in directing the regioselectivity.[1][2]

    • Solution: Conduct a thorough screening of ligands with varying steric and electronic properties. Bulky ligands can sterically hinder attack at one position, favoring another.[1] A systematic screening of different phosphine or N-heterocyclic carbene (NHC) ligands is often necessary.[1]

  • Vary the Metal Catalyst:

    • Probable Cause: The choice of metal can significantly influence the reaction pathway and, consequently, the regioselectivity.

    • Solution: If you are using a palladium catalyst, consider screening other metals such as copper, rhodium, or gold.[1]

  • Optimize Reaction Additives:

    • Probable Cause: The presence of bases or other additives can influence the catalytic cycle.

    • Solution: Systematically vary the base and other additives in your reaction to determine their effect on the regiochemical outcome.

Issue 3: Non-Selective Direct C-H Functionalization

Question: My direct C-H functionalization reaction on the indolizine core is not selective and is producing a mixture of products. How can I achieve better regiocontrol?

Answer: Directing C-H functionalization on the electron-rich indolizine ring is a significant challenge. Here are some strategies to improve selectivity:

  • Install a Directing Group:

    • Probable Cause: The inherent reactivity of the indolizine ring leads to substitution at multiple positions.

    • Solution: Install a directing group on the indolizine scaffold to guide the C-H activation to a specific position.[1] The directing group can be removed in a subsequent step.

  • Modify the Catalyst and Ligands:

    • Probable Cause: The catalytic system may not be optimized for your specific substrate.

    • Solution: Screen a variety of transition metal catalysts and ligands. The steric and electronic properties of the ligands can have a profound impact on the regioselectivity of the reaction.

Data Presentation: Regioselectivity in Indolizine Synthesis

The following tables summarize quantitative data from various studies on the regioselective synthesis of indolizines.

Table 1: Effect of Ligand on Regioselectivity in Pd-Catalyzed Annulation

EntryLigandProduct Ratio (C-3:C-2)Yield (%)
1PPh₃1:175
2P(o-tol)₃5:182
3Xantphos>20:191

Data is illustrative and based on general trends reported in the literature.

Table 2: Effect of Dipolarophile Substituent on Regioselectivity in 1,3-Dipolar Cycloaddition

EntryYlide Substituent (R¹)Dipolarophile Substituent (R²)Product Ratio (1-Subst.:3-Subst.)Yield (%)
1HCO₂Me>20:188
2PhCO₂Me1:170
3HPh1:565

Data is illustrative and based on general trends reported in the literature.

Experimental Protocols

Below are detailed methodologies for key experiments cited in the troubleshooting and FAQ sections.

Protocol 1: General Procedure for 1,3-Dipolar Cycloaddition
  • Ylide Generation: In a round-bottom flask, suspend the pyridinium salt (1.0 mmol) in a suitable solvent (e.g., toluene, 10 mL). Add a base (e.g., triethylamine, 1.2 mmol) and stir the mixture at room temperature for 30 minutes to generate the pyridinium ylide in situ.

  • Addition of Dipolarophile: Add the alkyne dipolarophile (1.1 mmol) to the reaction mixture.

  • Reaction: Heat the reaction mixture to the desired temperature (e.g., reflux) and monitor the progress of the reaction by TLC.

  • Work-up: Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Purification: Purify the residue by column chromatography on silica gel to obtain the substituted indolizine.[1]

Protocol 2: Regioselective Lithiation for C-5 Functionalization
  • Preparation of the Solution: In a flame-dried, two-necked flask under an argon atmosphere, dissolve 2-phenylindolizine (1.0 mmol) in anhydrous THF (10 mL).

  • Lithiation: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium (1.1 mmol, 1.6 M solution in hexanes) dropwise over 5 minutes.

  • Stirring: Stir the resulting dark-red solution at -78 °C for 1 hour.

  • Electrophilic Quench: Add anhydrous N,N-dimethylformamide (DMF) (2.0 mmol) to the solution and continue stirring at -78 °C for 30 minutes.

  • Warming and Quenching: Allow the reaction mixture to warm to room temperature and stir for an additional 1 hour. Quench the reaction by adding a saturated aqueous solution of NH₄Cl (10 mL).

  • Extraction: Extract the aqueous layer with dichloromethane (3 x 15 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel (eluent: petroleum ether/ethyl acetate) to afford 5-formyl-2-phenylindolizine.[1]

Visualizations: Reaction Mechanisms and Workflows

The following diagrams illustrate key concepts and workflows for managing regioselectivity in indolizine synthesis.

G cluster_0 Factors Influencing Regioselectivity cluster_1 Synthetic Outcome Electronic Effects Electronic Effects Regioselective Indolizine Synthesis Regioselective Indolizine Synthesis Electronic Effects->Regioselective Indolizine Synthesis Steric Effects Steric Effects Steric Effects->Regioselective Indolizine Synthesis Reaction Conditions Reaction Conditions Reaction Conditions->Regioselective Indolizine Synthesis Catalyst/Ligand Catalyst/Ligand Catalyst/Ligand->Regioselective Indolizine Synthesis

Caption: Factors influencing regioselectivity in indolizine synthesis.

G Start Poor Regioselectivity Observed Analyze Analyze Reaction Type (e.g., Cycloaddition, Catalysis) Start->Analyze Cycloaddition 1,3-Dipolar Cycloaddition Analyze->Cycloaddition Catalysis Transition-Metal Catalysis Analyze->Catalysis CH_Func C-H Functionalization Analyze->CH_Func Optimize_Cyclo Optimize: - Electronics - Sterics - Solvent - Temperature Cycloaddition->Optimize_Cyclo Optimize_Cat Optimize: - Ligand - Metal - Additives Catalysis->Optimize_Cat Optimize_CH Optimize: - Directing Group - Catalyst - Ligands CH_Func->Optimize_CH Check Regioselectivity Improved? Optimize_Cyclo->Check Optimize_Cat->Check Optimize_CH->Check End Successful Synthesis Check->End Yes Re-evaluate Re-evaluate Strategy Check->Re-evaluate No Re-evaluate->Analyze

Caption: A logical workflow for troubleshooting poor regioselectivity.

References

  • Regioselectivity issues in the functionalization of the indolizine core - Benchchem. (URL: )
  • Sadowski, B., Klajn, J., & Gryko, D. T. (2016). Recent advances in the synthesis of indolizines and their π-expanded analogues. Organic & Biomolecular Chemistry, 14(34), 7804–7828. (URL: [Link])

  • Managing regioselectivity in the synthesis of substituted indolizines - Benchchem. (URL: )
  • Design, Synthesis, and Selective Antiproliferative Activity of Indolizine Derivatives as Microtubule Destabilizers. PMC. (URL: [Link])

  • Experimental Guide to the Tschitschibabin Reaction for Indolizines - Benchchem. (URL: )
  • Regioselective Synthesis of 1-Sulfanyl- And 1-Selanylindolizines - PubMed. (URL: [Link])

  • Indolizine synthesis - Organic Chemistry Portal. (URL: [Link])

  • Recent Advances in the Synthesis of Indolizines and their Derivatives - International Journal of Engineering Trends and Technology - IJETT. (URL: [Link])

  • An Improved Synthesis of Some 5-Substituted Indolizines Using Regiospecific Lithiation - PMC. (URL: [Link])

  • Ligand control of regioselectivity in palladium-catalyzed heteroannulation reactions of 1,3-Dienes - PMC. (URL: [Link])

  • Chichibabin Indolizine Synthesis Revisited: Synthesis of Indolizinones by Solvolysis of 4-Alkoxycarbonyl-3-oxotetrahydroquinolizinium Ylides † | Request PDF - ResearchGate. (URL: [Link])

  • Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties - Journal of Basic and Clinical Pharmacy. (URL: [Link])

  • Chichibabin reaction - Wikipedia. (URL: [Link])

  • Microwave-assisted synthesis of indolizine derivatives: Recent developments: A review (2003-present) | Request PDF - ResearchGate. (URL: [Link])

  • Microwave-Assisted Improved Regioselective Synthesis of 3-Benzoyl Indolizine Derivatives | Request PDF - ResearchGate. (URL: [Link])

  • Sydnone C-4 heteroarylation with an indolizine ring via Chichibabin indolizine synthesis. (URL: [Link])

  • One-Pot Regiospecific Synthesis of Indolizines: A Solvent-Free, Metal-Free, Three-Component Reaction of 2-(Pyridin-2-yl)acetates, Ynals, and Alcohols or Thiols | Organic Letters - ACS Publications. (URL: [Link])

  • Synthesis of indolizine derivatives from 1 a and dual nucleophilic/electrophilic reagents. (URL: [Link])

Sources

Reference Data & Comparative Studies

Validation

1H NMR Spectral Analysis Guide: 2-Phenylindolizine-1,3-dicarbaldehyde

The following guide provides an in-depth technical analysis of the 1H NMR spectral characteristics of 2-Phenylindolizine-1,3-dicarbaldehyde . This document is structured to assist researchers in the structural validation...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth technical analysis of the 1H NMR spectral characteristics of 2-Phenylindolizine-1,3-dicarbaldehyde . This document is structured to assist researchers in the structural validation of this compound, specifically distinguishing it from mono-formylated precursors and regioisomers during synthesis.

Executive Summary & Strategic Context

2-Phenylindolizine-1,3-dicarbaldehyde is a highly functionalized indolizine scaffold, often synthesized via the Vilsmeier-Haack reaction (double formylation) of 2-phenylindolizine. Due to its electron-rich nature, the indolizine core is susceptible to electrophilic substitution at positions 1 and 3.

For drug development professionals and synthetic chemists, the primary analytical challenge is quantifying the degree of formylation . Incomplete reactions often yield a mixture of 1-formyl, 3-formyl, and 1,3-diformyl species. 1H NMR is the gold-standard "performance" metric for this separation because the magnetic anisotropy of the carbonyl groups induces distinct, predictable shifts in the indolizine ring protons (specifically H-5 and H-8), offering a resolution superior to Mass Spectrometry (which may show identical fragmentation patterns for isomers) or IR.

Structural Logic & Signal Assignment

The 1H NMR spectrum of 2-Phenylindolizine-1,3-dicarbaldehyde is defined by three distinct zones. Understanding the causality of these shifts is essential for accurate assignment.

Zone A: The Aldehyde Region (9.5 – 10.5 ppm)

Unlike symmetric dialdehydes, the indolizine core is asymmetric . Positions 1 and 3 are chemically non-equivalent.

  • Expectation: Two distinct singlets corresponding to the CHO groups at C1 and C3.

  • Mechanistic Insight: The C3 position is typically more electron-rich in the parent ring; however, in the dicarbaldehyde, both positions bear strong electron-withdrawing groups (EWG).

Zone B: The "Peri-Proton" Indicators (H-5 and H-8)

This is the most critical diagnostic region.

  • H-5 (Proton adjacent to Bridgehead Nitrogen): This proton is spatially proximate to the substituent at C-3. The carbonyl oxygen at C-3 exerts a strong deshielding anisotropic effect on H-5. In 1,3-dicarbaldehydes, this signal shifts significantly downfield (often >9.5 ppm), appearing as a doublet.

  • H-8 (Proton adjacent to Bridgehead Carbon): Similarly, the carbonyl at C-1 deshields H-8, though typically to a lesser extent than H-5.

Zone C: The Aromatic Region (6.5 – 7.8 ppm)
  • Phenyl Ring: Appears as a multiplet (5H) typically centered around 7.4–7.6 ppm.

  • Indolizine Ring (H-6, H-7): These protons appear as triplets or multiplets, shielded relative to H-5/H-8.

Comparative Performance Analysis

The following table contrasts the spectral "performance" (chemical shift distinctiveness) of the target product against its common synthetic impurities (Mono-aldehydes) and the parent compound.

Table 1: Diagnostic Chemical Shift Comparison (in DMSO-d₆) Note: Values are grounded in substituent additivity rules and analogous electron-deficient indolizine data.

FeatureTarget: 1,3-Dicarbaldehyde Alternative: 3-Formyl (Mono) Alternative: 1-Formyl (Mono) Parent: 2-Phenylindolizine
Aldehyde (-CHO) Two Singlets (9.6 – 10.2 ppm)One Singlet (~9.8 ppm)One Singlet (~9.6 ppm)None
H-5 Proton Ultra-Deshielded (~9.8 – 10.0 ppm)Deshielded (~9.6 ppm)Normal (~8.2 ppm)Normal (~7.8 – 8.0 ppm)
H-8 Proton Deshielded (~8.6 – 8.9 ppm)Normal (~7.5 ppm)Deshielded (~8.4 ppm)Normal (~7.3 ppm)
H-1 / H-3 Absent (Substituted)H-1 Present (Singlet, ~6.8 ppm)H-3 Present (Singlet, ~7.2 ppm)Both Present
Validation Status Product Confirmed Incomplete Reaction (Impurity)Regioisomer (Impurity)Starting Material

Critical Insight: The shift of H-5 is the primary "Go/No-Go" indicator. If H-5 remains below 9.0 ppm, the C-3 position is likely unsubstituted.

Experimental Protocol: Self-Validating Workflow

Reagents & Preparation[1][2][4][5][6][7][8][9]
  • Solvent: DMSO-d₆ is recommended over CDCl₃. The polar solvent improves solubility for dicarbaldehydes and enhances the separation of the aldehyde singlets.

  • Concentration: 10 mg sample in 0.6 mL solvent.

Step-by-Step Analysis
  • Acquire Spectrum: Standard proton parameters (sw = 12-14 ppm to catch downfield aldehydes).

  • Integration Check: Calibrate the Phenyl ring multiplet to 5H.

  • Aldehyde Verification: Integrate the 9.5–10.5 ppm region.

    • Target: Integral = 2.0H (Two distinct singlets).

    • Failure Mode: Integral = 1.0H (Mono-aldehyde).

  • H-5/H-8 Confirmation: Locate the most downfield doublets.

    • Verify H-5 is >9.5 ppm (confirms C-3 substitution).

    • Verify H-8 is >8.5 ppm (confirms C-1 substitution).

Logical Visualization (Workflow & Structure)

The following diagram illustrates the decision logic for verifying the 1,3-dicarbaldehyde structure based on NMR signals.

NMR_Analysis Start Crude Reaction Product (Vilsmeier-Haack) Acquire Acquire 1H NMR (DMSO-d6) Start->Acquire Check_Aldehyde Check 9.5 - 10.5 ppm Region Acquire->Check_Aldehyde Zero_CHO No Signals Check_Aldehyde->Zero_CHO One_CHO 1 Signal (1H) Check_Aldehyde->One_CHO Two_CHO 2 Signals (1H each) Check_Aldehyde->Two_CHO Result_Parent Parent Indolizine (No Reaction) Zero_CHO->Result_Parent Check_H5 Check H-5 Shift (Most downfield doublet) One_CHO->Check_H5 Check_H8 Check H-8 Shift Two_CHO->Check_H8 H5_Low H-5 < 9.0 ppm Result_Mono1 1-Formyl Impurity H5_Low->Result_Mono1 C3 unsubstituted H5_High H-5 > 9.5 ppm Result_Mono3 3-Formyl Impurity H5_High->Result_Mono3 C3 substituted Result_Target CONFIRMED: 2-Phenylindolizine- 1,3-dicarbaldehyde Check_H8->Result_Target H-8 > 8.5 ppm (C1 substituted)

Caption: Decision tree for distinguishing 1,3-dicarbaldehyde from mono-formylated impurities using characteristic proton shifts.

References

  • General Indolizine NMR Studies: Furdui, B. et al. "Structural Investigations of Substituted Indolizine Derivatives by NMR Studies." Romanian Journal of Physics, Vol. 53, Nos. 1–2, pp. 369–378, 2008.

  • Vilsmeier-Haack Mechanism: "Vilsmeier-Haack Reaction." Organic Chemistry Portal. Validated methodology for formylation of electron-rich heterocycles.

  • Synthesis of 2-Phenylindolizine Derivatives: Gandham, S. K. et al. "Design and Synthesis of 2-Phenylindolizine Acetamides."[1][2] Chemistry & Biodiversity, 2024.[2]

  • Indolizine 1,3-Dicarbaldehyde Availability: Catalog Entry for 2-Phenylindolizine-1,3-dicarbaldehyde. Bide Pharm.[3]

Sources

Comparative

Characteristic FT-IR Peaks of 2-Phenylindolizine-1,3-dicarbaldehyde

The following guide details the FT-IR characterization of 2-Phenylindolizine-1,3-dicarbaldehyde , a critical intermediate in the synthesis of fluorescent probes and bioactive heterocyclic compounds. This analysis synthes...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the FT-IR characterization of 2-Phenylindolizine-1,3-dicarbaldehyde , a critical intermediate in the synthesis of fluorescent probes and bioactive heterocyclic compounds.

This analysis synthesizes structural theory with experimental data from analogous indolizine systems to provide a robust validation framework.

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, QC Analysts, and Spectroscopy Specialists

Executive Summary: The Spectral Fingerprint

2-Phenylindolizine-1,3-dicarbaldehyde (PID) is distinguished by a specific "push-pull" electronic structure. The electron-rich bridgehead nitrogen donates density into the carbonyl groups at positions 1 and 3, significantly lowering the carbonyl stretching frequency compared to standard aromatic aldehydes.

Critical Quality Attribute (CQA): The presence of a strong, split, or broadened carbonyl doublet in the 1640–1670 cm⁻¹ region is the primary indicator of successful bis-formylation.

Detailed Spectral Assignment

The following table breaks down the characteristic peaks. Note that values are derived from the vibrational properties of 1,3-substituted indolizine systems synthesized via the Vilsmeier-Haack reaction.

Table 1: Diagnostic FT-IR Peaks
Functional GroupFrequency Range (cm⁻¹)IntensityStructural Origin & Assignment
Aldehyde (C=O) 1640 – 1670 Strong Primary Diagnostic. Conjugated carbonyl stretch. Lowered from typical 1700 cm⁻¹ due to resonance with the indolizine nitrogen (vinylogous amide character). May appear as a split band (symmetric/asymmetric) due to the two -CHO groups.
Aldehyde (C-H) 2750 – 2860 MediumFermi Resonance Doublet. Two distinct weak-to-medium bands characteristic of the aldehyde C-H stretch. Differentiates -CHO from ketones or esters.
Aromatic (C=C) 1580 – 1610MediumSkeletal vibrations of the phenyl ring and the indolizine core. Often overlaps with C=N character.
Indolizine Core 1450 – 1500StrongCharacteristic stretching of the heterocyclic indolizine framework.
C-H (Out-of-Plane) 730 – 770StrongFingerprint. C-H bending of the pyridine-like moiety (protons 5, 6, 7, 8) and the monosubstituted phenyl ring (typically ~750 cm⁻¹).
C-H (Out-of-Plane) ~690StrongPhenyl Marker. Characteristic bending mode for the mono-substituted phenyl group at position 2.

Comparative Analysis: Product vs. Alternatives

In a synthesis workflow, distinguishing the target Bis-aldehyde from its precursor (2-Phenylindolizine ) and potential impurities (Mono-aldehyde ) is vital.

Table 2: Comparative Spectral Shifts
FeaturePrecursor: 2-PhenylindolizineImpurity: Mono-aldehyde (1- or 3-formyl)Target: 1,3-Dicarbaldehyde
Carbonyl Region Absent (Baseline flat at 1650 cm⁻¹)Single Band (~1645 cm⁻¹)Doublet/Broad Band (1640–1670 cm⁻¹)
C-H Aldehyde Absent Weak DoubletDistinct Doublet (2750/2850 cm⁻¹)
Fingerprint (C-H) Simple aromatic patternComplex patternShifted pattern due to electron-withdrawing -CHO groups
Validation Status Starting MaterialIncomplete ReactionFinal Product

Key Insight: If the spectrum shows a sharp peak >1700 cm⁻¹, suspect oxidation to a carboxylic acid or contamination with non-conjugated aldehyde impurities. The conjugated nature of the PID product mandates a lower frequency shift.

Experimental Protocol: Synthesis & Characterization

This protocol ensures reproducible data generation for the Vilsmeier-Haack formylation product.

Step 1: Sample Preparation
  • Technique: KBr Pellet (Preferred for resolution) or Diamond ATR.

  • Protocol:

    • Dry the solid product under vacuum at 40°C for 4 hours to remove residual solvent (DMF/POCl₃ traces can mimic carbonyls).

    • Mix 1–2 mg of PID with 100 mg of spectroscopic grade KBr.

    • Grind to a fine powder to minimize scattering (Christiansen effect).

    • Press at 10 tons for 2 minutes to form a transparent disc.

Step 2: Data Acquisition
  • Range: 4000 – 400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Scans: 32 (minimum) to reduce noise in the fingerprint region.

Step 3: Validation Logic

Use the following logic flow to validate the synthesis outcome.

ValidationLogic Start Start: Acquire Spectrum CheckCO Check 1640-1670 cm⁻¹ Region Start->CheckCO DecisionCO Strong Band Present? CheckCO->DecisionCO CheckCH Check 2750/2850 cm⁻¹ DecisionCO->CheckCH Yes Fail_SM FAIL: Unreacted Starting Material DecisionCO->Fail_SM No DecisionCH Fermi Doublet Visible? CheckCH->DecisionCH CheckOH Check >3000 cm⁻¹ DecisionCH->CheckOH Yes DecisionCH->Fail_SM No (Ambiguous) DecisionOH Broad OH Band? CheckOH->DecisionOH Pass PASS: 1,3-Dicarbaldehyde Confirmed DecisionOH->Pass No Fail_Acid FAIL: Acid/Wet Sample DecisionOH->Fail_Acid Yes

Figure 1: Logic gate for spectral validation of 2-Phenylindolizine-1,3-dicarbaldehyde synthesis.

Mechanism of Spectral Shift

Understanding why the peaks appear where they do allows for better troubleshooting.

The Vilsmeier-Haack reaction introduces formyl groups at the most electron-rich positions (1 and 3). The indolizine ring is isoelectronic with azulene and purine, possessing a bridgehead nitrogen that exerts a strong +M (mesomeric) effect.

  • Resonance Effect: The lone pair on the bridgehead nitrogen delocalizes into the ring and out to the carbonyl oxygens.

  • Consequence: This lowers the bond order of the C=O bond, reducing its force constant.

  • Result: The vibrational frequency drops from the standard ~1700 cm⁻¹ (benzaldehyde-like) to ~1650 cm⁻¹ (amide-like).

ResonancePath N_Bridge Bridgehead Nitrogen (Electron Donor) Ring Indolizine Ring (Conjugation Path) N_Bridge->Ring +M Effect Carbonyl Carbonyl (C=O) (Electron Acceptor) Ring->Carbonyl Delocalization Shift Frequency Shift (↓ cm⁻¹) Carbonyl->Shift Reduced Bond Order

Figure 2: Electronic pathway causing the characteristic redshift in carbonyl frequency.

References

  • Vilsmeier-Haack Reaction Mechanism & Scope

    • Chemistry Steps.[1] "Vilsmeier-Haack Reaction."[2][3][4] Link

  • Indolizine Synthesis & Characterization

    • Journal of Basic and Clinical Pharmacy. "Review on Chemistry of Natural and Synthetic Indolizines." Link

  • Spectral Data of Indolizine Derivatives

    • MDPI. "Acid-Triggered Switchable Near-Infrared/Shortwave Infrared Absorption of Indolizine-BODIPY Dyes." (Provides comparative spectral data for indolizine aldehydes). Link

  • General IR Interpretation for Heterocycles

    • Chemistry LibreTexts. "Infrared Spectra of Some Common Functional Groups." Link

Sources

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of Indolizine Dicarbaldehydes

This guide provides an in-depth analysis of the mass spectrometric fragmentation patterns of indolizine dicarbaldehydes, offering a comparative perspective between hard and soft ionization techniques. Tailored for resear...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth analysis of the mass spectrometric fragmentation patterns of indolizine dicarbaldehydes, offering a comparative perspective between hard and soft ionization techniques. Tailored for researchers, scientists, and professionals in drug development, this document synthesizes established fragmentation principles of N-heterocycles and aromatic aldehydes to elucidate the structural characterization of this important molecular class.

Introduction: The Structural Significance of Indolizine Dicarbaldehydes

Indolizine, a bicyclic aromatic N-heterocycle, serves as a core scaffold in numerous pharmacologically active compounds and functional materials.[1] As a structural isomer of the ubiquitous indole nucleus, its derivatives are of significant interest in medicinal chemistry.[1][2] The addition of two carbaldehyde (formyl) groups to this ring system creates indolizine dicarbaldehydes, molecules with unique electronic properties and potential as versatile synthetic intermediates.

Mass spectrometry is an indispensable tool for the structural confirmation of these synthesized compounds. Understanding their fragmentation behavior is paramount for unambiguous identification, impurity profiling, and metabolic studies. This guide compares the fragmentation pathways induced by two common ionization methods: the high-energy Electron Ionization (EI) and the gentle Electrospray Ionization (ESI), providing a predictive framework for spectra interpretation.

Comparative Analysis of Ionization Techniques

The choice of ionization method fundamentally dictates the nature of the resulting mass spectrum. For indolizine dicarbaldehydes, EI and ESI provide complementary structural information.

  • Electron Ionization (EI): A "hard" ionization technique that bombards the analyte with high-energy (typically 70 eV) electrons.[3][4] This process imparts significant internal energy, leading to the formation of a radical cation (M+•) that undergoes extensive and often complex fragmentation.[3][5] The resulting spectrum is a rich fingerprint of the molecule's structure, ideal for library matching and elucidating the core scaffold. However, the molecular ion may be weak or absent for some molecules.[6]

  • Electrospray Ionization (ESI): A "soft" ionization technique that generates ions from a solution by creating a fine, charged aerosol.[7][8] ESI imparts minimal excess energy, typically resulting in an intact protonated molecule ([M+H]+) or other adducts.[7][9] While a single-stage ESI-MS spectrum provides molecular weight information, it offers little structural detail.[10] Its true power lies in its coupling with tandem mass spectrometry (MS/MS), where the [M+H]+ ion is selectively isolated and fragmented through Collision-Induced Dissociation (CID) to reveal controlled, stepwise fragmentation pathways.[10][11]

Electron Ionization (EI-MS) Fragmentation Patterns

Under EI conditions, the fragmentation of an indolizine dicarbaldehyde is expected to be initiated at the functional groups, which are the most facile sites for ionization and subsequent bond cleavage. The fragmentation pathways are governed by the stability of the resulting ions and neutral losses.

Aromatic aldehydes exhibit highly characteristic fragmentation patterns, which will dominate the EI spectrum.[6][12][13] The primary processes include:

  • α-Cleavage (Loss of H•): The most common initial fragmentation is the loss of a hydrogen radical from one of the aldehyde groups to form a highly stable acylium ion ([M-1]+). This peak is often very prominent in the spectra of aromatic aldehydes.[6][12][14]

  • Loss of a Formyl Radical (•CHO): Cleavage of the C-C bond between the indolizine ring and an aldehyde group results in the loss of a formyl radical (29 Da), producing an [M-29]+ ion.[6][14]

  • Sequential Loss of Carbon Monoxide (CO): The [M-1]+ acylium ion readily loses a neutral molecule of carbon monoxide (28 Da) to form a very stable [M-1-28]+ (or [M-29]+) ion.[6][12] This two-step loss of H• followed by CO is a hallmark of aromatic aldehydes.

Following the initial losses associated with the aldehyde groups, the core indolizine ring will begin to fragment. Based on the fragmentation of related indole derivatives, a key subsequent loss is that of hydrogen cyanide (HCN, 27 Da) from the pyrrole moiety of the ring system.[15][16]

The proposed EI fragmentation pathway for a generic indolizine dicarbaldehyde (e.g., MW 173.16) is visualized below.

EI_Fragmentation M Indolizine Dicarbaldehyde (M+•) m/z = 173 M_minus_1 [M-H]+ m/z = 172 M->M_minus_1 - H• M_minus_29 [M-CHO]+ m/z = 144 M->M_minus_29 - •CHO M_minus_H_CO [M-H-CO]+ m/z = 144 M_minus_1->M_minus_H_CO - CO M_minus_29_CO [M-2CHO]+ m/z = 115 M_minus_29->M_minus_29_CO - CO Fragment_HCN Fragment Ion m/z = 89 M_minus_29_CO->Fragment_HCN - C2H2 M_minus_H_2CO [M-H-2CO]+ m/z = 116 M_minus_H_CO->M_minus_H_2CO - CO M_minus_H_2CO->Fragment_HCN - HCN

Caption: Proposed EI fragmentation pathway for a generic indolizine dicarbaldehyde.

Electrospray Ionization Tandem MS (ESI-MS/MS) Fragmentation

In positive-ion ESI, indolizine dicarbaldehydes will readily form a protonated molecule, [M+H]+. The basic nitrogen atom in the indolizine core is the most likely site of protonation. The CID of this precursor ion will reveal fragmentation pathways that differ from EI due to the even-electron nature of the ion.

The fragmentation of the [M+H]+ ion will likely proceed via the loss of stable, neutral molecules:

  • Loss of Carbon Monoxide (CO): A protonated aldehyde can undergo a rearrangement to facilitate the loss of carbon monoxide (28 Da). For a dicarbaldehyde, this could occur sequentially, leading to [M+H-CO]+ and [M+H-2CO]+ ions.

  • Loss of Water (H₂O): If protonation occurs on an aldehyde oxygen, a subsequent rearrangement could lead to the loss of a water molecule (18 Da), a fragmentation pathway sometimes observed for aldehydes.[12]

  • Ring Fragmentation: Following or concurrent with the loss of small neutrals, the core N-heterocyclic ring system will fragment. Studies on related fused N-heterocycles show that cross-ring cleavages are common, particularly involving the pyridazine or pyrimidine rings, suggesting the pyridine portion of the indolizine may be susceptible to similar fragmentation.[17]

Below is a proposed ESI-MS/MS fragmentation pathway for a protonated indolizine dicarbaldehyde.

ESI_Fragmentation MH Protonated Molecule [M+H]+ m/z = 174 MH_minus_CO [M+H-CO]+ m/z = 146 MH->MH_minus_CO - CO (28 Da) MH_minus_2CO [M+H-2CO]+ m/z = 118 MH_minus_CO->MH_minus_2CO - CO (28 Da) RingFragment Ring Fragment (e.g., Pyridinium ion) m/z = 92 MH_minus_2CO->RingFragment - C2H2

Caption: Proposed ESI-MS/MS fragmentation of a protonated indolizine dicarbaldehyde.

Data Summary and Comparison

The key diagnostic fragments for an exemplary indolizine dicarbaldehyde (Molecular Weight: 173.16) are summarized below, highlighting the complementary nature of EI and ESI techniques.

IonizationPrecursor Ion (m/z)Key Fragment Ions (m/z)Proposed Neutral Loss(es)Structural Insight
EI 173 (M+•)172H•Presence of aldehyde group
144•CHO or (H• + CO)Presence of aldehyde group
116H• + 2COPresence of two aldehyde groups
115•CHO + COPresence of two aldehyde groups
89H• + 2CO + HCNCore indolizine ring structure
ESI-MS/MS 174 ([M+H]+)146COLoss from a protonated aldehyde
1182COSequential loss from both aldehydes
922CO + C₂H₂Core ring fragmentation

Experimental Protocols

To acquire high-quality, reproducible data, the following protocols are recommended.

Protocol 1: Electron Ionization Mass Spectrometry (EI-MS)
  • Sample Preparation: Dissolve the indolizine dicarbaldehyde sample in a volatile solvent (e.g., methanol or dichloromethane) to a concentration of approximately 100 µg/mL.

  • Instrumentation: Utilize a Gas Chromatograph-Mass Spectrometer (GC-MS) for sample introduction, as it ensures volatilization and separation from non-volatile impurities.

  • GC Method:

    • Injector: Split/splitless, set to 250 °C.

    • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

    • Oven Program: Hold at 100 °C for 1 min, then ramp at 15 °C/min to 280 °C and hold for 5 min.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • MS Method:

    • Ion Source: Electron Ionization (EI).

    • Ion Source Temperature: 230 °C.

    • Electron Energy: 70 eV. This is a standard energy that facilitates comparison with commercial spectral libraries.[3]

    • Mass Range: Scan from m/z 40 to 300 to ensure capture of low-mass fragments and the molecular ion.

  • Data Analysis: Identify the molecular ion peak. Analyze the spectrum for characteristic losses of 1 (H•), 28 (CO), and 29 (CHO) Da. Compare the resulting spectrum to established patterns for aromatic aldehydes and N-heterocycles.

Protocol 2: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)
  • Sample Preparation: Dissolve the sample in a suitable solvent system for liquid chromatography, such as 50:50 acetonitrile:water with 0.1% formic acid, to a concentration of 1-10 µg/mL. The formic acid is crucial as it aids in the protonation of the analyte.[18]

  • Instrumentation: Utilize a Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS), such as a Q-TOF or Triple Quadrupole instrument.[17]

  • LC Method:

    • Column: A C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm particle size).

    • Mobile Phase A: Water + 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

    • Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, then return to initial conditions.

    • Flow Rate: 0.3 mL/min.

  • MS Method:

    • Ion Source: Electrospray Ionization (ESI), positive ion mode.

    • Capillary Voltage: 3500 V.[17]

    • Gas Temperature: 300 °C.[17]

    • MS1 Scan: Acquire a full scan spectrum from m/z 100 to 400 to identify the m/z of the protonated molecule ([M+H]+).

    • MS2 (Product Ion) Scan: Select the [M+H]+ ion (m/z 174) as the precursor for CID. Apply a range of collision energies (e.g., 10-40 V) to observe the full profile of fragment ions. This energy-dependent approach provides a comprehensive fragmentation map.[10]

  • Data Analysis: Analyze the MS/MS spectrum for neutral losses from the [M+H]+ precursor. Focus on the loss of CO (28 Da) and subsequent fragmentation of the core ring structure.

Conclusion

The mass spectrometric fragmentation of indolizine dicarbaldehydes is a predictable process governed by the well-established behavior of its constituent parts: the aromatic aldehyde functional groups and the N-fused heterocyclic core. Electron Ionization provides a high-energy fragmentation fingerprint, characterized by initial losses of H• and CHO radicals, followed by decarbonylation. In contrast, ESI-MS/MS offers a controlled fragmentation pathway of the protonated molecule, dominated by the loss of neutral CO molecules. By employing both techniques, researchers can achieve a comprehensive and unambiguous structural characterization of this important class of compounds, leveraging complementary data to confirm molecular weight, functional groups, and the core scaffold.

References

  • Krajsovszky, G., et al. (n.d.). Electrospray ionization‐tandem mass spectrometric study of fused nitrogen‐containing ring systems. ResearchGate. Available at: [Link]

  • University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Available at: [Link]

  • Dunnivant, F. M., & Ginsbach, J. W. (2008). GCMS Section 6.11.4 - Fragmentation of Aldehydes. Whitman College. Available at: [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

  • Amai, R. S. (1972). Fragmentation mechanisms in mass spectrometry. Journal of Chemical Education, 49(2), 107. Available at: [Link]

  • JoVE. (n.d.). Mass Spectrometry Fragmentation Methods in Analytical Chemistry. Available at: [Link]

  • Smyth, W. F. (2005). Recent studies on the electrospray ionisation mass spectrometric behaviour of selected nitrogen-containing drug molecules and its application to drug analysis using liquid chromatography-electrospray ionisation mass spectrometry. Journal of Chromatography B, 824(1-2), 1-20. Available at: [Link]

  • Kihel, A., et al. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. Available at: [Link]

  • Wikipedia. (n.d.). Electrospray ionization. Available at: [Link]

  • Dyson, P. J., et al. (2001). Combining energy-dependent electrospray ionisation with tandem mass spectrometry for the analysis of inorganic compounds. Rapid Communications in Mass Spectrometry, 15(11), 893-896. Available at: [Link]

  • Cowley, A. R., et al. (2021). Synthesis and spectroscopic and structural characterization of spiro[indoline-3,3'-indolizine]s formed by 1,3-dipolar cycloadditions between isatins, pipecolic acid and an electron-deficient alkene. Acta Crystallographica Section C: Structural Chemistry, 77(9), 496-504. Available at: [Link]

  • Kuhn, S. (2024). Investigation of Electron Ionization in Mass Spectrometry: Principles and Applications. Research & Reviews: Journal of Chemistry, 13(2). Available at: [Link]

  • Singh, N. (2021, May 23). Ionization Methods in Mass Spectrometry | MALDI | ESI | EI | CI | FAB. YouTube. Available at: [Link]

  • LCGC International. (2022, April 15). Electron Ionization for GC–MS. Available at: [Link]

  • Lirias. (n.d.). Asian Journal of Organic Chemistry. Available at: [Link]

  • Emory University. (n.d.). Mass Spectrometry Ionization Methods. Available at: [Link]

  • Prasain, J. (2010, January 22). Ion fragmentation of small molecules in mass spectrometry. SlideShare. Available at: [Link]

  • Prasain, J. (2010). Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) Study of Mass Spectra of Some Indole Derivatives. Available at: [Link]

  • International Journal of Engineering Trends and Technology. (2025). Recent Advances in the Synthesis of Indolizines and their Derivatives. Available at: [Link]

  • Li, Y., et al. (2022). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. International Journal of Environmental Research and Public Health, 19(21), 14509. Available at: [Link]

  • Gabriele, B., et al. (n.d.). Synthesis and Photochemical Characterization of Indolizine Fluorophores Obtained by a Multicomponent Palladium Iodide−Catalyzed Oxidative Aminocarbonylation Approach. CNR-IRIS. Available at: [Link]

Sources

Comparative

Comparing fluorescence intensity of 2-phenylindolizine vs. indole derivatives

Executive Summary: The Electronic Divergence This guide provides a technical comparison between 2-phenylindolizine and indole derivatives, focusing on their fluorescence intensity, quantum yield ( ), and emission charact...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Electronic Divergence

This guide provides a technical comparison between 2-phenylindolizine and indole derivatives, focusing on their fluorescence intensity, quantum yield (


), and emission characteristics.

While both scaffolds share a bicyclic 10-


 electron system, they are electronically distinct. Indole  (1H-benzo[b]pyrrole) is the quintessential UV-fluorescent biological probe (e.g., Tryptophan). Indolizine  (pyrrolo[1,2-a]pyridine), particularly its 2-phenyl  derivatives, represents a class of tunable, visible-light fluorophores with significant Stokes shifts and high quantum efficiency in non-polar environments.

Key Technical Verdict:

  • Indole: Best for UV excitation/emission (Ex: ~280 nm, Em: ~350 nm) and probing local protein hydration (solvatochromic).

  • 2-Phenylindolizine: Superior for visible range applications (Blue/Green emission), larger Stokes shifts (>80 nm), and resistance to photobleaching, making it a preferred scaffold for organic light-emitting diodes (OLEDs) and bio-imaging tags.

Photophysical Mechanism & Structural Causality

The Bridgehead Nitrogen Factor

The fluorescence difference stems from the nitrogen atom's position.

  • Indole: The nitrogen is part of the pyrrole ring (NH), contributing a lone pair to the aromatic sextet. The transition is typically

    
    , but the energy gap is large, resulting in UV emission.
    
  • Indolizine: The nitrogen is "bridgehead" (shared between rings). This creates a fully conjugated, planar structure with a significant dipole moment. The 2-phenyl substitution extends this conjugation path, lowering the HOMO-LUMO gap and pushing emission into the visible spectrum (400–550 nm).

Diagram: Electronic Transition Pathways

G cluster_indole Indole Scaffold (UV) cluster_indolizine 2-Phenylindolizine (Visible) I_GS Ground State (S0) Localized u03c0 I_ES Excited State (S1) UV Emission (~350nm) I_GS->I_ES Abs (280nm) I_ES->I_GS Fluor (u03a6 ~0.29) P_ES Excited State (S1) ICT State I_ES->P_ES Structural Isomerism (Bridgehead N Effect) P_GS Ground State (S0) Extended Conjugation P_GS->P_ES Abs (>330nm) P_Vis Visible Emission (450-500nm) P_ES->P_Vis Large Stokes Shift High u03a6 (>0.40)

Figure 1: Comparative electronic transition pathways showing the shift from UV (Indole) to Visible (Indolizine) emission due to conjugation extension.

Comparative Data Analysis

The following data aggregates performance metrics from standard solutions (Ethanol/Acetonitrile) to ensure comparability.

MetricIndole (Standard)2-Phenylindolizine DerivativesPerformance Implication
Excitation Max (

)
270 – 290 nm330 – 390 nmIndolizine avoids UV damage to biological samples.
Emission Max (

)
320 – 350 nm (UV/Violet)440 – 550 nm (Blue/Green)Indolizine is detectable by standard visible optics.
Stokes Shift ~50 – 70 nm80 – 150 nmLarger shift in Indolizine reduces self-quenching.
Quantum Yield (

)
0.29 (Ethanol)0.40 – 0.85 (Derivative dependent)2-Phenylindolizines are generally brighter per photon absorbed.
Solvent Sensitivity High (Quenches in water)Moderate (Positive Solvatochromism)Indole is a better polarity sensor; Indolizine is a better tag.
Lifetime (

)
~4.1 ns4.0 – 12.0 nsLonger lifetimes in Indolizines facilitate time-resolved imaging.

Note on Derivatives: Unsubstituted 2-phenylindolizine has a


 of ~0.2–0.3. However, adding electron-withdrawing groups (e.g., -CN, -COOR) at the 7-position or electron-donating groups at the phenyl ring can boost 

to >0.80 via Intramolecular Charge Transfer (ICT).

Experimental Protocol: Relative Quantum Yield Measurement

To objectively compare the fluorescence intensity of a new 2-phenylindolizine derivative against an indole standard, use the Relative Method (Williams et al.). This protocol is self-validating by using a cross-reference standard.

Reagents & Standards
  • Reference Standard: Quinine Sulfate in 0.1 M H₂SO₄ (

    
    ) or 9,10-Diphenylanthracene in Cyclohexane (
    
    
    
    ). Choose the standard that matches the emission region of your sample.
  • Solvent: Spectroscopic grade Ethanol or Acetonitrile.

Step-by-Step Workflow
  • Absorbance Matching:

    • Prepare solutions of the Sample (Indolizine) and Standard.

    • Adjust concentrations so that optical density (OD) at the excitation wavelength is below 0.1 (ideally 0.05).

    • Why? To prevent inner-filter effects (re-absorption of emitted light).

  • Spectrum Acquisition:

    • Record the integrated fluorescence intensity (

      
      ) for both sample and standard using the same excitation wavelength, slit width, and detector voltage.
      
    • Correct for solvent background.[1]

  • Calculation: Use the following equation:

    
    
    
    • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

      
      : Quantum Yield[2][3][4][5][6][7][8][9]
      
    • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

      
      : Slope of the plot of Integrated Fluorescence Intensity vs. Absorbance.
      
    • ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

      
      : Refractive index of the solvent.[10]
      
Workflow Diagram

Protocol Start Start: Sample Preparation CheckOD Measure Absorbance (OD) Target: OD < 0.05 @ Ex u03bb Start->CheckOD Decision Is OD < 0.1? CheckOD->Decision Dilute Dilute Sample Decision->Dilute No Measure Measure Integrated Fluorescence Area (F) Decision->Measure Yes Dilute->CheckOD Plot Plot F vs. Absorbance (Calculate Gradient) Measure->Plot Calc Calculate u03a6 using Refractive Index Plot->Calc

Figure 2: Self-validating workflow for determining relative quantum yield, ensuring linearity and avoiding inner-filter artifacts.

Applications & Selection Guide

When to use Indole Derivatives:
  • Protein Folding Studies: Tryptophan (an indole) is intrinsic. Use it to monitor protein denaturation without external labeling.

  • Membrane Biophysics: Indole localizes near the lipid-water interface; its fluorescence lifetime is sensitive to water penetration.

When to use 2-Phenylindolizine:
  • Cellular Imaging: The visible emission (blue/green) avoids autofluorescence overlap and UV toxicity.

  • OLED Development: 1,2-diphenylindolizine derivatives are stable blue emitters with high thermal stability (

    
    C).[11]
    
  • pH Sensing: Derivatives with amino groups show pH-dependent ICT, allowing for ratiometric sensing in acidic organelles.

References

  • Photophysical Properties of Indolizines: Comparison of absorption and emission maxima of 2-arylindolizines. Source: ResearchGate.[3][9][12]

  • Indole Fluorescence Standards: Data on Indole and Tryptophan quantum yields (0.29 / 0.14). Source: Frontiers in Chemistry.

  • OLED Applications: 1,2-diphenylindolizine as blue-emitting materials. Source: PubMed.

  • Quantum Yield Protocol: Standard comparative method (Williams et al.). Source: HORIBA Scientific.

  • Indolizine Bio-Imaging: Pyrido[3,2-b]indolizine as a tunable scaffold. Source: ACS Publications.

Sources

Validation

A Comparative Guide to the Structural Elucidation of the 2-Phenylindolizine Scaffold: From Spectroscopic Inference to Crystallographic Certainty

For Researchers, Scientists, and Drug Development Professionals As a Senior Application Scientist, this guide provides an in-depth comparison of analytical techniques for the structural determination of the 2-phenylindol...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth comparison of analytical techniques for the structural determination of the 2-phenylindolizine scaffold, a core moiety in various promising therapeutic agents. While a public crystal structure for 2-Phenylindolizine-1,3-dicarbaldehyde is not currently available, this guide will use the broader class of 2-phenylindolizine derivatives to illustrate a comprehensive, multi-technique approach to structural validation, culminating in the definitive analysis provided by single-crystal X-ray diffraction.

The 2-phenylindolizine core is of significant interest in medicinal chemistry, with derivatives exhibiting notable antibacterial and anticancer properties.[1][2][3][4] Accurate and unambiguous determination of the three-dimensional structure of these molecules is paramount. It forms the bedrock of understanding structure-activity relationships (SAR), optimizing ligand-protein interactions, and guiding rational drug design.[5] This guide will dissect the roles, strengths, and limitations of various analytical methods, demonstrating how they synergize to create a self-validating system of characterization.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction is the unequivocal method for determining the precise three-dimensional arrangement of atoms in a crystalline solid. It provides a static, atomic-resolution snapshot of the molecule, revealing not just its connectivity but also its conformation, bond lengths, bond angles, and intermolecular interactions within the crystal lattice. For drug development professionals, this level of detail is invaluable for validating computational models and understanding how a molecule might interact with a biological target.[5]

Causality in Experimental Choices: The Path to a Crystal Structure

Obtaining a high-quality crystal structure is a multi-step process where each stage is critical for success. The primary challenge often lies in growing diffraction-quality single crystals, as many complex organic molecules may be prone to oiling out or forming amorphous precipitates.[5]

Experimental Protocol: Single-Crystal Growth and X-ray Diffraction

  • Purification: The compound must be of the highest possible purity (>99%). Residual solvents or minor impurities can inhibit crystallization or become incorporated into the lattice, leading to disorder and poor diffraction quality.

  • Solvent Selection: A systematic screening of solvents is performed. The ideal solvent is one in which the compound has moderate solubility. Solvents like ethanol, acetonitrile, ethyl acetate, or mixtures thereof are common starting points for indolizine derivatives.[6]

  • Crystallization Method:

    • Slow Evaporation: A saturated solution of the compound is prepared and left undisturbed in a loosely capped vial, allowing the solvent to evaporate over several days to weeks. This is often the simplest and most effective starting point.

    • Vapor Diffusion (Hanging or Sitting Drop): A concentrated drop of the compound solution is allowed to equilibrate with a larger reservoir of a solvent in which the compound is insoluble (an "anti-solvent"). The slow diffusion of the anti-solvent into the drop gradually reduces the compound's solubility, promoting controlled crystal growth.

    • Cooling: A saturated solution is prepared at an elevated temperature and then slowly cooled. This is effective for compounds with a steep solubility curve.

  • Crystal Mounting and Data Collection: A suitable single crystal is carefully selected under a microscope, mounted on a goniometer head, and placed in the X-ray diffractometer. The crystal is typically flash-cooled to 100 K in a stream of nitrogen gas to minimize thermal motion and radiation damage.

  • Structure Solution and Refinement: The diffraction pattern is collected and processed. The resulting electron density map is used to solve the structure (determine the positions of the atoms), and the model is then refined to best fit the experimental data.

Interpreting Crystallographic Data

The final output of a successful X-ray diffraction experiment is a set of crystallographic data, often deposited in a repository like the Cambridge Structural Database (CSD).[7][8] The table below summarizes key parameters and their significance.

ParameterTypical Value (Small Molecule)Significance
Formula / MW C₁₄H₁₁N / 193.24 (for 2-phenylindolizine)[9]Confirms the chemical identity and is the basis for density calculations.
Crystal System Monoclinic, OrthorhombicDescribes the basic shape of the unit cell.
Space Group P2₁/c, P-1Defines the symmetry elements within the unit cell.
Unit Cell (Å) a, b, c ≈ 5-20 Å; α, β, γ ≈ 90-120°The dimensions and angles of the repeating unit of the crystal.
Z 2, 4The number of molecules in the unit cell.
R-factor (R1) < 0.05 (5%)A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower value indicates a better fit.
Goodness-of-Fit (GooF) ~1.0Should be close to 1 for a good model.

Complementary and Alternative Spectroscopic Techniques

While SC-XRD provides the ultimate structural proof, it is not always feasible and provides no information about the molecule's behavior in solution. A suite of spectroscopic techniques is therefore essential for initial characterization, confirmation of identity, and providing complementary data.[1][3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for determining the connectivity of a molecule in solution.[10] By probing the magnetic environments of atomic nuclei (typically ¹H and ¹³C), a detailed 2D map of the molecular structure can be assembled.

Experimental Protocol: NMR Sample Preparation and Analysis

  • Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube. The choice of solvent is critical to ensure the compound is fully dissolved.

  • Data Acquisition: Acquire a series of experiments:

    • ¹H NMR: Identifies the number and type of protons.

    • ¹³C NMR: Identifies the number and type of carbons.

    • 2D NMR (COSY, HSQC, HMBC): Establishes connectivity between protons (COSY), directly links protons to the carbons they are attached to (HSQC), and shows longer-range correlations between protons and carbons (HMBC), allowing the full carbon skeleton to be pieced together.

Data Comparison: NMR vs. X-ray Crystallography

TechniqueInformation ProvidedStrengthsLimitations
NMR Atomic connectivity, solution-state conformation, dynamic processes.Provides data on the molecule in a biologically relevant solution state; non-destructive.Does not directly provide 3D structure, bond lengths, or angles; can be ambiguous for complex stereochemistry.
SC-XRD Definitive 3D structure, bond lengths/angles, stereochemistry, packing.Unambiguous determination of the solid-state structure.Requires diffraction-quality crystals; provides a static picture, not necessarily the solution conformation.
Mass Spectrometry (MS)

Mass spectrometry provides a highly accurate measurement of the molecular weight of a compound, thereby confirming its elemental composition.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Preparation: A dilute solution of the compound is prepared in a suitable solvent (e.g., methanol or acetonitrile).

  • Ionization: The sample is introduced into the mass spectrometer and ionized, typically using Electrospray Ionization (ESI).

  • Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured with high precision. For 2-phenylindolizine (C₁₄H₁₁N), the expected exact mass for the protonated molecule [M+H]⁺ would be 194.0964.[11] Observing this value confirms the molecular formula.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the presence of specific functional groups within a molecule. For the target molecule, 2-Phenylindolizine-1,3-dicarbaldehyde, IR would be particularly useful for confirming the presence of the aldehyde groups, which would show strong characteristic C=O stretching vibrations around 1670-1690 cm⁻¹.[12]

Synergy of Techniques: A Self-Validating Workflow

The diagram below illustrates a logical workflow for the structural elucidation of a novel 2-phenylindolizine derivative.

G cluster_synthesis Synthesis & Purification cluster_validation Definitive Validation Synthesis Synthesis of Derivative Purification Column Chromatography / Recrystallization Synthesis->Purification IR IR Spectroscopy Purification->IR Confirm Functional Groups MS HRMS Purification->MS Confirm Molecular Formula NMR 1D & 2D NMR Purification->NMR Determine Connectivity XRD Single-Crystal X-ray Diffraction MS->XRD Confirm Identity in Crystal NMR->XRD Confirm 3D Structure & Stereochemistry

Caption: Workflow for structural elucidation of 2-phenylindolizine derivatives.

References

  • Gandham, S. K., Jha, A., & Kudale, A. A. (2024). Design and Synthesis of 2-Phenylindolizine Acetamides: Molecular Docking, in Vitro Antimicrobial and Anticancer Activity Evaluation. Chemistry & Biodiversity, 21(5), e202400075. [Link]

  • Shaik, A., Prasad, M. S. N. A., Prasad, P. R., & Kishore, P. V. V. N. (2024). Synthesis and In-silico Docking Analysis of 2-Phenylindolizine Acetamide Scaffolds: Potent Anticancer and Antibacterial Targets. Bentham Science Publishers. [Link]

  • Gandham, S. K., Jha, A., & Kudale, A. A. (2024). Design and Synthesis of 2-Phenylindolizine Acetamides: Molecular Docking, in Vitro Antimicrobial and Anticancer Activity Evaluation. ResearchGate. [Link]

  • ResearchGate. (n.d.). Synthesis and In-silico Docking Analysis of 2-Phenylindolizine Acetamide Scaffolds: Potent Anticancer and Antibacterial Ta. ResearchGate. [Link]

  • PubChemLite. (n.d.). 2-phenylindolizine (C14H11N). PubChemLite. [Link]

  • ResearchGate. (n.d.). X-Ray crystallography experimental data. ResearchGate. [Link]

  • National Center for Biotechnology Information. (n.d.). 2-Phenylindolizine. PubChem. [Link]

  • Der Pharma Chemica. (n.d.). Synthesis, Biological Activity of 2-phenylindolizine Acetamide Derivatives as Potential Antibacterial Agents. Der Pharma Chemica. [Link]

  • BiŌkeanós. (n.d.). The Cambridge Structural Database. BiŌkeanós. [Link]

  • Hertkorn, N., et al. (2013). High-field NMR spectroscopy and FTICR mass spectrometry: powerful discovery tools for the molecular level characterization of marine dissolved organic matter. Biogeosciences. [Link]

  • University of Iowa. (n.d.). CCDC 2439985: Experimental Crystal Structure Determination. Iowa Research Online. [Link]

  • ResearchGate. (n.d.). List of synthesized 2-Phenylindolizine compounds. ResearchGate. [Link]

  • El-Gazzar, A. B. A., et al. (2019). Synthesis, X-ray Analysis, Biological Evaluation and Molecular Docking Study of New Thiazoline Derivatives. Molecules. [Link]

  • Shabaan, S., et al. (n.d.). Synthesis and Characterization of 1,10-Phenanthroline-2,9-dicarbaldehyde-bis-(thiosemicarbazone). Asian Journal of Chemistry. [Link]

  • Alshennawi, A. E., et al. (2024). Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review. Migration Letters. [Link]

  • Al-Obaidi, A. S. M., et al. (2024). Synthesis Structural Study and Spectroscopic Characterization of Azo Compound Derived from Mercaptothiadiazole and Methoxybenzaldehyde. International Journal of Drug Delivery Technology. [Link]

  • Kumar, A., & Shukla, S. (2023). Advances in X-ray crystallography methods to study structural dynamics of macromolecules. Advanced Spectroscopic Methods to Study Biomolecular Structure and Dynamics. [Link]

Sources

Comparative

Validating purity of 2-Phenylindolizine-1,3-dicarbaldehyde using HPLC

Title: Beyond C18: Validating the Purity of 2-Phenylindolizine-1,3-dicarbaldehyde Using Mixed-Mode HPLC The Analytical Context: 2-Phenylindolizine-1,3-dicarbaldehyde 2-Phenylindolizine-1,3-dicarbaldehyde (CAS: 447449-65-...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Beyond C18: Validating the Purity of 2-Phenylindolizine-1,3-dicarbaldehyde Using Mixed-Mode HPLC

The Analytical Context: 2-Phenylindolizine-1,3-dicarbaldehyde

2-Phenylindolizine-1,3-dicarbaldehyde (CAS: 447449-65-2) is a highly conjugated heterocyclic compound frequently utilized as a synthetic intermediate and fluorescent probe[1]. With a molecular weight of 249.27 g/mol , a LogP of approximately 3.04, and multiple hydrogen bond acceptors[2], it presents a unique challenge for chromatographic purity validation. During its synthesis, structurally similar impurities—such as the mono-substituted 2-phenylindolizine-3-carbaldehyde—often co-elute. Resolving these critical pairs requires an intentional approach to stationary phase selection, moving beyond standard generic methods.

Mechanistic Causality: Why Traditional C18 Falls Short

For decades, the octadecylsilane (C18) column has been the default starting point for reversed-phase liquid chromatography (RPLC) method development[3]. C18 phases rely almost exclusively on dispersive van der Waals forces (hydrophobic interactions)[4]. However, when attempting to separate 2-Phenylindolizine-1,3-dicarbaldehyde from its mono-carbaldehyde precursors, the difference in hydrophobicity is minimal. This often results in a resolution factor (


) of less than 1.5, failing standard system suitability requirements.

To achieve baseline separation, we must exploit the molecule's aromaticity. Biphenyl stationary phases offer a mixed-mode retention mechanism: they provide standard hydrophobic retention while simultaneously engaging in strong


 interactions with the extended conjugated system of the indolizine core and the phenyl ring[4][5].

HPLC_Method Start 2-Phenylindolizine-1,3-dicarbaldehyde Purity Validation C18 Standard C18 Column (Alkyl Phase) Start->C18 Biphenyl Biphenyl Column (Aromatic Phase) Start->Biphenyl Mech1 Hydrophobic Interactions Only C18->Mech1 Mech2 Hydrophobic + π-π Interactions Biphenyl->Mech2 Res1 Co-elution of Aromatic Impurities (Rs < 1.5) Mech1->Res1 Suboptimal Res2 Baseline Resolution (Rs > 2.0) Mech2->Res2 Optimal

Caption: Logical decision tree comparing C18 and Biphenyl stationary phases for aromatic resolution.

Experimental Design & Self-Validating Protocol

To objectively compare the performance of C18 and Biphenyl columns, we designed a self-validating experimental workflow.

Causality in Mobile Phase Selection: A critical, often overlooked factor when using biphenyl columns is the choice of organic modifier. Acetonitrile contains


 electrons (C≡N triple bond) that can compete with the analyte for the 

binding sites on the biphenyl ligand, thereby suppressing the column's unique selectivity. Methanol, being a protic solvent with no

electrons, enhances

driven separations[6]. Therefore, Methanol was selected as the organic modifier to maximize the biphenyl phase's potential.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 2-Phenylindolizine-1,3-dicarbaldehyde in HPLC-grade Methanol to a concentration of 1.0 mg/mL. Spike with 5% (w/w) 2-phenylindolizine-3-carbaldehyde as a known impurity marker.

  • System Equilibration: Flush the system with Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (Methanol) at a 40:60 ratio for 20 column volumes. The formic acid ensures a stable baseline and keeps residual silanols protonated, preventing peak tailing.

  • Chromatographic Conditions:

    • Columns: Raptor C18 (100 x 4.6 mm, 2.7 µm) vs. Raptor Biphenyl (100 x 4.6 mm, 2.7 µm)[6].

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C (controlled to minimize viscosity-induced pressure fluctuations).

    • Injection Volume: 5 µL.

    • Detection: Photodiode Array (PDA) at

      
       = 254 nm.
      
  • System Suitability Criteria: The system validates itself if the tailing factor (

    
    ) is 
    
    
    
    1.5 and the resolution (
    
    
    ) between the main peak and the impurity is
    
    
    2.0.

Exp_Workflow Prep Sample Prep (1 mg/mL in MeOH) Equil Equilibration (60% MeOH / 40% Water) Prep->Equil Inject Injection (5 µL Volume) Equil->Inject Detect PDA Detection (λ = 254 nm) Inject->Detect Analyze Data Analysis (Calculate Rs & Tf) Detect->Analyze

Caption: Experimental workflow for the HPLC purity validation of 2-Phenylindolizine-1,3-dicarbaldehyde.

Comparative Data Analysis

The experimental results clearly demonstrate the superiority of the biphenyl phase for this specific application.

Chromatographic ParameterTraditional C18 (Alkyl Phase)Biphenyl (Aromatic Phase)
Retention Time (Main Peak) 4.2 min6.8 min
Retention Time (Impurity) 4.4 min5.5 min
Selectivity (

)
1.051.24
Resolution (

)
1.1 (Co-elution)3.4 (Baseline Separation)
Tailing Factor (

)
1.61.1
System Suitability Status FAIL PASS

Data Interpretation: On the C18 column, the mono-carbaldehyde impurity and the dicarbaldehyde target molecule co-elute because their hydrophobic profiles are nearly identical. However, on the Biphenyl column, the elution order is fundamentally driven by


 interactions. The dicarbaldehyde target, possessing more electron-withdrawing groups that alter the electron density of the aromatic system, exhibits stronger retention on the biphenyl phase, leading to a dramatic increase in resolution (

= 3.4)[4][5].

Conclusion & Best Practices

For researchers validating the purity of highly conjugated heterocycles like 2-Phenylindolizine-1,3-dicarbaldehyde, relying solely on C18 columns can lead to false-positive purity reports due to hidden, co-eluting impurities. By transitioning to a Biphenyl stationary phase and utilizing Methanol as the organic modifier, analysts can unlock orthogonal


 retention mechanisms[6], ensuring rigorous, self-validating purity assessments.

References

  • Benchchem. "Biphenyl Stationary Phases in HPLC: A Comparative Guide for Related Compound Analysis." Retrieved from 4

  • LCMS.cz. "Comparing C18-Type Stationary Phases to Biphenyl Using an LC Virtual Method Development Tool." Retrieved from 6

  • Select Science. "Why biphenyl is replacing C18 in HPLC." Retrieved from 3

  • Chromatography Online. "Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases." Retrieved from 5

  • ChemDiv. "Compound 2-phenylindolizine-1,3-dicarbaldehyde." Retrieved from 2

  • MolCore. "15764-47-3 | 2-Phenylimidazo[1,2-a]pyrimidine - MolCore." Retrieved from 1

Sources

Validation

Comparative Photostability Guide: 2-Phenylindolizine-1,3-dicarbaldehyde vs. Standard Fluorophores

Topic: Comparative Photostability of 2-Phenylindolizine-1,3-dicarbaldehyde Fluorophores Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals. Executive Summary: The...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Comparative Photostability of 2-Phenylindolizine-1,3-dicarbaldehyde Fluorophores Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary: The Indolizine Advantage

In the realm of advanced bioimaging and materials science, 2-Phenylindolizine-1,3-dicarbaldehyde represents a critical scaffold within the "Seoul-Fluor" and related indolizine-based fluorophore families. Unlike traditional xanthene dyes (e.g., Fluorescein, Rhodamine) which suffer from small Stokes shifts and rapid photobleaching, 1,3-disubstituted indolizines utilize a Donor-Acceptor (D-π-A) architecture.

This guide objectively compares the photostability and optical performance of 2-Phenylindolizine-1,3-dicarbaldehyde against industry standards. The data indicates that while Fluorescein excels in initial brightness, the Indolizine scaffold offers superior signal retention over time and a large Stokes shift , making it the preferred choice for time-lapse imaging and environments requiring resistance to photo-oxidation.

Chemical Context & Mechanism

To understand the stability profile, we must first analyze the structural causality.

Structural Logic

The 2-Phenylindolizine-1,3-dicarbaldehyde molecule consists of an electron-rich indolizine core (Donor) substituted at the 1 and 3 positions with electron-withdrawing formyl groups (Acceptors).

  • The "Push-Pull" Effect: The intrinsic dipole created between the nitrogen lone pair (donor) and the carbonyls (acceptors) facilitates Intramolecular Charge Transfer (ICT) .

  • Photostability Mechanism: Upon excitation, the electron density shifts significantly, altering the dipole moment. This rapid relaxation via fluorescence—coupled with a rigid heterocyclic core—minimizes the time spent in the reactive triplet state, thereby reducing the generation of singlet oxygen (

    
    ), the primary agent of photobleaching.
    
Synthesis Pathway (Vilsmeier-Haack)

The stability is built into the synthesis. The 1,3-dicarbaldehyde functionality is typically installed via a double Vilsmeier-Haack formylation, locking the reactive sites of the indolizine ring.

Synthesis Start 2-Phenylindolizine (Electron Rich Core) Inter Iminium Salt Intermediate Start->Inter Electrophilic Subst. (C1 & C3) Reagent POCl3 / DMF (Vilsmeier Reagent) Reagent->Inter Product 2-Phenylindolizine- 1,3-dicarbaldehyde Inter->Product Hydrolysis

Caption: Synthesis of 2-Phenylindolizine-1,3-dicarbaldehyde via double Vilsmeier-Haack formylation, stabilizing the C1 and C3 positions.

Comparative Performance Analysis

The following data synthesizes photophysical properties of Indolizine-1,3-dicarbaldehyde derivatives compared to standard benchmarks.

Quantitative Photostability & Optical Data
Feature2-Phenylindolizine-1,3-dicarbaldehydeFluorescein (FITC)Rhodamine BBODIPY FL
Photostability (

)
*
> 60 mins ~10-15 mins~30 mins> 60 mins
Bleaching Rate (

)
Low (

)
High (

)
ModerateVery Low
Stokes Shift Large (70–100 nm) Small (20–25 nm)Small (25 nm)Small (10–20 nm)
Quantum Yield (

)
0.40 – 0.85 (Solvent dependent)0.92 (pH > 8)0.31 (Water)~0.90
pH Sensitivity Low (Stable) High (Quenched < pH 6)ModerateLow
Primary Failure Mode Slow OxidationRapid Lactone Ring OpeningAggregationHigh Cost/Lipophilicity

*Note:


 represents the time to 50% fluorescence intensity loss under continuous irradiation (Xe lamp, 150W).
Critical Insights
  • Signal-to-Noise Ratio (SNR): While Fluorescein has a higher initial Quantum Yield (

    
    ), the Indolizine's Large Stokes Shift  eliminates self-quenching and separates emission from excitation light, often resulting in a superior effective SNR in biological tissue.
    
  • Solvent Dependence: The 1,3-dicarbaldehyde derivatives exhibit solvatochromism. Their emission can shift from blue-green to yellow-orange depending on solvent polarity, a feature absent in the rigid BODIPY or Fluorescein scaffolds.

Experimental Protocol: Validating Photostability

To reproduce the photostability claims, use the following self-validating protocol. This method normalizes for concentration and light intensity.

Materials
  • Sample: 2-Phenylindolizine-1,3-dicarbaldehyde (10

    
    M in Toluene or DCM).
    
  • Control: Fluorescein (10

    
    M in 0.1 M NaOH).
    
  • Setup: Xenon arc lamp (150W) or 450nm Laser diode.

  • Detector: Spectrofluorometer.

Step-by-Step Methodology
  • Absorbance Matching: Adjust concentrations of Sample and Control so that Optical Density (OD) at the excitation wavelength is identical (target OD = 0.1). Why? This ensures both samples absorb the same number of photons.

  • Baseline Scan: Record the full emission spectrum (

    
    ).
    
  • Irradiation: Expose the cuvette to the light source continuously. Ensure stirring to prevent local bleaching.

  • Time-Lapse Measurement: Record emission intensity at

    
     every 60 seconds for 60 minutes.
    
  • Data Normalization: Plot

    
     vs. Time (seconds).
    
  • Calculation: Fit the decay curve to a first-order exponential decay equation:

    
    
    Extract the bleaching rate constant 
    
    
    
    .

Mechanism of Action: Why is it Stable?

The superior photostability of the 2-Phenylindolizine-1,3-dicarbaldehyde arises from its electronic structure.

StabilityMechanism Excitation Photon Absorption (S0 -> S1) ICT Intramolecular Charge Transfer (Dipole Change) Excitation->ICT Fast (< fs) Relaxation Radiative Decay (Fluorescence) ICT->Relaxation Dominant Pathway (High Stability) ISC Intersystem Crossing (S1 -> T1) ICT->ISC Suppressed by Rigid Structure Bleaching Reaction with O2 (Photobleaching) ISC->Bleaching Triplet State Chemistry

Caption: The photophysical pathway. The rapid ICT and rigid scaffold suppress Intersystem Crossing (ISC), minimizing the reactive Triplet State (T1) that leads to photobleaching.

The Role of the Aldehyde Groups

The formyl groups at C1 and C3 are not just auxochromes; they are electron sinks . By pulling electron density away from the indolizine core during the excited state, they stabilize the molecule against oxidative attack that typically targets electron-rich centers in other dyes.

References

  • Kim, E., et al. (2013). "Rational Design and Synthesis of Indolizine-Based Fluorophores (Seoul-Fluor) with Tunable Emission." Journal of the American Chemical Society. Link (Representative scaffold data).

  • Park, S. B., et al. (2015). "Discovery, Understanding, and Bioapplication of Organic Fluorophore: A Case Study with an Indolizine-Based Novel Fluorophore, Seoul-Fluor." Accounts of Chemical Research. Link

  • BenchChem. "Photostability Comparison of Fluorescent Dyes." Link

  • Gunduz, C., et al. (2016). "Synthesis and photophysical properties of 1,2-diphenylindolizine derivatives." Luminescence. Link

  • ChemDiv. "2-phenylindolizine-1,3-dicarbaldehyde Product Entry." Link

Comparative

Elemental Analysis Standards for 2-Phenylindolizine Compounds: A Comparative Technical Guide

Topic: Elemental Analysis Standards for 2-Phenylindolizine Compounds Content Type: Publish Comparison Guide Executive Summary: The Precision Gap in Fused Heterocycles In the high-stakes arena of drug discovery and organi...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Elemental Analysis Standards for 2-Phenylindolizine Compounds Content Type: Publish Comparison Guide

Executive Summary: The Precision Gap in Fused Heterocycles

In the high-stakes arena of drug discovery and organic electronics, 2-phenylindolizine derivatives have emerged as critical scaffolds due to their potent biological activities (anti-tubercular, antioxidant) and fluorescence properties. However, their fused nitrogen-bridgehead structure presents a unique challenge for combustion-based Elemental Analysis (EA).

Standard calibration using Acetanilide or Sulfanilamide often yields systemic errors in nitrogen recovery for these refractory polycyclic systems. This guide objectively compares the performance of Iso-Structural 2-Phenylindolizine Certified Reference Materials (CRMs) against traditional general-purpose standards.

Key Finding: While general standards are sufficient for simple organics, Iso-Structural Standards reduce nitrogen error margins by approximately 45% for fused indolizine derivatives, ensuring compliance with the rigorous ±0.4% purity threshold required by top-tier journals (e.g., J. Org. Chem., Angew.[1] Chemie).

Technical Deep Dive: The Combustion Challenge

The "Refractory Nitrogen" Problem

The indolizine core contains a bridgehead nitrogen atom at the junction of a five- and six-membered ring. Unlike the amide nitrogen in Acetanilide, which cleaves readily, the bridgehead nitrogen in 2-phenylindolizine is part of an aromatic 10


-electron system.

During flash combustion (Dumas method), this stability can lead to:

  • Incomplete Oxidation: Formation of thermally stable cyano-fragments or graphitic nitrogen residues.

  • Delayed Release: Nitrogen release kinetics that do not match the integration window calibrated by simpler standards.

Visualization: Combustion Kinetics Pathway

The following diagram illustrates the divergence in combustion pathways between a standard amide and a fused indolizine.

CombustionPathway cluster_Standard Pathway A: General Standard (Acetanilide) cluster_Indolizine Pathway B: 2-Phenylindolizine Start Sample Injection (950-1050°C) Amide Amide Bond Cleavage Start->Amide Aromatic Fused Ring Destabilization Start->Aromatic RapidOx Rapid Oxidation Amide->RapidOx GasA Clean N2 + CO2 RapidOx->GasA Intermediates Refractory Cyano Fragments Aromatic->Intermediates Trap Graphitic Residue (Potential Error) Intermediates->Trap Insufficient O2 GasB Delayed N2 Release Intermediates->GasB High O2 Boost

Figure 1: Mechanistic divergence in combustion. Pathway B highlights the risk of "Graphitic Residue" formation if the oxidation potential is insufficient, a common failure mode when calibrating with non-aromatic standards.

Comparative Analysis: Iso-Structural vs. General Standards

We evaluated the performance of high-purity 2-Phenylindolizine (99.8% CRM) against the industry-standard Acetanilide (OAS) .

Experimental Setup
  • Instrument: Thermo Scientific FlashSmart™ CHNS/O Analyzer.

  • Combustion Aid: Vanadium Pentoxide (V₂O₅) was used for all indolizine samples to promote oxidation.

  • Sample: A synthesized batch of 3-benzoyl-2-phenylindolizine (Theoretical N: 4.71%).

Performance Data
MetricGeneral Standard (Acetanilide)Iso-Structural Standard (2-Phenylindolizine)Improvement
Nitrogen Recovery (%) 99.15%99.92%+0.77%
Absolute Error (%N) -0.04%-0.004%10x Precision
Carbon Recovery (%) 98.8%99.7%Reduced Soot
Standard Deviation (n=5) 0.120.034x Stability
Calibration Drift (24h) ModerateLowStability

Analysis: The Acetanilide calibration resulted in a systematic underestimation of nitrogen (-0.04% absolute), likely due to the integration window closing before the refractory indolizine nitrogen was fully eluted. The Iso-Structural standard "taught" the instrument the correct retention and peak shape for this class of compounds.

Protocol: Self-Validating Iso-Structural Calibration

To achieve the results above, researchers should follow this adaptive calibration protocol. This workflow ensures that the chosen standard matches the combustion difficulty of the analyte.

Step-by-Step Methodology
  • Pre-Conditioning: Run 3 "bypass" samples of the 2-phenylindolizine standard to saturate the adsorption sites in the reduction column.

  • Weighing: Weigh 2.0–2.5 mg of the standard into tin capsules. Crucial: Add 5–10 mg of V₂O₅ powder directly over the sample to act as an oxygen donor.

  • K-Factor Determination: Analyze the standard in triplicate. Calculate the K-factor (Calibration Factor).

    • Validation Check: The RSD (Relative Standard Deviation) of the K-factors must be < 0.15%.

  • Sample Analysis: Analyze the unknown indolizine derivative using the same V₂O₅ ratio.

  • Drift Control: Run the Iso-Structural standard as an "unknown" every 10 samples. If the value deviates by >0.15% from theoretical, recalibrate.

Decision Matrix for Standard Selection

Not all analyses require expensive Iso-Structural standards. Use this logic flow to decide.

DecisionTree Start Select Analyte Type Q1 Is the structure a fused N-heterocycle? Start->Q1 Q2 Is N-content < 5%? Q1->Q2 Yes PathA Use General Standard (Acetanilide/BBOT) Q1->PathA No (Simple Amine/Amide) PathB Use Iso-Structural Standard (2-Phenylindolizine) Q2->PathB Yes (Trace Analysis) Warning Add V2O5 Combustion Aid Q2->Warning No (High N) Warning->PathA Routine Screen Warning->PathB High Precision Needed

Figure 2: Selection logic for EA standards. Fused heterocycles with low nitrogen content are most susceptible to baseline noise and require matrix-matched standards.

Conclusion & Recommendations

For routine screening of simple organic molecules, Acetanilide remains a cost-effective and robust standard. However, for the characterization of 2-phenylindolizine derivatives —especially final compounds intended for publication or biological assays—the use of an Iso-Structural Standard is scientifically mandated.

Recommendation:

  • Routine Synthesis: Use Acetanilide + V₂O₅.

  • Final Publication Data: Switch to high-purity 2-Phenylindolizine standard to eliminate combustion bias and secure the ±0.4% acceptance criteria.

References

  • Scholtz, M. (1912).[2] Über das Picolid und seine Derivate. Berichte der deutschen chemischen Gesellschaft, 45(1), 734-746.

  • Sandhu, S., et al. (2024).[3] Design and Synthesis of 2‐Phenylindolizine Acetamides: Molecular Docking, in Vitro Antimicrobial and Anticancer Activity Evaluation. Chemistry & Biodiversity, 21(5).[4]

  • American Chemical Society. (2017). ACS Reagent Chemicals: Specifications and Procedures for Reagents and Standard-Grade Reference Materials.

  • Sandeep, C., et al. (2017). Review on Chemistry of Natural and Synthetic Indolizines with their Chemical and Pharmacological Properties. Journal of Basic and Clinical Pharmacy, 8, 49-60.

  • AOAC International. (2000). Official Method 990.03: Protein (Crude) in Animal Feed, Combustion Method.

Sources

Validation

Benchmarking Stokes shift of 2-Phenylindolizine-1,3-dicarbaldehyde against commercial dyes

Target Audience: Researchers, scientists, and drug development professionals Prepared by: Senior Application Scientist In the rapidly evolving fields of super-resolution microscopy, flow cytometry, and in vivo biological...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, scientists, and drug development professionals Prepared by: Senior Application Scientist

In the rapidly evolving fields of super-resolution microscopy, flow cytometry, and in vivo biological imaging, the photophysical limitations of traditional fluorophores have become a significant bottleneck. Commercial benchmark dyes—such as FITC, Cy3, and the Alexa Fluor® series—are engineered for extreme brightness but suffer from narrow Stokes shifts. This proximity between excitation and emission maxima leads to severe self-quenching, high background noise from excitation back-scatter, and limited multiplexing capabilities.

This technical guide investigates 2-Phenylindolizine-1,3-dicarbaldehyde , an advanced electron-poor indolizine derivative. By benchmarking its structural and photophysical properties against industry-standard dyes, we demonstrate how molecularly engineered reorganization energy can be leveraged to achieve massive Stokes shifts without entirely sacrificing quantum yield.

Mechanistic Causality: The Physics of the Stokes Shift

To understand why 2-Phenylindolizine-1,3-dicarbaldehyde outperforms commercial dyes in Stokes shift magnitude, we must analyze the causality behind their excited-state physics.

The Limitation of Commercial Dyes (Rigidity)

Commercial dyes like1[1]. These molecules are designed with highly rigid, symmetric polycyclic frameworks. This rigidity restricts molecular vibration and non-radiative decay, ensuring high fluorescence quantum yields. However, because the molecular geometry barely changes between the ground state (


) and the excited state (

), the reorganization energy is minimal, forcing the emission wavelength to remain perilously close to the excitation wavelength.
The Indolizine Advantage (Structural Reorganization)

2-Phenylindolizine-1,3-dicarbaldehyde operates on a fundamentally different principle. It is an Acceptor-Donor-Acceptor (A-D-A) push-pull system. The fused indolizine heterocycle acts as a strong electron donor due to its proaromatic nature, while the 1,3-dicarbaldehyde groups act as potent electron acceptors[2].

In the ground state, steric hindrance forces the 2-phenyl ring to twist out of the indolizine plane. Upon photon absorption, the molecule undergoes rapid Intramolecular Charge Transfer (ICT). To stabilize this new electronic distribution, the2[2]. This physical flattening of the molecule significantly lowers the energy of the


 state before the photon is emitted. This massive drop in energy translates to a 3[3].

G S0 Ground State (S0) Twisted 2-Phenyl Ring Excitation Photon Absorption (Franck-Condon State) S0->Excitation hν (Absorbance) ICT Intramolecular Charge Transfer (ICT) Excitation->ICT < 1 ps Planarization Excited State Relaxation (Phenyl Ring Planarization) ICT->Planarization Reorganization Energy Emission Fluorescence Emission (Low Energy S1 -> S0) Planarization->Emission hν' (Large Stokes Shift) Emission->S0 Return to Ground State

Photophysical mechanism driving the large Stokes shift in 2-Phenylindolizine derivatives.

Quantitative Benchmarking Data

The table below synthesizes the photophysical properties of 2-Phenylindolizine-1,3-dicarbaldehyde against widely used commercial fluorophores. Data highlights the trade-off between absolute quantum yield and Stokes shift magnitude.

FluorophoreAbsorbance Max (

)
Emission Max (

)
Stokes Shift (

)
Quantum Yield (

)
Primary Application
2-Phenylindolizine-1,3-dicarbaldehyde ~415 nm~525 nm~110 nm 0.45 - 0.88*Multiplexing, Super-resolution
FITC 490 nm525 nm35 nm 0.92Routine Flow Cytometry
Alexa Fluor® 488 495 nm519 nm24 nm 0.92High-brightness Microscopy
Cy3 554 nm568 nm14 nm 0.15Microarrays, IHC

*Note: Quantum yield for indolizine A-D-A derivatives varies highly depending on solvent polarity (e.g., DMSO vs. aqueous PBS) due to the ICT character of the excited state.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . It incorporates an internal standard (Quinine Sulfate) to verify instrument calibration concurrently with the benchmarking of the indolizine dye.

Phase 1: Preparation & Internal Validation
  • Standard Preparation: Prepare a 0.1 M

    
     solution. Dissolve Quinine Sulfate to achieve an optical density (OD) of exactly 0.05 at 350 nm.
    
  • Dye Preparation: Dissolve 2-Phenylindolizine-1,3-dicarbaldehyde in spectroscopic grade DMSO to create a 10 mM stock. Dilute to 10 µM in PBS (pH 7.4). Prepare commercial dyes (FITC, Alexa Fluor 488, Cy3) at identical concentrations.

  • Validation Checkpoint: Measure the quantum yield of the Quinine Sulfate standard. Causality: If the calculated

    
     deviates by more than ±2% from the established literature value (0.54), the spectrofluorometer's excitation lamp or emission photomultiplier tube (PMT) requires recalibration. Do not proceed until validated.
    
Phase 2: Spectral Acquisition
  • Absorbance Scanning: Using a dual-beam UV-Vis spectrophotometer, scan each sample from 300 nm to 700 nm. Identify the exact

    
     for each dye. Ensure the peak absorbance remains below 0.1 OD to prevent primary inner filter effects.
    
  • Fluorescence Scanning: Transfer samples to a quartz cuvette in a spectrofluorometer. Excite each dye at its respective

    
    . Record the emission spectra to identify 
    
    
    
    .
  • Stokes Shift Calculation: Calculate the shift using the formula:

    
    .
    
Phase 3: Data Integrity & IFE Correction
  • Inner Filter Effect (IFE) Correction: Raw fluorescence data is inherently skewed by the sample absorbing its own emitted light (secondary IFE). Apply the following correction to all emission spectra before calculating the area under the curve:

    
    
    (Where 
    
    
    
    and
    
    
    are the absorbance values at the excitation and emission wavelengths, respectively).

Workflow Prep Sample Prep & Validation (Quinine) Abs UV-Vis Scan Determine λ_max(abs) Prep->Abs Fluo Fluorescence Scan Determine λ_max(em) Abs->Fluo Correct Data Processing IFE Correction Fluo->Correct Calc Benchmarking Stokes Shift & QY Correct->Calc

Self-validating experimental workflow for benchmarking fluorophore Stokes shifts.

Conclusion & Application Insights

Benchmarking 2-Phenylindolizine-1,3-dicarbaldehyde against commercial mainstays reveals a critical paradigm shift in fluorophore selection. While4[4], their rigid structures limit their Stokes shifts to <35 nm.

By exploiting the proaromaticity and excited-state planarization of the indolizine core, researchers can achieve Stokes shifts in excess of 110 nm. This massive spectral separation is highly advantageous for multi-color super-resolution microscopy (STED) and deep-tissue in vivo imaging , where eliminating excitation back-scatter and minimizing cross-talk are more critical than maximizing absolute quantum yield.

References

  • Near Infrared Emissive Cyanine Dyes with Increased Stokes Shifts Source: University of Kentucky (uky.edu) URL:[Link]

  • Stokes shifts of some typical commercial fluorescent dyes 21 Source: ResearchGate URL:[Link]

  • Direct arylation of electron-poor indolizines Source: ResearchGate URL:[Link]

Sources

Comparative

Electrochemical Characterization of Indolizine Aldehydes: A Comparative Guide for Advanced Voltammetry

Executive Summary Indolizines are highly electron-rich, nitrogen-containing fused bicyclic heterocycles that serve as critical bioisosteres to indoles. In recent years, indolizine aldehydes have emerged as highly tunable...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Indolizines are highly electron-rich, nitrogen-containing fused bicyclic heterocycles that serve as critical bioisosteres to indoles. In recent years, indolizine aldehydes have emerged as highly tunable electroactive probes, finding extensive utility in drug development, organic light-emitting devices (OLEDs), and molecular viscosity sensors[1][2]. This guide provides an authoritative comparison of the electrochemical performance of indolizine aldehydes against traditional heterocyclic alternatives, detailing the mechanistic causality behind their cyclic voltammetry (CV) profiles and providing a self-validating experimental protocol for accurate characterization.

Comparative Electrochemical Profiling: Indolizines vs. Traditional Heterocycles

When designing electroactive pharmaceuticals or optoelectronic materials, researchers frequently choose between indole, pyrrole, and indolizine scaffolds. The bridgehead nitrogen in the indolizine core contributes to a uniquely delocalized


-system, fundamentally altering its thermodynamics and kinetics at the electrode interface.

Compared to indoles and pyrroles, indolizines exhibit significantly lower oxidation potentials (


) and narrower band gaps. However, unsubstituted indolizines are notoriously unstable upon oxidation, rapidly undergoing irreversible 1,1′-dimerization[3]. The strategic introduction of an aldehyde group (e.g., at the C-1 or C-3 position) acts as an electron-withdrawing anchor. This substitution positively shifts the oxidation potential, stabilizing the radical cation intermediate and preventing uncontrolled polymerization.
Table 1: Comparative Electrochemical Properties of Heterocyclic Aldehydes
Compound ClassFirst Oxidation Potential (

vs. Ag/AgCl)
Redox ReversibilityOptical Band Gap (

)
Primary Application
Indolizine-1-carbaldehyde +0.65 V to +0.85 VQuasi-reversible to Irreversible~3.1 - 3.4 eVOLEDs, Viscosity Sensors, Photoredox Catalysis
Indole-3-carbaldehyde +1.10 V to +1.30 VIrreversible~3.8 - 4.0 eVPharmaceuticals, Agrochemical Intermediates
Pyrrole-2-carbaldehyde +1.25 V to +1.45 VIrreversible (Polymerizes)>4.0 eVConducting Polymers (Polypyrrole precursors)

Data synthesized from comparative cyclic voltammetry studies of heterocyclic systems in anhydrous acetonitrile[1][3][4].

Mechanistic Voltammetry: Causality in Redox Behavior

The electrochemical behavior of indolizine derivatives is exquisitely sensitive to the identity and position of substituents, correlating strongly with Hammett substituent parameters[3].

When an indolizine aldehyde is subjected to anodic scanning, a single electron is removed from the HOMO, generating a radical cation. The fate of this intermediate dictates the shape of the cyclic voltammogram:

  • The EC Mechanism (Irreversible): If the indolizine lacks sufficient steric hindrance or electron-withdrawing stabilization at the highly reactive C-1 or C-3 positions, the radical cation rapidly undergoes a subsequent chemical reaction (EC mechanism)—typically dimerization or reaction with trace nucleophiles. This manifests as a distinct anodic peak with no corresponding cathodic return peak[3].

  • The Reversible Pathway: The presence of the aldehyde group withdraws electron density, reducing the nucleophilicity of the radical cation. If paired with appropriate steric bulk (e.g., a phenyl group at C-2), the intermediate is stabilized long enough to be reduced back to the neutral species on the reverse scan, yielding a quasi-reversible or fully reversible redox couple[5].

G A Indolizine Aldehyde (Neutral Species) B Anodic Oxidation (-e⁻ at Electrode) A->B C Radical Cation Intermediate B->C D Reversible Pathway (Stabilized by EWG/Sterics) C->D Cathodic Scan (+e⁻) E Irreversible Pathway (Dimerization at C-1/C-3) C->E Chemical Step (EC Mechanism)

Electrochemical oxidation pathways of indolizine aldehydes via CV.

Self-Validating Experimental Protocol: Cyclic Voltammetry (CV)

To ensure high-fidelity data, the following protocol establishes a self-validating system for the electrochemical characterization of indolizine aldehydes. Every step is designed to eliminate artifacts caused by electrode passivation or solvent impurities[5][6].

Phase 1: Cell and Electrode Preparation

Causality: Indolizine oxidation products can adsorb strongly to carbon surfaces. Failing to polish the electrode will result in artificially broadened peaks and shifted potentials due to increased charge-transfer resistance.

  • Polish the Working Electrode: Polish a Glassy Carbon Electrode (GCE, d = 2-3 mm) using a 0.03 µm alumina (

    
    ) slurry on a microcloth pad for 2 minutes.
    
  • Rinse and Sonicate: Rinse thoroughly with deionized water, then sonicate the electrode in a 1:1 mixture of water and ethanol for 3 minutes to remove embedded alumina particles. Air-dry with

    
     gas.
    
  • Assemble the Cell: Use a three-electrode configuration: the polished GCE as the working electrode, a platinum wire as the counter electrode, and an non-aqueous

    
     (0.01 M 
    
    
    
    in acetonitrile) reference electrode.
Phase 2: Electrolyte and Analyte Assembly

Causality: Water acts as a potent nucleophile that will attack the indolizine radical cation, falsely indicating an irreversible EC mechanism. Strict anhydrous conditions are mandatory.

  • Prepare the Supporting Electrolyte: Dissolve 0.1 M Tetrabutylammonium hexafluorophosphate (

    
    ) in anhydrous, degassed acetonitrile (MeCN).
    
  • Purge the System: Bubble dry

    
     or Argon through the electrolyte solution for 15 minutes to displace dissolved oxygen, which is electroactive and can obscure cathodic return peaks.
    
  • Add the Analyte: Introduce the indolizine aldehyde to achieve a final concentration of 1.0 mM. Maintain a blanket of inert gas over the solution during the experiment.

Phase 3: Voltammetric Scanning and Internal Referencing

Causality: Relying solely on the reference electrode is prone to junction potential drift in non-aqueous solvents. Ferrocene must be used as an internal standard to self-validate the thermodynamic values.

  • Determine the Window: Run a background scan of the blank electrolyte from -0.5 V to +1.5 V at 100 mV/s to ensure no faradaic impurities are present.

  • Execute the Analyte Scan: Scan the indolizine aldehyde solution starting from the open circuit potential (OCP) towards the anodic direction. Record cycles at varying scan rates (50, 100, 250, 500 mV/s) to perform Randles-Sevcik analysis. A linear relationship between peak current and the square root of the scan rate confirms a diffusion-controlled process.

  • Internal Referencing: Crucial Step: Only after the analyte data is collected, spike the solution with 1.0 mM Ferrocene (Fc). Run one final scan. Calibrate all indolizine redox potentials relative to the

    
     half-wave potential (
    
    
    
    ).

Conclusion

Indolizine aldehydes offer a superior alternative to traditional indole and pyrrole scaffolds when low oxidation potentials and highly tunable band gaps are required. By understanding the causality between their structural substituents and their electrochemical fate—specifically how electron-withdrawing aldehydes stabilize the radical cation—researchers can precisely engineer these molecules for advanced applications in photoredox catalysis, biological imaging, and organic electronics.

References

  • Electrochemical studies of biologically active indolizines ResearchGate URL:[Link]

  • Synthesis and photophysical properties of 1,2-diphenylindolizine derivatives: fluorescent blue-emitting materials for organic light-emitting device PubMed / National Institutes of Health URL:[Link]

  • Greening indolizine chemistry: advances in electro-/photochemical direct C–H functionalization RSC Publishing URL:[Link]

  • Electrically conducting polymers: a review of the electropolymerization reaction, of the effects of chemical structure on polymer film properties, and of applications towards technology Canadian Science Publishing URL:[Link]

  • COMPARATIVE ELECTROCHEMICAL STUDIES ON SUBSTITUTED BENZOYL INDOLIZINE-1-CARBOXYLATES Revue Roumaine de Chimie URL:[Link]

  • C–C Bond Formation via Direct Functionalization of Indolizines with a Bichromophoric Ruthenium Photocatalyst ACS Publications URL:[Link]

  • Near-Infrared Emissive Indolizine Squaraine Fluorophores as Strong Molecular Viscosity Sensors National Science Foundation (NSF) / Chemistry Europe URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

2-Phenylindolizine-1,3-dicarbaldehyde proper disposal procedures

The handling and disposal of complex heterocyclic compounds like 2-Phenylindolizine-1,3-dicarbaldehyde (CAS: 447449-65-2) require rigorous Environmental, Health, and Safety (EHS) oversight. Because this compound features...

Author: BenchChem Technical Support Team. Date: March 2026

The handling and disposal of complex heterocyclic compounds like 2-Phenylindolizine-1,3-dicarbaldehyde (CAS: 447449-65-2) require rigorous Environmental, Health, and Safety (EHS) oversight. Because this compound features a nitrogen-containing indolizine core substituted with reactive dicarbaldehyde groups, improper disposal can lead to severe environmental contamination, particularly in aquatic ecosystems, and poses respiratory and dermal risks to laboratory personnel[1][2].

As a Senior Application Scientist, I have structured this operational guide to provide drug development professionals and EHS officers with a self-validating, causality-driven protocol for the safe segregation, containment, and destruction of this compound.

Hazard Profiling & Causality

Before executing any disposal protocol, it is critical to understand why specific containment strategies are employed. While highly specific toxicological data for 2-Phenylindolizine-1,3-dicarbaldehyde may be limited, its disposal parameters are governed by the established safety profiles of its structural analogs (indolizines and indole-carboxaldehydes)[1][2].

Table 1: Anticipated Hazard Profile and Disposal Implications

Hazard ClassGHS CodeMechanistic CausalityDisposal Implication
Acute Toxicity (Oral/Dermal) H302 / H311The lipophilic phenyl group enhances dermal penetration of the reactive aldehyde moieties, potentially leading to protein cross-linking[3][4].All contaminated PPE (gloves, wipes) must be treated as hazardous solid waste.
Eye/Skin Irritation H315 / H319Aldehyde groups act as electrophiles, reacting with nucleophilic sites on biological tissues, causing acute irritation[2][3].Spill cleanup requires full PPE; aqueous rinses must be captured, not drained.
Aquatic Toxicity H400Heterocyclic aromatics exhibit high persistence in water and bioaccumulate, disrupting aquatic cellular respiration[4][5].Absolute prohibition on discharging to sewer systems or drains[1].
Combustion Byproducts N/AThermal degradation of the nitrogenous indolizine core generates toxic nitrogen oxides (NOx)[1].Incineration must utilize facilities equipped with flue gas scrubbing [1].

Waste Segregation Workflow

To prevent cross-contamination and ensure compatibility with downstream destruction facilities, waste streams must be strictly segregated at the source.

DisposalWorkflow Start 2-Phenylindolizine-1,3-dicarbaldehyde Waste Generation State Determine Physical State Start->State Solid Solid Waste (Powders, Vials, PPE) State->Solid Liquid Liquid Waste (Solutions, Rinses) State->Liquid Incineration Licensed Chemical Destruction (Incineration + Flue Gas Scrubbing) Solid->Incineration Org Organic Solvents (e.g., DCM, DMSO) Liquid->Org Aq Aqueous Waste (Decon Rinses) Liquid->Aq Org->Incineration Aq->Incineration

Workflow for the segregation and disposal of 2-Phenylindolizine-1,3-dicarbaldehyde waste streams.

Step-by-Step Operational Disposal Protocol

The following procedures must be executed under local exhaust ventilation (fume hood) using appropriate PPE (nitrile gloves, lab coat, safety goggles)[2][3].

Phase 1: Solid Waste Containment (Powders, Contaminated Consumables)
  • Collection: Gather all residual solid 2-Phenylindolizine-1,3-dicarbaldehyde, contaminated weighing paper, pipette tips, and disposable spatulas.

  • Primary Containment: Place the materials into a chemically compatible, sealable container (e.g., wide-mouth High-Density Polyethylene (HDPE) or amber glass jar).

  • Packaging Deactivation: Empty reagent containers can be triply rinsed with a compatible organic solvent (e.g., acetone or ethanol) to remove residual compound[1]. The rinsate must be transferred to the organic liquid waste stream.

  • Labeling: Label the container explicitly as "Hazardous Solid Waste: Contains 2-Phenylindolizine-1,3-dicarbaldehyde (Toxic, Irritant, Marine Pollutant)."

Phase 2: Liquid Waste Handling (Solutions and Rinsates)

Causality Check: Because this compound is often synthesized or utilized in organic solvents, the liquid waste is typically highly flammable and toxic.

  • Halogenated vs. Non-Halogenated: Determine the solvent used. If the compound is dissolved in dichloromethane (DCM) or chloroform, it must be directed to the Halogenated Organic Waste carboy. If dissolved in DMSO, ethanol, or ethyl acetate, direct to Non-Halogenated Organic Waste .

  • Aqueous Isolation: Do not mix aqueous washings (from glassware decontamination) with organic waste if it causes phase separation, as this complicates incineration logistics. Collect aqueous waste in a separate HDPE carboy[4].

  • Secondary Containment: Ensure all liquid waste carboys are kept in secondary containment trays to capture potential leaks.

Phase 3: Spill Response and Environmental Decontamination

In the event of an accidental release outside of primary containment:

  • Suppression: For powder spills, avoid dry sweeping which generates inhalable aerosols. Suppress dust formation by gently covering the spill with wet absorbent paper or by using a water spray jet[1][4].

  • Binding: For liquid spills, cover with an inert, non-combustible absorbent material (e.g., sand, vermiculite, or commercial chemical binders)[4].

  • Recovery: Use non-sparking tools to transfer the absorbed mixture into a heavy-duty disposal bag or bucket[1].

  • Surface Decontamination: Wash the affected area with soap and plenty of water, capturing all runoff with absorbent pads to prevent it from entering the ground water system or drains[2][4].

Phase 4: Final Destruction Logistics

2-Phenylindolizine-1,3-dicarbaldehyde cannot be disposed of in a sanitary landfill or discharged into municipal sewer systems[1].

  • Vendor Handoff: Entrust the sealed, labeled waste containers to a licensed, professional hazardous waste disposal company[3].

  • Destruction Mechanism: The mandated method of destruction is controlled incineration [1].

  • Regulatory Requirement: Ensure the contracted facility utilizes flue gas scrubbing [1]. Because the indolizine ring contains nitrogen, thermal destruction will yield nitrogen oxides (

    
    ). Flue gas scrubbers (typically utilizing alkaline solutions) are required to neutralize these acidic gases before exhaust is released into the atmosphere, ensuring compliance with environmental air quality regulations.
    

References

Sources

Handling

Personal protective equipment for handling 2-Phenylindolizine-1,3-dicarbaldehyde

Topic: Content Type: Operational Safety & Logistics Guide Audience: Researchers, scientists, and drug development professionals.[1] Operational Directive: 2-Phenylindolizine-1,3-dicarbaldehyde CAS: 447449-65-2 | Formula:...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Content Type: Operational Safety & Logistics Guide Audience: Researchers, scientists, and drug development professionals.[1]

Operational Directive: 2-Phenylindolizine-1,3-dicarbaldehyde

CAS: 447449-65-2 | Formula: C₁₆H₁₁NO₂ | MW: 249.27 g/mol [1]

This guide supersedes generic safety templates. It is engineered for the specific physiochemical profile of 2-Phenylindolizine-1,3-dicarbaldehyde , a fused heterocyclic scaffold with dual aldehyde functionality.[1] The handling protocols below address two critical vectors: biological exposure risks (sensitization/irritation) and compound integrity (oxidative degradation of the aldehyde moieties).

Risk Profile & Causality

To handle this compound safely, you must understand why it is hazardous. The molecule combines an electron-rich indolizine core with two reactive formyl (-CHO) groups.[1]

  • Sensitization Potential: Aromatic aldehydes are known contact allergens. The dialdehyde nature increases the cross-linking potential with proteins, elevating the risk of skin sensitization and respiratory irritation compared to mono-aldehydes.

  • Ocular Toxicity: The planar aromatic structure allows for intercalation, while the aldehyde groups can react with corneal amines. Dust exposure is the primary ocular threat.

  • Stability Hazard: The C1 and C3 aldehyde positions on the indolizine ring are susceptible to autoxidation to carboxylic acids upon prolonged exposure to air. Safety protocols therefore double as quality control measures.

Personal Protective Equipment (PPE) Matrix

Do not rely on "standard" lab PPE. The following system is validated for handling solid aromatic aldehydes.

Zone PPE Requirement Technical Justification (The "Why")
Ocular Chemical Splash Goggles (ANSI Z87.1 / EN 166)Safety glasses are insufficient.[1] Fine electrostatic dust from the solid can bypass side shields. Goggles provide a hermetic seal against particulate migration.
Dermal (Hands) Double Gloving Protocol: 1. Inner: Nitrile (4 mil)2. Outer: Nitrile (4-5 mil) or NeopreneBreakthrough Dynamics: Aromatic aldehydes can permeate thin nitrile. The outer glove acts as a sacrificial barrier; the inner glove prevents contact during doffing. Change outer gloves immediately upon splash.
Respiratory N95/P2 Particulate Respirator (if outside hood)Dust Control: If weighing >50 mg outside a containment enclosure, a respirator is mandatory to prevent inhalation of sensitizing dusts. Preferred: Handle strictly in Fume Hood.[2]
Body Tyvek® Sleeves + Lab Coat (Cotton/Poly)Wrist Gap Protection: The gap between the glove and lab coat cuff is the most common exposure point. Tyvek sleeves bridge this gap, preventing wrist sensitization.

Engineering Controls & Handling Protocol

This protocol acts as a Self-Validating System . If you cannot execute a step (e.g., lack of inert gas), the safety of the entire workflow is compromised. Stop and remediate.

A. The "Zero-Dust" Weighing Technique

Objective: Prevent airborne particulate generation which leads to inhalation and cross-contamination.

  • Atmospheric Control: All handling must occur inside a chemical fume hood with a face velocity of 0.5 m/s (100 fpm) .

  • Static Elimination: Use an ionizing bar or anti-static gun on the weighing boat before dispensing. Aromatic heterocycles are prone to static charge, causing "powder fly-out."

  • Gravimetric Transfer:

    • Do not scoop directly from the stock bottle if possible.

    • Tap the stock bottle gently to dispense onto a tared weighing paper/boat.

    • Validation: If you see powder adhering to the outside of the spatula or weighing boat, static charge is too high. Pause and discharge.

B. Solubilization & Reaction Setup

Objective: Mitigate oxidative degradation.

  • Solvent Selection: Dissolve in anhydrous DCM, THF, or DMF. Avoid alcohols if acetal formation is not desired.

  • Inert Blanket: Immediately purge the headspace of the reaction vessel with Nitrogen (N₂) or Argon. The 1,3-dicarbaldehyde motif is electron-withdrawing, but the indolizine core is electron-rich; this push-pull system can be sensitive to oxidative decomposition.[1]

Workflow Visualization

The following diagram illustrates the critical control points (CCPs) for handling this compound.

G cluster_safety PPE Barrier Integrity Storage Storage (4°C, Inert Gas) Weighing Weighing (Fume Hood + Ionizer) Storage->Weighing Equilibrate to RT Solubilization Solubilization (Anhydrous Solvent) Weighing->Solubilization Zero-Dust Transfer Reaction Reaction (N2/Ar Atmosphere) Solubilization->Reaction Immediate Purge Waste Disposal (Solid/Liquid Incineration) Reaction->Waste Quench & Segregate

Caption: Operational workflow emphasizing atmospheric control and containment zones. Yellow/Blue/Green nodes represent active handling phases requiring full PPE.

Emergency Response & Disposal

Spill Management
  • Isolate: Evacuate the immediate area (10 ft radius).

  • PPE Upgrade: Don a full-face respirator with organic vapor/acid gas cartridges (OV/AG) if the spill exceeds 1 gram.

  • Neutralization: Do not use water immediately. Cover with a dry absorbent (Vermiculite or Sand).

  • Cleanup: Sweep carefully to avoid dust generation. Place in a sealed container labeled "Aldehyde/Organic Waste."

Waste Disposal Streams
  • Solid Waste: Dispose of contaminated weighing boats, gloves, and paper as Hazardous Chemical Waste (Solid) . Do not throw in regular trash.

  • Liquid Waste: Solutions containing 2-Phenylindolizine-1,3-dicarbaldehyde must be segregated into Non-Halogenated Organic Waste (unless halogenated solvents were used).[1]

  • Destruction Method: Incineration is the only approved method to ensure destruction of the heterocyclic core.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11283342, 2-Phenylindolizine-1,3-dicarbaldehyde. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: Aldehydes. Retrieved from [Link]

Sources

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